SPR741

• CAS: 1179330-52-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of SPR741 on Gram-negative Bacteria

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

SPR741 is a novel polymyxin (B74138) B analogue that acts as a potentiator of antibiotics against multi-drug resistant Gram-negative bacteria. Unlike its parent compound, SPR741 has been chemically optimized to reduce toxicity, resulting in minimal intrinsic antibacterial activity. Its primary mechanism of action is the targeted disruption of the bacterial outer membrane, which increases its permeability and allows co-administered antibiotics to bypass this formidable barrier and reach their intracellular targets. This guide provides a comprehensive overview of the mechanism of action of SPR741, supported by quantitative data, detailed experimental protocols, and visual representations of the key processes involved.

Core Mechanism of Action: Outer Membrane Disruption

SPR741, a cationic peptide, selectively targets the outer membrane of Gram-negative bacteria.[1] This interaction is primarily with the lipopolysaccharide (LPS) component of the outer membrane.[2] While related to polymyxin B, SPR741 has undergone structural modifications, including the removal of the fatty acyl tail and a reduction in the net positive charge.[1][3] These changes significantly decrease its nephrotoxicity and alter its mechanism of action compared to polymyxins.[3] Instead of causing significant cytoplasmic membrane depolarization and cell death on its own, SPR741's main role is to create disorder in the outer membrane. This disruption allows antibiotics that are typically excluded by the outer membrane, such as large-scaffold antibiotics and those primarily active against Gram-positive bacteria, to penetrate the cell and exert their antibacterial effects.

The interaction of SPR741 with the outer membrane leads to a stress response in the bacteria, evidenced by the induction of the RcsAB stress sensor, which is known to be activated by outer membrane perturbations. This targeted action on the outer membrane, with minimal effect on the cytoplasmic membrane, is the cornerstone of SPR741's function as a potentiating agent.

Quantitative Data: Potentiation of Antibiotic Activity

The efficacy of SPR741 as a potentiator is demonstrated by the significant reduction in the Minimum Inhibitory Concentrations (MICs) of various antibiotics when used in combination with SPR741. The following tables summarize the potentiation effect across different Gram-negative pathogens and antibiotic classes.

Table 1: Potentiation of Various Antibiotics by SPR741 against Reference Strains

Antibiotic	Organism	SPR741 Conc. (µg/mL)	Antibiotic MIC Alone (µg/mL)	Antibiotic MIC with SPR741 (µg/mL)	Fold Reduction in MIC
Clarithromycin	E. coli ATCC 25922	8	>256	0.06	>4000
Erythromycin	E. coli ATCC 25922	8	>256	0.25	>1024
Azithromycin	E. coli ATCC 25922	8	16	0.5	32
Rifampin	E. coli ATCC 25922	8	16	0.002	>8000
Fusidic Acid	E. coli ATCC 25922	8	>256	8	>32
Mupirocin	E. coli ATCC 25922	8	>256	8	>32
Telithromycin	E. coli ATCC 25922	8	16	0.06	256
Retapamulin	E. coli ATCC 25922	8	>256	8	>32

Data compiled from multiple sources.

Table 2: Potentiation of β-Lactam Antibiotics by SPR741 against Resistant E. coli and K. pneumoniae Strains

Antibiotic Combination	Organism (Resistance Mechanism)	MIC50 Alone (mg/L)	MIC50 with SPR741 (8 mg/L) (mg/L)	MIC90 Alone (mg/L)	MIC90 with SPR741 (8 mg/L) (mg/L)
Temocillin-SPR741	E. coli (KPC-producing)	8	0.5	16	2
Mecillinam-SPR741	E. coli (MBL-producing)	128	1	>256	4

Data adapted from a study on β-lactam potentiation.

Table 3: Synergistic Activity of SPR741 with Rifampin against Acinetobacter baumannii

Strain	Rifampin MIC Alone (µg/mL)	SPR741 MIC Alone (µg/mL)	Rifampin MIC with SPR741 (2.0 µg/mL) (µg/mL)	Fold Reduction	Fractional Inhibitory Concentration (FIC) Index
AB5075	4.0	128	0.5	8	0.14 (Synergy)

Data from a study on Acinetobacter baumannii.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the mechanism of action of SPR741.

Determination of Synergistic Activity: Checkerboard Assay

The checkerboard assay is a method to determine the synergistic, additive, indifferent, or antagonistic effect of two antimicrobial agents.

Protocol:

• Preparation of Antibiotic Solutions: Prepare stock solutions of SPR741 and the partner antibiotic in an appropriate solvent.

• Microplate Setup: In a 96-well microtiter plate, create a two-dimensional gradient of both compounds.

  • Along the x-axis, serially dilute the partner antibiotic in cation-adjusted Mueller-Hinton broth (CAMHB).

  • Along the y-axis, serially dilute SPR741 in CAMHB.

  • The final volume in each well should be 100 µL.

• Bacterial Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and dilute it to a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading the Results: Determine the MIC of each drug alone and in combination by observing the lowest concentration that inhibits visible bacterial growth.

• Calculation of FIC Index: The Fractional Inhibitory Concentration (FIC) index is calculated as follows: FIC Index = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

  • Synergy: FIC Index ≤ 0.5

  • Additive: 0.5 < FIC Index ≤ 1

  • Indifference: 1 < FIC Index ≤ 4

  • Antagonism: FIC Index > 4

Assessment of Outer Membrane Permeability: NPN Uptake Assay

This assay measures the permeability of the bacterial outer membrane using the fluorescent probe N-phenyl-1-naphthylamine (NPN). NPN fluoresces weakly in aqueous environments but becomes strongly fluorescent in the hydrophobic interior of a membrane.

Protocol:

• Bacterial Culture: Grow the bacterial strain of interest to the mid-logarithmic phase in a suitable broth.

• Cell Preparation: Harvest the cells by centrifugation, wash them twice with a buffer (e.g., 5 mM HEPES, pH 7.2), and resuspend them in the same buffer to a specific optical density (e.g., OD600 of 0.5).

• Assay Setup: In a 96-well black microplate, add the bacterial suspension.

• NPN Addition: Add NPN to a final concentration of 10 µM to each well.

• SPR741 Treatment: Add varying concentrations of SPR741 to the wells.

• Fluorescence Measurement: Immediately measure the fluorescence intensity using a fluorometer with an excitation wavelength of 350 nm and an emission wavelength of 420 nm. An increase in fluorescence indicates NPN uptake and therefore increased outer membrane permeability.

Evaluation of Cytoplasmic Membrane Depolarization: DiSC3(5) Assay

This assay utilizes the voltage-sensitive fluorescent dye 3,3'-dipropylthiadicarbocyanine iodide (DiSC3(5)) to assess changes in the cytoplasmic membrane potential. The dye is taken up by polarized membranes and its fluorescence is quenched. Depolarization of the membrane leads to the release of the dye and an increase in fluorescence.

Protocol:

• Bacterial Culture and Preparation: Grow and prepare the bacterial cells as described for the NPN uptake assay.

• Dye Loading: Incubate the bacterial suspension with DiSC3(5) (e.g., 1 µM final concentration) in the presence of a low concentration of a membrane-permeabilizing agent like EDTA (to facilitate dye entry to the cytoplasmic membrane) until a stable, quenched fluorescence signal is achieved.

• SPR741 Treatment: Add different concentrations of SPR741 to the dye-loaded cell suspension.

• Fluorescence Monitoring: Monitor the fluorescence intensity over time using a fluorometer with an excitation wavelength of 622 nm and an emission wavelength of 670 nm. An increase in fluorescence indicates membrane depolarization.

Visualization of Outer Membrane Disruption: Atomic Force Microscopy (AFM)

AFM is a high-resolution imaging technique used to visualize the surface topology of bacterial cells and observe the physical changes induced by SPR741.

Protocol:

• Bacterial Culture: Grow bacteria to the mid-exponential phase.

• Sample Preparation:

  • Treat the bacterial cells with different concentrations of SPR741 (e.g., 2, 4, and 8 µg/mL) for a defined period.

  • Immobilize the treated and untreated bacterial cells on a suitable substrate, such as poly-L-lysine coated mica.

• AFM Imaging:

  • Image the bacterial surfaces in tapping mode in air or liquid.

  • Acquire topographic images to observe changes in surface roughness and the formation of undulations or perturbations.

  • Analyze the images to quantify the changes in surface height and morphology.

Visualizing the Mechanism and Workflows

The following diagrams, generated using the DOT language, illustrate the mechanism of action of SPR741 and the experimental workflows.

Caption: Mechanism of action of SPR741 on Gram-negative bacteria.

Caption: Experimental workflow for the checkerboard assay.

Caption: Experimental workflow for the NPN outer membrane permeability assay.

Conclusion

SPR741 represents a promising strategy to combat multidrug-resistant Gram-negative infections by revitalizing the efficacy of existing antibiotics. Its unique mechanism of action, focused on disrupting the outer membrane barrier without significant direct bactericidal activity, minimizes toxicity while maximizing the potentiation of a broad range of antibiotic partners. The experimental evidence strongly supports this mechanism, and the methodologies outlined in this guide provide a framework for further research and development in this area. The continued investigation of SPR741 and similar potentiator molecules holds significant potential for addressing the urgent threat of antibiotic resistance.

References

• 1. SPR741, an Antibiotic Adjuvant, Potentiates the In Vitro and In Vivo Activity of Rifampin against Clinically Relevant Extensively Drug-Resistant Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | SPR741, Double- or Triple-Combined With Erythromycin and Clarithromycin, Combats Drug-Resistant Klebsiella pneumoniae, Its Biofilms, and Persister Cells [frontiersin.org]

The Potentiator Function of SPR741: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

SPR741 is a novel, investigational cationic peptide derived from polymyxin (B74138) B, engineered to function as an antibiotic potentiator. Unlike its parent compound, SPR741 exhibits minimal intrinsic antibacterial activity, a modification that significantly reduces its toxicity, particularly nephrotoxicity.[1][2][3][4] Its primary mechanism of action is the disruption of the outer membrane of Gram-negative bacteria, thereby increasing its permeability to other antibiotics that would otherwise be ineffective against these pathogens.[5] This guide provides a comprehensive overview of the core potentiator function of SPR741, including its mechanism of action, quantitative potentiation data, and detailed experimental protocols.

Core Mechanism of Action: Outer Membrane Permeabilization

SPR741 acts as a potent permeabilizing agent of the Gram-negative outer membrane. By interacting with the lipopolysaccharide (LPS) in the outer leaflet of the membrane, SPR741 displaces divalent cations that stabilize the LPS layer. This disruption leads to a transient disorganization of the outer membrane, creating pores and increasing its fluidity. This enhanced permeability allows other antibiotic molecules, particularly those that are large or hydrophobic and typically excluded by the outer membrane, to gain access to their intracellular targets. Mechanistic studies have confirmed that SPR741's activity is predominantly at the outer membrane, with minimal disruption of the cytoplasmic membrane, which contributes to its improved safety profile compared to polymyxins.

Mechanism of SPR741-mediated antibiotic potentiation.

Quantitative Potentiation Data

SPR741 has demonstrated the ability to significantly potentiate the activity of a broad range of antibiotics against various multidrug-resistant Gram-negative pathogens. The following tables summarize the reduction in Minimum Inhibitory Concentrations (MICs) of several antibiotics when combined with SPR741.

Table 1: Potentiation of Rifampin against Acinetobacter baumannii

Strain	Rifampin MIC (µg/mL)	Rifampin MIC with SPR741 (2.0 µg/mL) (µg/mL)	Fold Reduction
AB5075	4.0	0.5	8

Data sourced from in vitro checkerboard assays.

Table 2: Potentiation of Various Antibiotics against Escherichia coli ATCC 25922

Antibiotic	Antibiotic MIC (µg/mL)	Antibiotic MIC with SPR741 (µg/mL)	Fold Reduction
Azithromycin	>128	0.25	>512
Clarithromycin	>128	0.125	>1024
Telithromycin	16	0.06	256

Data from checkerboard assays with a fixed concentration of SPR741.

Table 3: Potentiation of Macrolides against Klebsiella pneumoniae

Strain	Antibiotic Combination	Bacterial Count Reduction (Log10 CFU/mL) at 6h
ATCC 700603	SPR741 (7 µg/mL) + Clarithromycin (5 µg/mL) + Erythromycin (7 µg/mL)	2.88

Data from in vitro time-kill assays.

Experimental Protocols

Checkerboard Assay for Synergy Determination

This protocol is used to determine the Fractional Inhibitory Concentration (FIC) index and assess the synergistic activity between SPR741 and a partner antibiotic.

Workflow for a checkerboard synergy assay.

Methodology:

• Preparation of Drug Dilutions: Two-fold serial dilutions of the antibiotic are prepared horizontally across a 96-well microtiter plate in cation-adjusted Mueller-Hinton broth (CAMHB). Similarly, two-fold serial dilutions of SPR741 are prepared vertically.

• Bacterial Inoculum: A bacterial suspension is prepared and diluted to a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Inoculation: Each well of the microtiter plate is inoculated with the bacterial suspension.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the drug, alone or in combination, that completely inhibits visible bacterial growth.

• FIC Calculation: The Fractional Inhibitory Concentration (FIC) index is calculated to quantify the interaction. An FIC index of ≤0.5 is indicative of synergy.

Time-Kill Assay

This protocol assesses the bactericidal or bacteriostatic effect of SPR741 in combination with an antibiotic over time.

Methodology:

• Bacterial Culture: A logarithmic-phase bacterial culture is diluted in fresh CAMHB to a starting inoculum of approximately 1 x 10^6 CFU/mL.

• Drug Exposure: The bacterial culture is exposed to the antibiotic alone, SPR741 alone, the combination of both at specific concentrations (e.g., based on MIC values), and a growth control without any drug.

• Sampling: Aliquots are removed from each culture at various time points (e.g., 0, 2, 4, 6, 24 hours).

• Quantification: Serial dilutions of the aliquots are plated on agar (B569324) plates. After incubation, the colonies are counted to determine the number of viable bacteria (CFU/mL) at each time point.

• Data Analysis: The change in log10 CFU/mL over time is plotted for each condition. Synergy is typically defined as a ≥2 log10 decrease in CFU/mL by the combination compared to the most active single agent.

Murine Thigh/Pulmonary Infection Model

This in vivo model evaluates the efficacy of SPR741 combinations in a live animal model.

Methodology:

• Induction of Neutropenia (for thigh model): Mice are rendered neutropenic by intraperitoneal injection of cyclophosphamide.

• Infection: Mice are infected via intramuscular injection into the thigh or intranasally for a pulmonary model with a standardized inoculum of the test organism (e.g., A. baumannii).

• Treatment: At a specified time post-infection (e.g., 2 or 4 hours), treatment is initiated. Groups of mice receive the vehicle control, SPR741 alone, the antibiotic alone, or the combination of SPR741 and the antibiotic via a clinically relevant route (e.g., intravenous or subcutaneous injection). Dosing regimens can be single or multiple.

• Efficacy Assessment: At the end of the study period (e.g., 24 hours), mice are euthanized. For thigh infections, the thigh muscles are excised, homogenized, and plated to determine the bacterial burden (CFU/gram of tissue). For pulmonary infections, lungs are harvested for bacterial quantification. Survival rates can also be monitored over a longer period.

• Data Analysis: The reduction in bacterial burden or increase in survival in the combination therapy group is compared to the control and monotherapy groups.

Conclusion

SPR741 represents a promising strategy to combat multidrug-resistant Gram-negative infections by revitalizing the efficacy of existing antibiotics. Its targeted disruption of the outer membrane, coupled with a favorable safety profile, makes it a strong candidate for further clinical development. The experimental frameworks detailed in this guide provide a basis for the continued investigation and characterization of SPR741 and other potential antibiotic potentiators.

References

• 1. Frontiers | SPR741, Double- or Triple-Combined With Erythromycin and Clarithromycin, Combats Drug-Resistant Klebsiella pneumoniae, Its Biofilms, and Persister Cells [frontiersin.org]
• 2. journals.asm.org [journals.asm.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. journals.asm.org [journals.asm.org]
• 5. medchemexpress.com [medchemexpress.com]

The Potentiating Power of SPR741: A Technical Guide to its Disruption of the E. coli Outer Membrane

For Researchers, Scientists, and Drug Development Professionals

Abstract

The rise of multidrug-resistant Gram-negative bacteria presents a formidable challenge to global health. The outer membrane of these pathogens, particularly Escherichia coli, serves as a highly effective permeability barrier, rendering many conventional antibiotics ineffective. SPR741, a novel analogue of polymyxin (B74138) B, has emerged as a promising "potentiator" molecule. It is designed to selectively disrupt this outer membrane, thereby enabling antibiotics that are typically excluded to reach their intracellular targets. This technical guide provides an in-depth analysis of SPR741's mechanism of action against the E. coli outer membrane, supported by quantitative data, detailed experimental protocols, and visual diagrams of the core processes.

Introduction to SPR741

SPR741 is a synthetic cationic peptide derived from polymyxin B (PMB).[1] It was chemically optimized to reduce the significant nephrotoxicity associated with its parent compound.[2][3][4] Key structural modifications, including the removal of the hydrophobic fatty acyl tail and a reduction in the overall positive charge, result in a molecule with minimal intrinsic antibacterial activity.[2] However, these changes preserve its ability to interact with and permeabilize the outer membrane of Gram-negative bacteria. This action allows SPR741 to be used in combination with other antibiotics, significantly lowering their Minimum Inhibitory Concentrations (MICs) and expanding their spectrum of activity against resistant pathogens like E. coli.

Mechanism of Action at the Outer Membrane

SPR741's primary target is the lipopolysaccharide (LPS) component of the E. coli outer membrane. Unlike its parent molecule, polymyxin B, which disrupts both the outer and cytoplasmic membranes, SPR741's action is predominantly localized to the outer membrane.

The proposed mechanism involves the following key steps:

• Initial Binding: The cationic nature of SPR741 facilitates an electrostatic interaction with the negatively charged phosphate (B84403) groups of Lipid A in the LPS layer.

• Membrane Perturbation: This binding displaces divalent cations (Mg²⁺ and Ca²⁺) that normally stabilize the LPS molecules, leading to significant disorganization and perturbation of the outer membrane's structure.

• Increased Permeability: The disruption creates transient openings or channels in the outer membrane, increasing its permeability. This allows co-administered antibiotics, which would otherwise be blocked, to traverse the outer membrane and access their targets in the periplasm or cytoplasm.

Evidence from atomic force microscopy (AFM) has visually confirmed this, revealing substantial outer membrane disorder, including undulations and breaks on the surface of E. coli cells treated with SPR741. Furthermore, SPR741 challenge induces the RcsAB stress-response system in E. coli, a sensor pathway specifically triggered by perturbations of the outer membrane.

Caption: Proposed mechanism of SPR741 action on the E. coli outer membrane.

Quantitative Data on SPR741's Effects

The efficacy of SPR741 is quantified by its ability to potentiate other antibiotics, its specific action on the outer membrane, and its binding affinity for LPS.

Table 1: Potentiation of Antibiotics against E. coli by SPR741

This table summarizes the fold reduction in the Minimum Inhibitory Concentration (MIC) of various antibiotics when combined with SPR741. Data is primarily from studies on E. coli ATCC 25922.

Antibiotic Class	Antibiotic	Fold Reduction in MIC with SPR741 (8 µg/mL)	Reference
Macrolide	Azithromycin	>1024
Clarithromycin	>4000
Erythromycin	>1024
Rifamycin	Rifampin	>8000
Fusidane	Fusidic Acid	>2048
Pleuromutilin	Retapamulin	>2048
Topical	Mupirocin	>128
Ketolide	Telithromycin	>512

Note: Fold reduction is calculated as the MIC of the antibiotic alone divided by the MIC of the antibiotic in the presence of SPR741.

Table 2: Comparative Effect on Cytoplasmic Membrane Depolarization

This table highlights the minimal effect of SPR741 on the cytoplasmic membrane of a hyperpermeable E. coli strain (MC1061) compared to Polymyxin B (PMB) and Polymyxin B nonapeptide (PMBN).

Compound	Concentration (µg/mL)	Cytoplasmic Membrane Depolarization
SPR741	< 32	Slight / Negligible
PMBN	4	Significant
PMB	High	Strong (Positive Control)

Data is qualitative based on fluorescence amplitude from DiSC3(5) assays.

Table 3: Relative LPS Binding Affinity

This table shows the rank order of binding affinity to E. coli LPS, as determined by a fluorescent probe displacement assay.

Compound	Relative Binding Affinity to LPS
Polymyxin B (PMB)	Highest
PMBN	Intermediate
SPR741	Lower

The decreased affinity of SPR741 is attributed to its reduced overall positive charge compared to PMB and PMBN.

Key Experimental Protocols

The following are detailed methodologies for cornerstone experiments used to characterize SPR741's effect on E. coli.

Antibiotic Potentiation Checkerboard Assay

This method is used to quantify the synergistic effect between SPR741 and a partner antibiotic.

• Preparation: A 96-well microtiter plate is prepared. Along the x-axis, serial twofold dilutions of the partner antibiotic are made in Cation-Adjusted Mueller-Hinton Broth (CAMHB). Along the y-axis, serial twofold dilutions of SPR741 are made.

• Inoculation: An overnight culture of E. coli (e.g., ATCC 25922) is diluted to a final concentration of 5 x 10⁵ CFU/mL in CAMHB. This bacterial suspension is added to each well of the prepared plate.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Data Analysis: The MIC is determined as the lowest concentration of the antibiotic (alone or in combination) that completely inhibits visible bacterial growth. The fold potentiation is calculated by dividing the MIC of the antibiotic alone by its MIC in the presence of a fixed concentration of SPR741.

Caption: Experimental workflow for the antibiotic potentiation checkerboard assay.

DiSC3(5) Cytoplasmic Membrane Depolarization Assay

This assay measures the integrity of the cytoplasmic membrane potential.

• Cell Preparation: E. coli cells (a hyperpermeable strain like MC1061 is often used to ensure compounds reach the cytoplasmic membrane) are grown to mid-log phase, harvested, and washed.

• Dye Loading: The cells are resuspended in buffer containing the fluorescent dye DiSC3(5). The dye accumulates in polarized cytoplasmic membranes, causing its fluorescence to be quenched.

• Assay: The cell suspension is placed in a fluorometer. After a baseline reading is established, the test compound (SPR741, PMB, or PMBN) is added.

• Measurement: Depolarization of the cytoplasmic membrane causes the DiSC3(5) dye to be released into the buffer, resulting in a quantifiable increase in fluorescence intensity. A potent membrane-depolarizing agent like PMB is used as a positive control.

LPS Binding Assay

This assay determines the binding affinity of SPR741 to LPS.

• Principle: A fluorescent probe, BODIPY-TR-cadaverine (BC), is used, which fluoresces weakly in an aqueous solution but strongly when it binds to LPS.

• Procedure: A solution of E. coli LPS and the BC probe is prepared.

• Competition: Test compounds (SPR741, PMB) are added to the solution. If the compound binds to LPS, it displaces the BC probe.

• Analysis: The displacement of the BC probe results in an increase in fluorescence intensity, which is proportional to the binding affinity of the test compound for LPS. PMB, with its high affinity for LPS, serves as a positive control.

Atomic Force Microscopy (AFM)

This high-resolution imaging technique is used to visualize the direct physical effect of SPR741 on the bacterial surface.

• Sample Preparation: E. coli cells are grown and treated with a potentiating concentration of SPR741 for a short period.

• Imaging: The treated cells are immobilized on a surface (e.g., poly-L-lysine coated mica).

• Analysis: An AFM cantilever with a sharp tip scans the surface of the bacteria. The deflection of the cantilever is used to generate a high-resolution, three-dimensional topographical map of the cell surface, revealing structural changes such as undulations, roughening, or breaches caused by SPR741.

Structure, Selectivity, and Safety

The unique activity profile of SPR741 is a direct result of its chemical modifications compared to polymyxin B. This relationship is crucial for understanding its potential as a clinical candidate.

Caption: Relationship between structural modifications and functional outcomes for SPR741.

Conclusion

SPR741 represents a targeted approach to overcoming the primary defense of Gram-negative bacteria. By acting almost exclusively on the outer membrane of E. coli, it avoids the widespread membrane disruption and associated toxicity of older polymyxins. Its mechanism of action—binding to LPS and causing structural disorder—effectively creates pathways for co-administered antibiotics to enter the cell. The quantitative data overwhelmingly supports its role as a potent potentiator, capable of revitalizing the activity of many existing antibiotic classes against otherwise resistant strains. The experimental protocols outlined herein provide a robust framework for the continued evaluation and development of SPR741 and other next-generation potentiators, offering a promising strategy in the ongoing fight against antimicrobial resistance.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. SPR741, an Antibiotic Adjuvant, Potentiates the In Vitro and In Vivo Activity of Rifampin against Clinically Relevant Extensively Drug-Resistant Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Safety, Tolerability, Pharmacokinetics, and Drug Interaction Potential of SPR741, an Intravenous Potentiator, after Single and Multiple Ascending Doses and When Combined with β-Lactam Antibiotics in Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]

Preclinical Safety and Toxicity Profile of SPR741: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

SPR741 is a novel, intravenously administered antibiotic potentiator designed to enhance the efficacy of co-administered antibiotics against multidrug-resistant (MDR) Gram-negative bacteria.[1][2] As a derivative of polymyxin (B74138) B, SPR741 has been chemically modified to reduce the significant nephrotoxicity associated with the polymyxin class of antibiotics.[3][4] This document provides a comprehensive overview of the preclinical safety and toxicity data for SPR741, compiled from publicly available research. It is intended to serve as a technical guide for professionals in the fields of pharmacology, toxicology, and drug development.

SPR741's mechanism of action involves the disruption of the outer membrane of Gram-negative bacteria, thereby increasing its permeability to other antibiotics that would otherwise be ineffective against these pathogens.[5] This potentiation strategy aims to broaden the spectrum of existing antibiotics and address the critical challenge of antibiotic resistance.

Non-Clinical Safety and Toxicology

A series of in vitro and in vivo studies have been conducted to characterize the safety and toxicity profile of SPR741. These studies were designed to assess its potential for nephrotoxicity, general organ toxicity, and other adverse effects.

In Vivo Toxicology

Repeat-dose toxicity studies have been performed in both rodent and non-rodent species to evaluate the safety of SPR741.

Rodent Studies (Rat): In studies conducted in rats, SPR741 was associated with a low degree of kidney toxicity, observed only at the highest dose tested.

Non-Rodent Studies (Cynomolgus Monkey): In a seven-day study in cynomolgus monkeys, SPR741 was administered via three-times-daily, one-hour intravenous infusions. The results indicated no kidney toxicity at any of the tested dose levels. In contrast, the active control, polymyxin B, demonstrated expected kidney toxicity.

The No-Observed-Adverse-Effect-Level (NOAEL) for SPR741 in cynomolgus monkeys was established at >60 mg/kg/day. This is a significant improvement compared to polymyxin B, for which nephrotoxicity was observed at 12 mg/kg/day.

Table 1: Summary of Key In Vivo Toxicology Findings

Species	Study Duration	Dosing Regimen	Key Findings	NOAEL	Reference
Rat	Not Specified	Not Specified	Low degree of kidney toxicity at the highest dose tested (30 mg/kg/day).	Not explicitly stated
Cynomolgus Monkey	7 days	Three-times-daily, 1-hour IV infusions	No kidney toxicity observed at any dose level tested.	>60 mg/kg/day

In Vitro Toxicology

While specific Good Laboratory Practice (GLP) in vitro toxicology study reports for SPR741 are not publicly available, standard assays are typically conducted during preclinical development to assess cytotoxicity, genotoxicity, and potential for off-target effects. The available literature focuses primarily on the in vitro efficacy and mechanism of action.

Experimental Protocols

Murine Pulmonary Infection Model for Efficacy and Safety Assessment

This model was utilized to assess the in vivo efficacy of SPR741 in combination with other antibiotics, providing insights into its safety at therapeutic doses.

Protocol:

• Animal Model: Mice are rendered transiently neutropenic through intraperitoneal injections of cyclophosphamide.

• Infection: Mice are inoculated intranasally with a suspension of a clinically relevant bacterial strain, such as extensively drug-resistant (XDR) Acinetobacter baumannii.

• Treatment: Four hours post-inoculation, treatment is initiated. Treatment groups typically include:

  • Vehicle control (e.g., sterile saline)

  • SPR741 monotherapy (e.g., 40 or 60 mg/kg administered twice daily)

  • Partner antibiotic monotherapy (e.g., rifampin 5 mg/kg twice daily)

  • SPR741 and partner antibiotic combination therapy.

• Dosing Route and Duration: Dosing is typically administered via subcutaneous or intraperitoneal injection for a specified duration (e.g., 3 days).

• Endpoints:

  • Survival: Animals are monitored daily for morbidity and mortality.

  • Bacterial Burden: At specified time points (e.g., 48 hours post-infection), animals are euthanized, and lung tissue is collected to determine the bacterial load (CFU/g of tissue).

Outer Membrane Permeability Assay (Conceptual)

While a specific protocol for SPR741 is not detailed, a general method to assess outer membrane permeability is the nitrocefin (B1678963) assay.

Conceptual Protocol:

• Bacterial Culture: Grow Gram-negative bacteria to mid-log phase.

• Cell Preparation: Harvest and resuspend the bacterial cells in a suitable buffer.

• Treatment: Incubate the bacterial suspension with varying concentrations of SPR741.

• Substrate Addition: Add nitrocefin, a chromogenic cephalosporin, to the cell suspension.

• Measurement: Monitor the hydrolysis of nitrocefin by periplasmic β-lactamase by measuring the change in absorbance at 486 nm. An increased rate of hydrolysis in the presence of SPR741 indicates increased outer membrane permeability.

Visualizations

Signaling Pathway and Mechanism of Action

The following diagram illustrates the proposed mechanism of action of SPR741 in potentiating the activity of a partner antibiotic.

Caption: Mechanism of SPR741-mediated antibiotic potentiation.

Experimental Workflow: In Vivo Murine Pulmonary Infection Model

The following diagram outlines the key steps in a typical in vivo efficacy and safety study using a murine pulmonary infection model.

Caption: Workflow for in vivo murine pulmonary infection model.

Conclusion

The available preclinical data indicate that SPR741 has a favorable safety profile, particularly with regard to nephrotoxicity, which is a major dose-limiting factor for polymyxin B. The NOAEL established in non-human primates is significantly higher than the dose at which polymyxin B shows kidney damage. In vivo studies in murine infection models demonstrate that SPR741 is well-tolerated at doses that effectively potentiate the activity of partner antibiotics. This preclinical safety and toxicity data, combined with its unique mechanism of action, supports the continued clinical development of SPR741 as a promising therapeutic strategy to combat MDR Gram-negative infections. Further research, including detailed GLP-compliant toxicology studies, will continue to refine the understanding of its long-term safety profile.

References

• 1. Safety, Tolerability, Pharmacokinetics, and Drug Interaction Potential of SPR741, an Intravenous Potentiator, after Single and Multiple Ascending Doses and When Combined with β-Lactam Antibiotics in Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Safety, Tolerability, Pharmacokinetics, and Drug Interaction Potential of SPR741, an Intravenous Potentiator, after Single and Multiple Ascending Doses and When Combined with β-Lactam Antibiotics in Healthy Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SPR741, an Antibiotic Adjuvant, Potentiates the In Vitro and In Vivo Activity of Rifampin against Clinically Relevant Extensively Drug-Resistant Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. firstwordpharma.com [firstwordpharma.com]

In-Vitro Activity of SPR741 Against Multidrug-Resistant Pathogens: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

SPR741 is a novel polymyxin (B74138) B analog that acts as an antibiotic potentiator, effectively overcoming the outer membrane barrier of Gram-negative bacteria. While exhibiting minimal intrinsic antibacterial activity, SPR741 sensitizes multidrug-resistant (MDR) pathogens to a range of antibiotics to which they are normally resistant. This guide provides a comprehensive overview of the in-vitro activity of SPR741, detailing its mechanism of action, synergistic potential with various antibiotic classes, and the experimental protocols used to evaluate its efficacy.

Mechanism of Action

SPR741, a cationic peptide derived from polymyxin B, disrupts the outer membrane of Gram-negative bacteria.[1][2] Unlike its parent compound, SPR741 has been chemically modified to reduce its positive charge and lacks the lipophilic fatty acid side chain, which significantly mitigates the nephrotoxicity associated with polymyxins.[3][4][5] Its primary mode of action is to interact with and perturb the lipopolysaccharide (LPS) layer of the outer membrane, leading to increased permeability.[1][6] This disruption allows co-administered antibiotics, which might otherwise be excluded, to penetrate the bacterial cell and reach their intracellular targets.[6][7] This potentiation effect has been observed with several classes of antibiotics against a variety of MDR Gram-negative pathogens.[8]

Mechanism of SPR741 potentiation.

In-Vitro Synergy Data

The potentiation effect of SPR741 has been demonstrated against a wide range of MDR Gram-negative pathogens, including Escherichia coli, Klebsiella pneumoniae, and Acinetobacter baumannii. The following tables summarize the quantitative data from various in-vitro studies, showcasing the reduction in Minimum Inhibitory Concentrations (MICs) of partner antibiotics in the presence of a fixed concentration of SPR741.

Table 1: In-Vitro Activity of SPR741 in Combination with Various Antibiotics against E. coli

Antibiotic	Partner Antibiotic MIC (µg/mL)	Partner Antibiotic + SPR741 (8 µg/mL) MIC (µg/mL)	Fold Reduction	Reference
Azithromycin	>128	0.125 - 4	≥32	[8]
Clarithromycin	>128	0.015 - 0.5	≥256	[8]
Erythromycin	>128	0.125 - 1	≥128	[8]
Fusidic Acid	>128	0.5	≥256	[8]
Mupirocin	>128	1	≥128	[8]
Retapamulin	16	0.015	1067	[8]
Rifampin	16	0.008	2000	[8]
Telithromycin	64	0.03	2133	[8]
Minocycline	-	0.5 - 2 (MIC90)	4-32	[9]

Table 2: In-Vitro Activity of SPR741 in Combination with Various Antibiotics against K. pneumoniae

Antibiotic	Partner Antibiotic MIC (µg/mL)	Partner Antibiotic + SPR741 (8 µg/mL) MIC (µg/mL)	Fold Reduction	Reference
Azithromycin	>128	2	≥64	[8]
Clarithromycin	>128	0.5	≥256	[8]
Erythromycin	>128	2	≥64	[8]
Fusidic Acid	>128	4	≥32	[8]
Mupirocin	>128	1	≥128	[8]
Retapamulin	32	0.125	256	[8]
Rifampin	32	0.015	2133	[8]
Telithromycin	>128	0.25	≥512	[8]
Minocycline	-	2 - 8 (MIC90)	-	[10]

Table 3: In-Vitro Activity of SPR741 in Combination with Rifampin against A. baumannii

Strain	Rifampin MIC (µg/mL)	SPR741 MIC (µg/mL)	Rifampin + SPR741 (2 µg/mL) MIC (µg/mL)	Fold Reduction in Rifampin MIC	Reference
AB5075	4.0	128	0.5	8	[4][5]

A study on a diversity set of 28 A. baumannii strains showed that a combination of 4.0 µg/ml of SPR741 and 1.0 µg/ml of rifampin inhibited the growth of 96% of the strains, with at least a 4-fold reduction in the MIC for most strains.[4]

Experimental Protocols

The in-vitro activity of SPR741 is primarily evaluated using standard antimicrobial susceptibility testing methods, including broth microdilution for MIC determination, checkerboard assays for synergy assessment, and time-kill assays to determine bactericidal activity.

Minimum Inhibitory Concentration (MIC) Determination

MIC values are determined using the broth microdilution method as standardized by the Clinical and Laboratory Standards Institute (CLSI).

Protocol:

• Preparation of Bacterial Inoculum: A standardized suspension of the test organism is prepared to a turbidity equivalent to a 0.5 McFarland standard. This suspension is then diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the test wells.

• Preparation of Antimicrobial Solutions: Serial twofold dilutions of the antibiotic alone and the antibiotic in the presence of a fixed concentration of SPR741 (commonly 8 µg/mL) are prepared in cation-adjusted Mueller-Hinton broth (CAMHB).

• Inoculation and Incubation: The prepared bacterial inoculum is added to the wells of a microtiter plate containing the antimicrobial dilutions. The plate is then incubated at 35-37°C for 16-20 hours.

• Reading of Results: The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.

Checkerboard Assay for Synergy Testing

The checkerboard assay is a two-dimensional dilution method used to assess the synergistic, additive, indifferent, or antagonistic effects of two antimicrobial agents.

Protocol:

• Preparation of Drug Dilutions: Serial twofold dilutions of SPR741 are made along the x-axis of a microtiter plate, and serial twofold dilutions of the partner antibiotic are made along the y-axis.

• Inoculation: Each well is inoculated with a standardized bacterial suspension as described for the MIC assay.

• Incubation and Reading: The plate is incubated and read in the same manner as the MIC assay.

• Calculation of Fractional Inhibitory Concentration (FIC) Index: The FIC index is calculated to determine the nature of the interaction. The formula is as follows: FIC Index = FIC of Drug A + FIC of Drug B Where:

  • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

  • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

  • Synergy: FIC Index ≤ 0.5

  • Additive/Indifference: 0.5 < FIC Index ≤ 4.0

  • Antagonism: FIC Index > 4.0[4]

Checkerboard assay experimental workflow.

Time-Kill Assay

Time-kill assays are performed to evaluate the bactericidal or bacteriostatic activity of an antimicrobial agent or combination over time.

Protocol:

• Preparation of Cultures: A logarithmic-phase bacterial culture is diluted to a starting inoculum of approximately 5 x 10^5 to 5 x 10^6 CFU/mL in CAMHB.

• Addition of Antimicrobials: The bacterial suspension is aliquoted into flasks containing:

  • No drug (growth control)

  • SPR741 alone

  • Partner antibiotic alone

  • The combination of SPR741 and the partner antibiotic

• Incubation and Sampling: The flasks are incubated with shaking at 37°C. Aliquots are removed at specified time points (e.g., 0, 2, 4, 6, 8, and 24 hours).

• Quantification of Viable Bacteria: Serial dilutions of the samples are plated on appropriate agar (B569324) plates. After incubation, the colonies are counted to determine the number of viable bacteria (CFU/mL) at each time point.

• Data Analysis: The change in log10 CFU/mL over time is plotted for each condition. Synergy is typically defined as a ≥2-log10 decrease in CFU/mL between the combination and the most active single agent at 24 hours.[4]

Conclusion

SPR741 demonstrates significant potential as an antibiotic potentiator for combating infections caused by MDR Gram-negative pathogens. Its ability to permeabilize the bacterial outer membrane restores or enhances the activity of numerous existing antibiotics. The in-vitro data consistently show synergistic effects, leading to substantial reductions in the MICs of partner drugs. The standardized experimental protocols outlined in this guide provide a framework for the continued evaluation and development of SPR741 in combination therapies. Further research is warranted to explore the full spectrum of its activity and to translate these promising in-vitro findings into clinical applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SPR741 - Wikipedia [en.wikipedia.org]
• 3. SPR741, an Antibiotic Adjuvant, Potentiates the In Vitro and In Vivo Activity of Rifampin against Clinically Relevant Extensively Drug-Resistant Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Safety, Tolerability, Pharmacokinetics, and Drug Interaction Potential of SPR741, an Intravenous Potentiator, after Single and Multiple Ascending Doses and When Combined with β-Lactam Antibiotics in Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. firstwordpharma.com [firstwordpharma.com]
• 8. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 9. Assessment of the In Vivo Activity of SPR741 in Combination with Azithromycin against Multidrug-Resistant Enterobacteriaceae Isolates in the Neutropenic Murine Thigh Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In Vitro Activity Analysis of a New Polymyxin, SPR741, Tested in Combination with Antimicrobial Agents against a Challenge Set of Enterobacteriaceae, Including Molecularly Characterized Strains - PubMed [pubmed.ncbi.nlm.nih.gov]

SPR741's Target Spectrum: A Technical Guide to a Novel Antibiotic Potentiator

For Researchers, Scientists, and Drug Development Professionals

Introduction

SPR741 is a novel, investigational cationic peptide derived from polymyxin (B74138) B, engineered to address the formidable challenge of multi-drug resistant (MDR) Gram-negative bacterial infections. Unlike conventional antibiotics, SPR741 exhibits minimal intrinsic antibacterial activity. Instead, it functions as a potentiator, disrupting the outer membrane of Gram-negative bacteria and enabling co-administered antibiotics to reach their intracellular targets, thereby restoring or enhancing their efficacy.[1][2] This guide provides an in-depth technical overview of SPR741's target spectrum, mechanism of action, and the experimental methodologies used to characterize its activity.

Mechanism of Action: Disrupting the Outer Membrane Barrier

SPR741 acts by interacting with the lipopolysaccharide (LPS) in the outer membrane of Gram-negative bacteria.[3][4] This interaction perturbs the membrane's integrity, leading to increased permeability.[1] This "leaky" outer membrane allows antibiotics that are normally excluded—due to their size, charge, or hydrophobicity—to penetrate the periplasmic space and access their targets within the bacterium. This unique mechanism effectively broadens the spectrum of activity for many existing antibiotics to include otherwise resistant Gram-negative pathogens.

Figure 1: Mechanism of SPR741 Potentiation.

Target Spectrum of Activity

SPR741 has demonstrated significant potentiation of a wide range of antibiotics against clinically important Gram-negative pathogens, including Escherichia coli, Klebsiella pneumoniae, and Acinetobacter baumannii. The following tables summarize the in vitro activity of SPR741 in combination with various antibiotics, as measured by Minimum Inhibitory Concentration (MIC).

Table 1: Potentiation of Antibiotics against Escherichia coli

Antibiotic	Strain	SPR741 Conc. (µg/mL)	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	Fold Reduction in MIC	Reference
Azithromycin	ATCC 25922	8	>256	0.5	>512
Clarithromycin	ATCC 25922	8	>256	0.25	>1024
Rifampin	ATCC 25922	8	16	0.015	>1000
Minocycline	Resistant Subsets	8	-	0.5 - 2 (MIC90)	4 - 32
Temocillin	KPC-producing	8	8/16 (MIC50/90)	0.5/2 (MIC50/90)	8 - 16
Mecillinam	MBL-producing	8	128/>256 (MIC50/90)	1/4 (MIC50/90)	>128

Table 2: Potentiation of Antibiotics against Klebsiella pneumoniae

Antibiotic	Strain	SPR741 Conc. (µg/mL)	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	Fold Reduction in MIC	Reference
Clarithromycin	ATCC 43816	16	>256	0.5	>512
Rifampin	ATCC 43816	16	32	0.25	128
Erythromycin	PDR LH2020	16	>1024	32	>32
Clarithromycin	PDR LH2020	16	>1024	32	>32

Table 3: Potentiation of Antibiotics against Acinetobacter baumannii

Antibiotic	Strain	SPR741 Conc. (µg/mL)	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	Fold Reduction in MIC	Reference
Rifampin	NCTC 12156	16	8	0.06	128
Clarithromycin	NCTC 12156	16	64	0.125	512
Rifampin	XDR AB5075	2	4	0.5	8
Minocycline	AB5075	8	0.5	0.125	40

Experimental Protocols

The potentiation activity of SPR741 is primarily quantified using checkerboard and time-kill assays.

Checkerboard Assay Protocol

The checkerboard assay is a method to assess the in vitro interaction between two antimicrobial agents.

• Preparation of Antibiotic Solutions: Prepare stock solutions of SPR741 and the partner antibiotic in an appropriate solvent. Create serial twofold dilutions of each agent in cation-adjusted Mueller-Hinton broth (CAMHB).

• Plate Setup: In a 96-well microtiter plate, dispense 50 µL of CAMHB into each well. Aliquot 50 µL of the serially diluted partner antibiotic along the x-axis and 50 µL of the serially diluted SPR741 along the y-axis, creating a matrix of concentrations.

• Inoculum Preparation: Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard from an overnight culture. Dilute the inoculum to a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Data Analysis: Determine the MIC of each agent alone and in combination. The Fractional Inhibitory Concentration Index (FICI) is calculated as follows: FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone) Synergy is typically defined as an FICI ≤ 0.5.

Figure 2: Checkerboard Assay Workflow.

Time-Kill Assay Protocol

Time-kill assays provide information on the rate of bacterial killing over time.

• Inoculum Preparation: Grow a bacterial culture to the mid-logarithmic phase in CAMHB. Adjust the culture to a starting concentration of approximately 5 x 10^5 CFU/mL.

• Experimental Setup: Prepare tubes with CAMHB containing SPR741 alone, the partner antibiotic alone, and the combination of SPR741 and the partner antibiotic at desired concentrations (typically based on their MICs). Include a growth control tube without any antimicrobial agents.

• Inoculation and Incubation: Inoculate each tube with the prepared bacterial suspension. Incubate the tubes at 37°C, often with shaking for aeration.

• Sampling: At predetermined time points (e.g., 0, 2, 4, 6, and 24 hours), remove an aliquot from each tube.

• Quantification: Perform serial dilutions of the aliquots in a neutralizing broth (if necessary) and plate onto agar (B569324) plates. Incubate the plates at 37°C for 18-24 hours.

• Data Analysis: Count the number of colonies on the plates to determine the CFU/mL at each time point. Plot log10 CFU/mL versus time. Bactericidal activity is generally defined as a ≥3-log10 reduction (99.9% kill) in CFU/mL from the initial inoculum.

Conclusion

SPR741 represents a promising strategy to combat the growing threat of MDR Gram-negative infections. By disrupting the bacterial outer membrane, it potentiates the activity of a broad range of antibiotics, effectively expanding their therapeutic utility. The data presented in this guide highlight the significant in vitro efficacy of SPR741 in combination with various antibiotic classes against key Gram-negative pathogens. The detailed experimental protocols provide a framework for researchers to further investigate the potential of this and other novel potentiator molecules. Continued research and clinical development are crucial to fully realize the therapeutic potential of SPR741 in the fight against antimicrobial resistance.

References

• 1. researchgate.net [researchgate.net]
• 2. SPR741, Double- or Triple-Combined With Erythromycin and Clarithromycin, Combats Drug-Resistant Klebsiella pneumoniae, Its Biofilms, and Persister Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In Vitro Activity Analysis of a New Polymyxin, SPR741, Tested in Combination with Antimicrobial Agents against a Challenge Set of Enterobacteriaceae, Including Molecularly Characterized Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of Antimicrobial Effects of a New Polymyxin Molecule (SPR741) When Tested in Combination with a Series of β-Lactam Agents Against a Challenge Set of Gram-Negative Pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Pharmacokinetics and Pharmacodynamics of SPR741

Introduction

SPR741 is an investigational cationic peptide, derived from polymyxin (B74138) B, engineered to function as an antibiotic potentiator.[1][2] It is designed to disrupt the outer membrane of Gram-negative bacteria, thereby increasing its permeability and enabling co-administered antibiotics to reach their intracellular targets more effectively.[1][3] Unlike its parent compound, SPR741 has minimal intrinsic antibacterial activity and has been chemically modified to reduce the nephrotoxicity associated with the polymyxin class.[4][5][6][7][8] This guide provides a comprehensive overview of the pharmacokinetics (PK) and pharmacodynamics (PD) of SPR741, tailored for researchers, scientists, and drug development professionals.

Pharmacokinetics

The pharmacokinetic profile of SPR741 has been evaluated in both preclinical models and human clinical trials. These studies have characterized its absorption, distribution, metabolism, and excretion, providing a foundation for dosing regimen selection.

Human Pharmacokinetics

Phase 1 studies in healthy adult subjects have demonstrated that SPR741 exhibits a linear and dose-proportional pharmacokinetic profile.[4]

Single Ascending Dose (SAD) Study:

Following a single 1-hour intravenous infusion of SPR741 at doses ranging from 100 mg to 800 mg, the plasma concentration peaked at approximately one hour and then declined over a 24-hour period.[4][9] The mean half-life (t½) ranged from 2.0 to 3.8 hours.[4][9] A significant portion of the administered dose, over 50%, was excreted unchanged in the urine within the first 4 hours post-dose for doses between 100 mg and 800 mg.[4][5][6][10]

Dose	Cmax (μg/mL)	AUC (μg*h/mL)	t½ (h)
100 mg	10.1 ± 1.9	22.8 ± 3.4	2.0 ± 0.2
200 mg	20.3 ± 4.2	47.9 ± 9.1	2.3 ± 0.3
400 mg	41.5 ± 9.0	101.0 ± 19.0	2.6 ± 0.4
800 mg	85.1 ± 18.2	215.0 ± 45.0	3.8 ± 1.2
Data are presented as mean ± standard deviation. Sourced from Eckburg et al., 2019.[4]

Multiple Ascending Dose (MAD) Study:

In a study where SPR741 was administered as a 1-hour infusion every 8 hours for 14 days, there was no evidence of drug accumulation at doses up to 400 mg.[4][5] The mean half-life was approximately 2.2 hours on day 1 and ranged from 3.2 to 14.0 hours on day 14.[4][5] Mean trough plasma concentrations remained stable from the second day through the end of the study.[4]

Dose (q8h)	Day	Cmax (μg/mL)	AUC0-8h (μg*h/mL)	t½ (h)
50 mg	1	5.2 ± 0.8	11.2 ± 1.7	2.2 ± 0.2
14	5.9 ± 1.0	13.9 ± 2.6	3.2 ± 0.4
200 mg	1	20.9 ± 3.5	45.7 ± 7.9	2.2 ± 0.3
14	24.3 ± 5.1	58.9 ± 12.1	4.0 ± 0.9
400 mg	1	42.1 ± 8.1	98.6 ± 18.9	2.2 ± 0.3
14	50.1 ± 11.2	129.0 ± 29.8	14.0 ± 11.9
Data are presented as mean ± standard deviation. Sourced from Eckburg et al., 2019.[4]

Drug-Drug Interactions

Coadministration of a single 400 mg intravenous dose of SPR741 with β-lactam antibiotics, including piperacillin-tazobactam, ceftazidime, and aztreonam, did not result in any significant alteration of the pharmacokinetic profiles of either SPR741 or the partner antibiotics.[4][5][9]

Animal Pharmacokinetics

In neutropenic murine thigh infection models, subcutaneously administered SPR741 was well-absorbed.[11] A one-compartment model best described the pharmacokinetic parameters, which included a volume of distribution (V) of 0.35 L/kg, an absorption rate constant (k₀₁) of 16.15 h⁻¹, and an elimination rate constant (k₁₀) of 1.56 h⁻¹.[11]

Pharmacodynamics

Mechanism of Action

SPR741 is a polymyxin B derivative that lacks the fatty acyl tail and has a reduced net positive charge.[7][8][9][12] These modifications diminish its intrinsic antibacterial activity and reduce its potential for nephrotoxicity.[7][8][9] The primary mechanism of action of SPR741 is the disruption of the outer membrane of Gram-negative bacteria.[3][12] It interacts with the lipopolysaccharide (LPS) in the outer membrane, causing perturbations and increasing membrane permeability.[9][12] This allows co-administered antibiotics, which may otherwise be unable to penetrate the outer membrane, to access their targets within the bacterial cell.[1][3] Studies have shown that SPR741 induces the expression of RcsAB, a stress sensor for outer membrane perturbation, confirming its targeted effect.[12]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SPR741 - Wikipedia [en.wikipedia.org]
• 3. firstwordpharma.com [firstwordpharma.com]
• 4. journals.asm.org [journals.asm.org]
• 5. Safety, Tolerability, Pharmacokinetics, and Drug Interaction Potential of SPR741, an Intravenous Potentiator, after Single and Multiple Ascending Doses and When Combined with β-Lactam Antibiotics in Healthy Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Safety, Tolerability, Pharmacokinetics, and Drug Interaction Potential of SPR741, an Intravenous Potentiator, after Single and Multiple Ascending Doses and When Combined with β-Lactam Antibiotics in Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. SPR741, an Antibiotic Adjuvant, Potentiates the In Vitro and In Vivo Activity of Rifampin against Clinically Relevant Extensively Drug-Resistant Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. Frontiers | SPR741, Double- or Triple-Combined With Erythromycin and Clarithromycin, Combats Drug-Resistant Klebsiella pneumoniae, Its Biofilms, and Persister Cells [frontiersin.org]
• 10. journals.asm.org [journals.asm.org]
• 11. Assessment of the In Vivo Activity of SPR741 in Combination with Azithromycin against Multidrug-Resistant Enterobacteriaceae Isolates in the Neutropenic Murine Thigh Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols: SPR741 and Rifampin Combination Therapy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical studies evaluating the combination therapy of SPR741 and rifampin. The data presented herein demonstrates the potential of SPR741 to potentiate the activity of rifampin against multidrug-resistant Gram-negative bacteria. Detailed protocols for key in vitro and in vivo experiments are provided to facilitate the replication and further investigation of these findings.

Introduction

SPR741 is a novel antibiotic adjuvant designed to increase the permeability of the outer membrane of Gram-negative bacteria.[1][2] As a polymyxin (B74138) B derivative, SPR741 has been chemically modified to reduce the nephrotoxicity associated with its parent compound.[3][4][5] While SPR741 exhibits minimal intrinsic antibacterial activity, it potentiates the efficacy of co-administered antibiotics, such as rifampin, by enabling their entry into the bacterial cell.[1][5] This document summarizes key preclinical data and experimental methodologies from studies investigating the synergistic effects of SPR741 and rifampin combination therapy.

Data Presentation

In Vitro Susceptibility and Synergy

The combination of SPR741 and rifampin has demonstrated significant synergistic activity against extensively drug-resistant (XDR) Acinetobacter baumannii.

Table 1: Minimum Inhibitory Concentration (MIC) and Synergy Data for SPR741 and Rifampin against A. baumannii AB5075

Compound	MIC (µg/mL)	Combination	Fractional Inhibitory Concentration (FIC) Index	Interpretation
SPR741	128	-	-	-
Rifampin	4.0	-	-	-
Rifampin + SPR741 (2.0 µg/mL)	0.5	8-fold reduction in Rifampin MIC	0.14	Synergy

Data sourced from Zurawski et al., 2017.[3][4]

Table 2: Activity of SPR741 and Rifampin Combination Against a Diversity Set of A. baumannii Strains

Combination	Number of Strains Tested	Percentage of Strains with Growth Inhibition	Key Findings
SPR741 (4.0 µg/mL) + Rifampin (1.0 µg/mL)	28	96%	A minimum 4-fold reduction in MIC was observed for most strains.[3][4]

Data sourced from Zurawski et al., 2017.[3][4]

In Vivo Efficacy

Murine infection models have been utilized to evaluate the in vivo efficacy of the SPR741 and rifampin combination.

Table 3: Efficacy of SPR741 and Rifampin in a Murine Pulmonary Infection Model with A. baumannii AB5075

Treatment Group (dosed BID for 3 days)	Survival Rate	Reduction in Bacterial Burden (log10 CFU/g) vs. Vehicle	Statistical Significance (Survival)
Vehicle (Sterile Saline)	0%	-	-
Rifampin (5.0 mg/kg)	50%	Not specified	Not significant
SPR741 (60 mg/kg)	0%	Not specified	Not significant
SPR741 (40 mg/kg) + Rifampin (5.0 mg/kg)	Not specified	Not specified	Not specified
SPR741 (60 mg/kg) + Rifampin (5.0 mg/kg)	90%	6.0	P < 0.0027

Data sourced from Zurawski et al., 2017.[3][4]

Table 4: Efficacy of SPR741 and Rifampin in a Murine Thigh Infection Model

Target Organism	SPR741 Dose (mg/kg/dose)	Rifampin Dose (mg/kg/dose)	Reduction in Bacterial Burden Below Stasis (log10 cfu/g)
E. coli ATCC 25922	≤20	Varied	2.2
K. pneumoniae IR60 [blaNDM-1]	≤20	Varied	3.7
E. cloacae Kp114 [blaKPC]	≤20	Varied	4.7
K. pneumoniae ATCC BAA 2146 [blaNDM-1]	≤20	Varied	1.6
A. baumannii ATCC BAA 747	≤20	Varied	2.9

Data sourced from a study by Evotec.[6]

Experimental Protocols

In Vitro Assays

1. Minimum Inhibitory Concentration (MIC) Determination

This protocol is based on standard Clinical and Laboratory Standards Institute (CLSI) methods.[4]

• Materials: Cation-adjusted Mueller-Hinton broth (CAMHB), bacterial cultures, 96-well microtiter plates, SPR741, Rifampin.

• Procedure:

  • Prepare serial twofold dilutions of SPR741 and rifampin in CAMHB in 96-well plates.

  • Inoculate each well with a standardized bacterial suspension to a final concentration of approximately 5 x 10^5 CFU/mL.

  • Incubate plates at 37°C for 18-24 hours.

  • The MIC is defined as the lowest concentration of the drug that completely inhibits visible bacterial growth.

2. Checkerboard Synergy Assay

This assay is used to determine the fractional inhibitory concentration (FIC) index.[3][4]

• Materials: As per MIC determination.

• Procedure:

  • Prepare a 96-well plate with serial dilutions of rifampin along the x-axis and serial dilutions of SPR741 along the y-axis.

  • Inoculate the plate with the bacterial suspension as described for MIC determination.

  • Incubate the plate under the same conditions.

  • Determine the MIC of each drug alone and in combination.

  • Calculate the FIC index using the formula: FIC = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone).

  • Synergy is defined as an FIC index of ≤ 0.5.

3. Time-Kill Assay

This assay evaluates the bactericidal activity of the drug combination over time.[3][4]

• Materials: CAMHB, bacterial cultures, SPR741, Rifampin, sterile saline, agar (B569324) plates.

• Procedure:

  • Grow bacterial cultures to the logarithmic phase in CAMHB.

  • Inoculate flasks containing fresh CAMHB with the bacterial culture to a starting density of approximately 10^5 - 10^6 CFU/mL.

  • Add SPR741 alone, rifampin alone, or the combination of SPR741 and rifampin at specified concentrations. Include a growth control without any drugs.

  • Incubate the flasks at 37°C with shaking.

  • At predetermined time points (e.g., 0, 2, 4, 6, 24 hours), withdraw aliquots, perform serial dilutions in sterile saline, and plate on agar plates.

  • Incubate the plates and count the colonies to determine the CFU/mL at each time point.

  • Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL by the combination compared with the most active single agent. Bactericidal activity is defined as a ≥ 3-log10 decrease in CFU/mL from the initial inoculum.

In Vivo Assays

1. Murine Pulmonary Infection Model

This model is used to assess the efficacy of the combination therapy in a lung infection setting.[3][4]

• Animal Model: Female BALB/c mice (or other suitable strain).

• Procedure:

  • Anesthetize mice and intranasally inoculate with a lethal dose of A. baumannii.

  • Initiate treatment at a specified time post-infection (e.g., 4 hours).

  • Administer SPR741 and rifampin via appropriate routes (e.g., subcutaneous or intravenous) at predetermined doses and schedules (e.g., twice daily for 3 days).

  • Monitor mice for survival over a set period (e.g., 7 days).

  • For bacterial burden determination, euthanize a subset of mice at a specified time point (e.g., day 2), harvest the lungs, homogenize the tissue, and perform quantitative culture to determine CFU/g of lung tissue.

2. Murine Thigh Infection Model

This model evaluates the efficacy of the combination therapy in a deep-seated muscle infection.[6]

• Animal Model: Male ICR mice (or other suitable strain), rendered neutropenic with cyclophosphamide.[6]

• Procedure:

  • Induce neutropenia in mice using cyclophosphamide.[6]

  • Inject a standardized inoculum of the target Gram-negative bacterium intramuscularly into the lateral thigh muscle.[6]

  • Initiate treatment at a specified time post-infection (e.g., 1 hour).[6]

  • Administer SPR741 and rifampin via appropriate routes and schedules.[6]

  • At a predetermined time point (e.g., 9 hours post-infection), euthanize the mice, harvest the thigh muscle, homogenize the tissue, and perform quantitative culture to determine CFU/g of tissue.[6]

Visualizations

Caption: Mechanism of SPR741 potentiation of rifampin activity.

Caption: Workflow for in vitro synergy testing of SPR741 and rifampin.

Caption: Workflow for in vivo efficacy testing of SPR741 and rifampin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. SPR741, an Antibiotic Adjuvant, Potentiates the In Vitro and In Vivo Activity of Rifampin against Clinically Relevant Extensively Drug-Resistant Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. In vivo Efficacy of Novel Antimicrobial Peptide Spr741 and Rifampicin - Evotec [evotec.com]

Application Note &amp; Protocol: SPR741 Checkerboard Assay for Evaluating Synergistic Antibiotic Activity

Audience: Researchers, scientists, and drug development professionals.

Application Notes

SPR741 is a novel antibiotic potentiator derived from polymyxin (B74138) B.[1][2] On its own, SPR741 has minimal direct antibacterial activity. Its primary function is to act as an adjuvant, disrupting the outer membrane of Gram-negative bacteria.[1][3][4] This disruption increases the permeability of the membrane, allowing other co-administered antibiotics, which may normally be ineffective against Gram-negative pathogens, to penetrate the cell and reach their molecular targets.[3][5] This mechanism effectively broadens the spectrum of activity for many existing antibiotic classes.[6]

The checkerboard assay is a standard in vitro method used to assess the interactions between two antimicrobial agents.[7][8][9] By testing various concentrations of two drugs, both alone and in combination, this assay can quantitatively determine whether their interaction is synergistic, additive, indifferent, or antagonistic.[10] Studies have successfully used the checkerboard method to demonstrate the synergistic effects of SPR741 with antibiotics such as macrolides (erythromycin, clarithromycin, azithromycin) and rifampin against multidrug-resistant Gram-negative bacteria like Klebsiella pneumoniae, Acinetobacter baumannii, and Enterobacteriaceae.[5][11][12][13][14]

This document provides a detailed protocol for performing a checkerboard assay to evaluate the synergistic potential of SPR741 with a partner antibiotic.

Mechanism of Action of SPR741

SPR741, a cationic peptide, interacts with and perturbs the lipopolysaccharide (LPS) layer of the Gram-negative outer membrane. This destabilizes the membrane, creating openings that facilitate the entry of the partner antibiotic into the periplasmic space, allowing it to reach its target and exert its antibacterial effect.

Caption: SPR741 disrupts the outer membrane, enabling partner antibiotic entry.

Experimental Protocol: Checkerboard Assay

This protocol outlines the steps for determining the synergistic activity of SPR741 and a partner antibiotic against a selected bacterial strain.

3.1. Materials

• SPR741 (lyophilized powder)

• Partner antibiotic (lyophilized powder)

• Bacterial Isolate (e.g., A. baumannii, K. pneumoniae)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)[13]

• Sterile 96-well microtiter plates (U-bottom)

• Sterile reagent reservoirs

• Multichannel and single-channel pipettes

• Spectrophotometer or McFarland turbidity standards

• Plate incubator (35-37°C)[8]

3.2. Preparation of Reagents

• Antibiotic Stock Solutions: Prepare stock solutions of SPR741 and the partner antibiotic in a suitable solvent (e.g., sterile deionized water or DMSO) at a concentration at least 10x the highest concentration to be tested.

• Bacterial Inoculum:

  • From an overnight culture plate, select 3-5 colonies and suspend them in sterile saline or CAMHB.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

  • Dilute this suspension in CAMHB to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in each well of the microtiter plate.[8]

3.3. Checkerboard Assay Setup

The setup involves creating a two-dimensional array of concentrations where each well contains a unique combination of the two agents.

• Plate Preparation: Add 50 µL of CAMHB to all wells of a 96-well plate, except for column 1 and row A.

• Drug A (SPR741) Dilution:

  • Prepare a working solution of SPR741 at 4x the highest desired concentration.

  • Add 100 µL of this working solution to the first well (A1) and 50 µL to the remaining wells in row A (A2-A11).

  • Perform a 2-fold serial dilution along row A by transferring 50 µL from A1 to A2, mixing, then A2 to A3, and so on, discarding 50 µL from the last well (A11).

• Drug B (Partner Antibiotic) Dilution:

  • Prepare a working solution of the partner antibiotic at 4x the highest desired concentration.

  • Add 100 µL of this working solution to well A1 and 50 µL to the remaining wells in column 1 (B1-G1).

  • Perform a 2-fold serial dilution down column 1 by transferring 50 µL from A1 to B1, mixing, then B1 to C1, and so on, discarding 50 µL from the last well (G1).

• Combination Dilutions:

  • Using a multichannel pipette, transfer 50 µL from each well in column 1 (A1-G1) to the corresponding wells across their respective rows (e.g., A1 across row A, B1 across row B).

  • This creates the 'checkerboard' of combination concentrations.

• Controls:

  • Drug A Alone: Row H can be used for serial dilutions of SPR741 only.

  • Drug B Alone: Column 12 can be used for serial dilutions of the partner antibiotic only.

  • Growth Control: One well (e.g., H12) should contain only broth and the bacterial inoculum.

  • Sterility Control: One well should contain only sterile broth.

• Inoculation: Add 100 µL of the prepared bacterial inoculum (final concentration 5 x 10⁵ CFU/mL) to each well, except the sterility control.[8]

• Incubation: Incubate the plate at 35-37°C for 16-24 hours.[15]

Experimental Workflow Diagram

Caption: Workflow for the checkerboard synergy assay from prep to analysis.

Data Collection and Analysis

5.1. Reading Results The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antibiotic that prevents visible growth of the bacteria.

• MIC of Drug A alone (MICA): The lowest concentration of Drug A in its control row/column that inhibits growth.

• MIC of Drug B alone (MICB): The lowest concentration of Drug B in its control row/column that inhibits growth.

• MIC in Combination (A and B): For each well showing no growth, the concentrations of Drug A and Drug B are recorded. The combination with the most significant potentiation is used for the FIC calculation.

5.2. Calculating the Fractional Inhibitory Concentration (FIC) Index The FIC index is calculated to quantify the interaction between the two agents.[8][10]

• Calculate FIC for each drug:

  • FICA = (MIC of Drug A in combination) / (MIC of Drug A alone)

  • FICB = (MIC of Drug B in combination) / (MIC of Drug B alone)

• Calculate the FIC Index (FICi):

  • FIC Index = FICA + FICB

The combination that yields the lowest FIC Index is reported.[15]

5.3. Interpretation of Results The calculated FIC Index value is used to classify the interaction.[8][10][15]

FIC Index (FICi)	Interaction Classification	Description
≤ 0.5	Synergy	The combined effect is significantly greater than the sum of individual effects.
> 0.5 to ≤ 4.0	Additive or Indifference	The combined effect is equal to or slightly greater than the sum of individual effects.
> 4.0	Antagonism	The combined effect is less than the effect of the more active agent alone.

Example Data: SPR741 in Combination with Rifampin

The following table summarizes results from a study testing SPR741 with rifampin against an extensively drug-resistant (XDR) strain of Acinetobacter baumannii (AB5075).[13][14]

Drug(s)	MIC (µg/mL)	Fold Reduction in Rifampin MIC	FIC Index	Interaction
SPR741 alone	128	-	-	-
Rifampin alone	4.0	-	-	-
Rifampin + SPR741 (2.0 µg/mL)	0.5	8-fold	0.14	Synergy

Calculation based on the data: FICRifampin = 0.5/4.0 = 0.125; FICSPR741 = 2.0/128 = 0.0156. FIC Index = 0.125 + 0.0156 ≈ 0.14.

Data Interpretation Logic

Caption: Decision pathway for classifying antibiotic interactions via FIC index.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SPR741 - Wikipedia [en.wikipedia.org]
• 3. firstwordpharma.com [firstwordpharma.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Frontiers | SPR741, Double- or Triple-Combined With Erythromycin and Clarithromycin, Combats Drug-Resistant Klebsiella pneumoniae, Its Biofilms, and Persister Cells [frontiersin.org]
• 6. carb-x.org [carb-x.org]
• 7. New and simplified method for drug combination studies by checkerboard assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 9. researchgate.net [researchgate.net]
• 10. emerypharma.com [emerypharma.com]
• 11. SPR741, Double- or Triple-Combined With Erythromycin and Clarithromycin, Combats Drug-Resistant Klebsiella pneumoniae, Its Biofilms, and Persister Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Assessment of the In Vivo Activity of SPR741 in Combination with Azithromycin against Multidrug-Resistant Enterobacteriaceae Isolates in the Neutropenic Murine Thigh Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 13. SPR741, an Antibiotic Adjuvant, Potentiates the In Vitro and In Vivo Activity of Rifampin against Clinically Relevant Extensively Drug-Resistant Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journals.asm.org [journals.asm.org]
• 15. Antibiotic Synergy (Checkerboard) Testing, Other Bacterial | AMRI [amri.staging.ribbitt.com]

Application Notes and Protocols for Studying SPR741 Activity in Cell Culture Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

SPR741 is a novel, investigational antibiotic potentiator designed to enhance the efficacy of conventional antibiotics against multidrug-resistant (MDR) Gram-negative bacteria.[1][2] As a derivative of polymyxin (B74138) B, SPR741 has been chemically modified to reduce the significant nephrotoxicity associated with its parent compound.[3] Unlike traditional antibiotics, SPR741 exhibits minimal direct antibacterial activity. Instead, it functions by disrupting the outer membrane of Gram-negative bacteria, thereby increasing its permeability to other co-administered antibiotics that would otherwise be ineffective.[1][4] This unique mechanism of action allows SPR741 to restore or enhance the activity of a broad range of antibiotic classes against challenging pathogens such as Acinetobacter baumannii, Klebsiella pneumoniae, and Escherichia coli. These application notes provide detailed protocols for in vitro cell culture models to characterize the potentiating activity, synergy, and safety profile of SPR741.

Mechanism of Action: Outer Membrane Disruption

SPR741 acts primarily on the outer membrane of Gram-negative bacteria. Its cationic nature allows it to interact with the negatively charged lipopolysaccharide (LPS) molecules in the outer leaflet of the outer membrane. This interaction displaces divalent cations that stabilize the LPS layer, leading to a disorganization and permeabilization of the membrane. This disruption creates pores or transient openings in the outer membrane, allowing antibiotics that are typically excluded to penetrate the periplasmic space and reach their targets within the bacterial cell.

Caption: SPR741 Mechanism of Action.

Data Presentation: In Vitro Activity of SPR741

The following tables summarize the in vitro potentiation activity of SPR741 in combination with various antibiotics against key Gram-negative pathogens.

Table 1: Potentiation of Antibiotic Activity by SPR741 against E. coli

Co-administered Antibiotic	Strain	SPR741 Conc. (µg/mL)	Fold Reduction in MIC of Co-administered Antibiotic	Reference
Azithromycin	ATCC 25922	8	>128
Clarithromycin	ATCC 25922	8	>128
Rifampin	ATCC 25922	8	>128
Mupirocin	ATCC 25922	8	64

Table 2: Potentiation of Antibiotic Activity by SPR741 against A. baumannii

Co-administered Antibiotic	Strain	SPR741 Conc. (µg/mL)	Fold Reduction in MIC of Co-administered Antibiotic	Reference
Rifampin	AB5075 (XDR)	2.0	8
Minocycline	AB5075	>64	Not specified

Table 3: Potentiation of Antibiotic Activity by SPR741 against K. pneumoniae

Co-administered Antibiotic	Strain	SPR741 Conc. (µg/mL)	Fold Reduction in MIC of Co-administered Antibiotic	Reference
Erythromycin	ATCC 4352	8	Not specified
Clarithromycin	ATCC 4352	8	Not specified
Rifampin	ATCC 43816	8	>128

MIC: Minimum Inhibitory Concentration, XDR: Extensively Drug-Resistant

Experimental Protocols

Checkerboard Synergy Assay

This assay is used to determine the synergistic, additive, indifferent, or antagonistic effect of SPR741 in combination with another antibiotic.

Caption: Checkerboard Synergy Assay Workflow.

Materials:

• SPR741

• Co-administered antibiotic

• Gram-negative bacterial strain of interest

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Multichannel pipette

• Incubator (37°C)

• Plate reader (optional, for OD600 measurements)

Procedure:

• Prepare Bacterial Inoculum:

  • From an overnight culture, prepare a bacterial suspension in CAMHB equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Prepare Antibiotic Dilutions:

  • In a 96-well plate, create a two-dimensional array of antibiotic concentrations.

  • Serially dilute SPR741 horizontally across the columns and the co-administered antibiotic vertically down the rows.

  • Include wells with each antibiotic alone to determine their individual MICs, as well as a growth control well (no antibiotics) and a sterility control well (no bacteria).

• Inoculation and Incubation:

  • Inoculate each well (except the sterility control) with the prepared bacterial suspension.

  • Incubate the plate at 37°C for 18-24 hours.

• Data Analysis:

  • Determine the MIC for each agent alone and for each combination. The MIC is the lowest concentration that completely inhibits visible growth.

  • Calculate the Fractional Inhibitory Concentration Index (FICI) using the following formula: FICI = FIC of SPR741 + FIC of Co-antibiotic Where:

    • FIC of SPR741 = (MIC of SPR741 in combination) / (MIC of SPR741 alone)

    • FIC of Co-antibiotic = (MIC of Co-antibiotic in combination) / (MIC of Co-antibiotic alone)

• Interpretation:

  • Synergy: FICI ≤ 0.5

  • Additive/Indifference: 0.5 < FICI ≤ 4.0

  • Antagonism: FICI > 4.0

Time-Kill Assay

This assay evaluates the bactericidal or bacteriostatic activity of SPR741 in combination with another antibiotic over time.

Caption: Time-Kill Assay Workflow.

Materials:

• SPR741

• Co-administered antibiotic

• Gram-negative bacterial strain of interest

• CAMHB

• Sterile flasks

• Shaking incubator (37°C)

• Sterile saline or PBS for dilutions

• Agar plates

• Spectrophotometer

Procedure:

• Prepare Inoculum:

  • Grow an overnight culture of the test organism.

  • Dilute the culture in fresh CAMHB and grow to the logarithmic phase (e.g., OD600 of ~0.2-0.3).

  • Adjust the culture to a starting inoculum of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL.

• Assay Setup:

  • Prepare flasks containing CAMHB with the following conditions:

    • No drug (growth control)

    • SPR741 alone

    • Co-administered antibiotic alone

    • SPR741 and the co-administered antibiotic in combination

  • Inoculate the flasks with the prepared bacterial suspension.

• Incubation and Sampling:

  • Incubate the flasks at 37°C with shaking.

  • At predetermined time points (e.g., 0, 2, 4, 6, and 24 hours), withdraw an aliquot from each flask.

• Viable Cell Counting:

  • Perform serial tenfold dilutions of each aliquot in sterile saline.

  • Plate the dilutions onto agar plates.

  • Incubate the plates for 18-24 hours at 37°C.

  • Count the number of colonies to determine the CFU/mL for each time point and condition.

• Data Analysis and Interpretation:

  • Plot the log10 CFU/mL versus time for each condition.

  • Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL at 24 hours by the combination compared with the most active single agent.

  • Bactericidal activity is defined as a ≥ 3-log10 reduction in CFU/mL from the initial inoculum.

Cytotoxicity Assay in HK-2 Cells

This protocol assesses the potential nephrotoxicity of SPR741 using the human kidney proximal tubule cell line, HK-2.

Caption: HK-2 Cell Cytotoxicity Assay Workflow.

Materials:

• HK-2 (human kidney proximal tubule) cell line

• Appropriate cell culture medium (e.g., Keratinocyte-Serum Free Medium with supplements)

• SPR741

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CCK-8 (Cell Counting Kit-8) reagent

• DMSO (for MTT assay)

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed HK-2 cells into a 96-well plate at a density of approximately 5 x 10³ to 1 x 10⁴ cells per well.

  • Allow the cells to adhere and grow for 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of SPR741 in the cell culture medium.

  • Remove the old medium from the cells and add the medium containing the different concentrations of SPR741.

  • Include a vehicle control (medium with the solvent used to dissolve SPR741) and an untreated control.

  • Incubate for 24 to 48 hours.

• Cell Viability Assessment (using MTT):

  • Add MTT solution to each well and incubate for 3-4 hours at 37°C.

  • Remove the medium and add DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm.

• Cell Viability Assessment (using CCK-8):

  • Add CCK-8 solution to each well and incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 450 nm.

• Data Analysis:

  • Calculate cell viability as a percentage of the untreated control.

  • Plot cell viability against the concentration of SPR741 to determine the IC50 (the concentration that inhibits 50% of cell growth).

Outer Membrane Permeabilization Assay

This assay measures the ability of SPR741 to disrupt the bacterial outer membrane using the fluorescent probe N-phenyl-1-naphthylamine (NPN).

Caption: Outer Membrane Permeabilization Assay Workflow.

Materials:

• Gram-negative bacterial strain

• SPR741

• N-phenyl-1-naphthylamine (NPN)

• Buffer (e.g., PBS or HEPES)

• Fluorometer or fluorescence plate reader

Procedure:

• Prepare Bacterial Suspension:

  • Grow bacteria to mid-log phase.

  • Harvest the cells by centrifugation, wash, and resuspend them in buffer to a specific optical density.

• Assay Setup:

  • Add the bacterial suspension to the wells of a microplate or a cuvette.

  • Add NPN to a final concentration of 10 µM and allow it to equilibrate with the cells.

• Fluorescence Measurement:

  • Measure the baseline fluorescence (Excitation: ~350 nm, Emission: ~420 nm).

  • Add SPR741 at the desired concentration.

  • Immediately begin monitoring the fluorescence intensity over time. An increase in fluorescence indicates that NPN has entered the disrupted outer membrane and is in a more hydrophobic environment.

• Data Analysis:

  • Plot the fluorescence intensity versus time.

  • The rate and magnitude of the fluorescence increase are indicative of the extent of outer membrane permeabilization.

Biofilm Eradication Assay

This assay determines the ability of SPR741, alone or in combination, to eradicate pre-formed bacterial biofilms.

Caption: Biofilm Eradication Assay Workflow.

Materials:

• Gram-negative bacterial strain

• SPR741

• Co-administered antibiotic

• Tryptic Soy Broth (TSB) or other suitable growth medium

• Sterile 96-well plates

• 0.1% Crystal Violet solution

• 30% Acetic Acid or Ethanol (B145695) for solubilization

• Microplate reader

Procedure:

• Biofilm Formation:

  • Inoculate the wells of a 96-well plate with a diluted bacterial culture.

  • Incubate the plate under static conditions at 37°C for 24-48 hours to allow for biofilm formation.

• Treatment:

  • Carefully remove the medium and wash the wells with PBS to remove planktonic (non-adherent) cells.

  • Add fresh medium containing SPR741, the co-administered antibiotic, or the combination to the wells with the established biofilms.

  • Incubate for another 24 hours.

• Staining and Quantification:

  • Discard the medium, wash the wells with water, and allow the plate to air dry.

  • Stain the biofilms by adding 0.1% crystal violet solution to each well and incubating for 15-30 minutes.

  • Wash away the excess stain and dry the plate.

  • Solubilize the bound crystal violet by adding 30% acetic acid or ethanol to each well.

  • Transfer the solubilized dye to a new plate and measure the absorbance at approximately 590 nm.

• Data Analysis:

  • The absorbance is proportional to the amount of remaining biofilm.

  • Compare the absorbance of the treated wells to the untreated control to determine the percentage of biofilm eradication.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SPR741 - Wikipedia [en.wikipedia.org]
• 3. Frontiers | SPR741, Double- or Triple-Combined With Erythromycin and Clarithromycin, Combats Drug-Resistant Klebsiella pneumoniae, Its Biofilms, and Persister Cells [frontiersin.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Quantification of SPR741 in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

SPR741 is a novel potentiator molecule, a cationic peptide derived from polymyxin (B74138) B, designed to increase the permeability of the outer membrane of Gram-negative bacteria. This mechanism allows co-administered antibiotics to more effectively penetrate and combat multidrug-resistant pathogens. As SPR741 progresses through preclinical and clinical development, robust and reliable analytical methods for its quantification in biological matrices are crucial for pharmacokinetic (PK), pharmacodynamic (PD), and toxicokinetic (TK) studies.

These application notes provide detailed protocols for the quantification of SPR741 in human plasma and urine using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), the industry-standard for sensitive and specific quantification of small and large molecules in complex biological fluids. The provided methodologies are based on established principles of bioanalytical method validation and data from preclinical and clinical investigations of SPR741.

Mechanism of Action of SPR741

SPR741 acts by disrupting the outer membrane of Gram-negative bacteria, a significant barrier to many antibiotics. By interacting with the lipopolysaccharide (LPS) layer, SPR741 creates transient pores, thereby increasing the membrane's permeability. This allows other antibiotics, which might otherwise be ineffective against these bacteria, to enter the cell and reach their targets.

SPR741 Mechanism of Action

Analytical Method: Quantification of SPR741 in Human Plasma and Urine by LC-MS/MS

This section details a representative LC-MS/MS method for the determination of SPR741 in human plasma and urine. The method is designed for high-throughput analysis and meets the rigorous standards of bioanalytical method validation as per regulatory guidelines.

Experimental Workflow

The general workflow for the analysis of SPR741 in biological samples involves sample preparation to isolate the analyte from the complex matrix, followed by chromatographic separation and detection by mass spectrometry.

LC-MS/MS Experimental Workflow

Sample Preparation Protocol: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the majority of proteins from plasma samples prior to LC-MS/MS analysis.

Reagents and Materials:

• Human plasma (K2EDTA)

• SPR741 reference standard

• Internal Standard (IS) (e.g., a stable isotope-labeled SPR741 or a structural analog)

• Acetonitrile (B52724) (ACN), HPLC grade

• Trichloroacetic acid (TCA), 10% (w/v) in water

• Microcentrifuge tubes

• Calibrated pipettes

• Vortex mixer

• Microcentrifuge

Procedure for Plasma Samples:

• Spiking: Prepare calibration standards and quality control (QC) samples by spiking known concentrations of SPR741 reference standard into blank human plasma.

• Aliquoting: Aliquot 50 µL of plasma sample, calibration standard, or QC into a microcentrifuge tube.

• Internal Standard Addition: Add 10 µL of the internal standard working solution to each tube (except for blank matrix samples).

• Precipitation: Add 150 µL of cold acetonitrile containing 1% TCA.

• Vortexing: Vortex mix thoroughly for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Injection: Inject an appropriate volume (e.g., 5-10 µL) into the LC-MS/MS system.

Procedure for Urine Samples:

• Thawing and Centrifugation: Thaw urine samples at room temperature and centrifuge at 3000 rpm for 5 minutes to pellet any sediment.

• Dilution: Dilute the urine supernatant 1:10 with water.

• Internal Standard Addition: To 50 µL of the diluted urine, add 10 µL of the internal standard working solution.

• Injection: Inject an appropriate volume directly into the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions

The following are representative instrumental parameters. Optimization will be required for specific instrumentation.

Parameter	Recommended Condition
LC System	UPLC/UHPLC system
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to initial conditions and re-equilibrate.
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by direct infusion of SPR741 and the selected Internal Standard. For SPR741 (C44H73N13O13, MW: 992.13), precursor ions would be [M+2H]2+ and/or [M+3H]3+.
Source Temperature	500°C
IonSpray Voltage	5500 V

Method Validation and Performance Characteristics

A bioanalytical method must be validated to ensure its reliability for the intended application. The following tables summarize typical validation parameters and acceptance criteria based on FDA and EMA guidelines, along with representative quantitative data for SPR741 analysis.

Table 1: Bioanalytical Method Validation Parameters and Acceptance Criteria

Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) ≥ 0.99. Calibration standards should be within ±15% of the nominal concentration (±20% for the Lower Limit of Quantification - LLOQ).
Precision	Coefficient of Variation (CV) ≤ 15% for QC samples (≤ 20% for LLOQ).
Accuracy	Mean concentration should be within ±15% of the nominal value for QC samples (±20% for LLOQ).
Recovery	Consistent and reproducible across the concentration range.
Matrix Effect	The CV of the IS-normalized matrix factor should be ≤ 15%.
Stability	Analyte should be stable under various conditions (freeze-thaw, short-term benchtop, long-term storage, post-preparative). Concentration of stability QCs should be within ±15% of the nominal concentration.
Lower Limit of Quantification (LLOQ)	The lowest concentration on the calibration curve that can be quantified with acceptable precision and accuracy (typically CV ≤ 20% and accuracy within ±20%).

Table 2: Representative Quantitative Data for SPR741 in Plasma

Based on preclinical data, a validated LC-MS/MS method for SPR741 in plasma is expected to have the following performance characteristics.

Parameter	Value
Linear Range	50 - 50,000 ng/mL
Correlation Coefficient (r²)	≥ 0.999
Lower Limit of Quantification (LLOQ)	50 ng/mL
Intra-day Precision (CV%)	≤ 10.5%
Inter-day Precision (CV%)	≤ 8.0%
Intra-day Accuracy (% Bias)	Within ± 6%
Inter-day Accuracy (% Bias)	Within ± 8%

Table 3: Quality Control Sample Performance (Preclinical Plasma Study) [1]

QC Level	Nominal Conc. (ng/mL)	Observed Mean Conc. (ng/mL)	Standard Deviation (ng/mL)	CV (%)
Low	150	151.08	17.61	11.66
Medium	2,500	2,437.50	181.25	7.44
High	37,500	38,775	2,332.68	6.02

Pharmacokinetic Data from Clinical Studies

Pharmacokinetic parameters of SPR741 have been evaluated in healthy adult subjects. After single intravenous doses, SPR741 exhibited a dose-linear and proportional increase in mean maximum plasma concentration (Cmax) and area under the concentration-time curve (AUC).[2] A significant portion of the administered dose is excreted unchanged in the urine.[2]

Table 4: Summary of Pharmacokinetic Parameters of SPR741 in Healthy Adults (Single Ascending Dose) [2]

Dose (mg)	Cmax (ng/mL) - Mean (SD)	AUC0-inf (ng*h/mL) - Mean (SD)	t1/2 (h) - Mean (SD)
100	4,360 (738)	9,140 (1,310)	2.2 (0.3)
200	8,610 (1,570)	18,300 (2,750)	2.3 (0.3)
400	17,000 (3,240)	38,100 (6,150)	2.5 (0.3)
800	33,100 (5,980)	78,900 (13,400)	2.7 (0.3)

Data are representative and compiled from published clinical trial results.

Conclusion

The provided application notes and protocols describe a robust and reliable LC-MS/MS-based methodology for the quantification of SPR741 in human plasma and urine. The detailed experimental procedures and expected performance characteristics will aid researchers, scientists, and drug development professionals in implementing this assay for pharmacokinetic and other studies essential for the continued development of SPR741 as a promising potentiator of antibiotics against multidrug-resistant Gram-negative bacteria. Adherence to established bioanalytical method validation guidelines is critical to ensure the generation of high-quality, reliable data for regulatory submissions.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Safety, Tolerability, Pharmacokinetics, and Drug Interaction Potential of SPR741, an Intravenous Potentiator, after Single and Multiple Ascending Doses and When Combined with β-Lactam Antibiotics in Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Challenges in SPR741 Solubility for Experiments

This technical support resource provides researchers, scientists, and drug development professionals with practical guidance on the solubility of SPR741. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common challenges encountered during experimental setup.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of SPR741 for in vitro experiments?

A1: For in vitro applications, it is recommended to prepare stock solutions of SPR741 in dimethyl sulfoxide (B87167) (DMSO). A concentration of 100 mg/mL (100.79 mM) in newly opened, anhydrous DMSO can be achieved with the aid of ultrasonication.[1] It is crucial to use high-purity, anhydrous DMSO as it is hygroscopic, and absorbed moisture can negatively impact the solubility of SPR741.

Q2: How should I prepare SPR741 for in vivo studies, such as administration to animal models?

A2: For in vivo experiments, SPR741 can be formulated in sterile aqueous solutions. A documented protocol involves reconstituting SPR741 in sterile 0.9% normal saline to a concentration of 25 mg/mL. This solution is suitable for subcutaneous administration. Subsequent dilutions to achieve the desired final dosing concentration should also be made with sterile 0.9% normal saline.

Q3: What is the known solubility of SPR741 in common laboratory solvents?

Data Presentation: SPR741 Solubility

Solvent/Vehicle	Application	Maximum Achievable Concentration	Preparation Notes
DMSO	In Vitro Stock Solution	100 mg/mL (100.79 mM)[1]	Requires ultrasonication. Use of newly opened, anhydrous DMSO is recommended.[1]
Sterile 0.9% Normal Saline	In Vivo Formulation	25 mg/mL	Reconstitute directly in saline for subcutaneous injections.
Tris-HCl Buffer (50 mM, pH 7.4)	In Vitro Assay	Not specified, but used for preparing concentrated solutions.	Suitable for specific biochemical or biophysical assays.

Q4: How should I store SPR741 stock solutions?

A4: Prepared stock solutions of SPR741 in DMSO should be aliquoted to avoid repeated freeze-thaw cycles. For long-term storage, it is recommended to store aliquots at -80°C for up to 6 months. For shorter-term storage, -20°C for up to 1 month is acceptable. Ensure the storage is in a sealed container, away from moisture.

Q5: Does SPR741 act via a specific signaling pathway?

A5: SPR741's primary mechanism of action is not through the modulation of a classical intracellular signaling pathway. Instead, as a polymyxin (B74138) B derivative, it acts as an antibiotic adjuvant by directly interacting with and disrupting the outer membrane of Gram-negative bacteria.[2] This disruption increases the permeability of the membrane, allowing other co-administered antibiotics to penetrate the bacterial cell more effectively.

Troubleshooting Guides

Issue: My SPR741 powder is difficult to dissolve.

• Question: I am having trouble dissolving the lyophilized powder of SPR741, even in the recommended solvent. What can I do?

• Answer:

  • Ensure Proper Solvent Choice: For high concentrations, use anhydrous DMSO for in vitro stock solutions and sterile 0.9% saline for in vivo formulations.

  • Apply Energy: Gentle warming (to no more than 37°C) and physical agitation can significantly aid dissolution. For DMSO preparations, sonication is recommended. For saline, gentle vortexing or inversion should be sufficient.

  • Verify Material Quality: Ensure the SPR741 powder has been stored correctly and is not degraded.

Issue: My SPR741 precipitates when I dilute my DMSO stock into an aqueous buffer.

• Question: I have a 100 mg/mL stock of SPR741 in DMSO. When I add it to my aqueous experimental buffer (e.g., PBS or cell culture media), a precipitate forms. How can I prevent this?

• Answer: This is a common issue known as "crashing out," which occurs when a compound is rapidly transferred from a solvent in which it is highly soluble to one in which it is less soluble.

  • Perform Serial Dilutions: Avoid adding the concentrated DMSO stock directly into the final volume of aqueous buffer. Instead, perform one or more intermediate dilution steps. You can first dilute the DMSO stock into a smaller volume of the aqueous buffer before adding it to the final volume.

  • Increase Final Volume of Solvent: Ensure the final concentration of DMSO in your experiment is as low as possible (typically <0.5% is well-tolerated by most cell lines, but should be optimized for your specific assay). A higher final volume of the aqueous buffer can help to keep the SPR741 in solution.

  • Stir Vigorously: Add the SPR741 stock solution slowly and dropwise to the aqueous buffer while vigorously stirring or vortexing. This helps to rapidly disperse the compound and prevent localized high concentrations that can lead to precipitation.

Experimental Protocols

Protocol 1: Preparation of SPR741 Stock Solution for In Vitro Assays

• Bring the vial of SPR741 powder and a sealed bottle of anhydrous DMSO to room temperature.

• Under sterile conditions, add the required volume of anhydrous DMSO to the SPR741 vial to achieve a final concentration of 100 mg/mL.

• Place the vial in an ultrasonic water bath and sonicate until the powder is completely dissolved. Visually inspect the solution to ensure there are no visible particles.

• Aliquot the stock solution into single-use, sterile microcentrifuge tubes.

• Store the aliquots at -80°C for up to 6 months.

Protocol 2: Preparation of SPR741 Formulation for In Vivo (Subcutaneous) Administration

• Use a calculated amount of SPR741 powder required for your study.

• Under sterile conditions (e.g., in a laminar flow hood), add the appropriate volume of sterile 0.9% normal saline to the SPR741 powder to achieve a concentration of 25 mg/mL.

• Gently swirl or vortex the vial until the SPR741 is completely dissolved.

• If a lower concentration is required for dosing, perform further dilutions using sterile 0.9% normal saline.

• This solution is now ready for subcutaneous injection. It is recommended to use the solution fresh and not store it for extended periods.

Visualizations

Caption: Workflow for preparing SPR741 solutions for in vitro and in vivo use.

Caption: Decision-making workflow for troubleshooting SPR741 precipitation.

References

• 1. Potentiation of Antibiotics against Gram-Negative Bacteria by Polymyxin B Analogue SPR741 from Unique Perturbation of the Outer Membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SPR741 - Wikipedia [en.wikipedia.org]

Troubleshooting unexpected results in SPR741 assays

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers utilizing SPR741 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of SPR741?

A1: SPR741 is a cationic peptide derived from polymyxin (B74138) B that acts as a potentiator molecule.[1] Its primary mechanism involves the disruption of the outer membrane of Gram-negative bacteria.[1][2][3][4] By binding to lipopolysaccharide (LPS), SPR741 perturbs the outer membrane, increasing its permeability. This allows other co-administered antibiotics, which may otherwise be unable to penetrate the outer membrane, to enter the bacterial cell and reach their intracellular targets. Unlike its parent molecule, polymyxin B, SPR741 has minimal intrinsic antibacterial activity and does not significantly depolarize the cytoplasmic membrane at effective potentiating concentrations.

Q2: I am not observing the expected potentiation of my antibiotic with SPR741 in a checkerboard synergy assay. What are the possible reasons?

A2: Several factors could lead to a lack of synergy in a checkerboard assay. Here are some common causes and troubleshooting steps:

• Inappropriate Antibiotic Partner: SPR741 is most effective at potentiating antibiotics that are typically excluded by the Gram-negative outer membrane. The potentiation effect may be limited for antibiotics that are already efficient at crossing the outer membrane or for those that are highly susceptible to efflux pumps.

• Incorrect Concentration Range: The synergistic effect might only be observable within a specific concentration range for both SPR741 and the partner antibiotic. Ensure that the tested concentration ranges are appropriate and cover sub-MIC levels for both compounds.

• Experimental Errors: Inconsistent results in checkerboard assays can arise from several experimental factors. Refer to the detailed troubleshooting guide for checkerboard assays below for a comprehensive checklist of potential issues and solutions.

Q3: In a time-kill assay, the combination of SPR741 and my antibiotic is not showing enhanced bactericidal activity compared to the antibiotic alone. Why might this be?

A3: Discrepancies between checkerboard and time-kill assay results can occur. A lack of enhanced killing in a time-kill assay, despite observed synergy in a checkerboard assay, could be due to:

• Static vs. Dynamic Effects: A checkerboard assay measures the inhibition of growth at a single endpoint (a static measurement), while a time-kill assay assesses the rate of killing over time (a dynamic measurement). A combination may be synergistic in inhibiting growth but not in the rate of killing.

• Drug Stability: One or both of the compounds may not be stable over the longer incubation period of a time-kill assay. Consider assessing the stability of your compounds under the assay conditions.

• Bacteriostatic vs. Bactericidal Effect: The combination might be bacteriostatic (inhibiting growth) rather than bactericidal (killing the bacteria) at the tested concentrations.

Q4: I am using the fluorescent probe DiSC3(5) to measure membrane potential and I don't see a significant increase in fluorescence after adding SPR741. Does this mean the compound is inactive?

A4: Not necessarily. SPR741's primary mode of action is the permeabilization of the outer membrane , with minimal disruption of the cytoplasmic membrane where the membrane potential is maintained. The DiSC3(5) dye is used to assess the depolarization of the cytoplasmic membrane. Therefore, a lack of significant fluorescence increase with SPR741 alone is expected and consistent with its mechanism. The potentiation effect of SPR741 comes from allowing other antibiotics to cross the outer membrane. If that partner antibiotic's mechanism involves disrupting the cytoplasmic membrane potential, you would expect to see an effect when the two are combined.

Troubleshooting Guides

Checkerboard Synergy Assay

Observed Problem	Potential Causes	Recommended Solutions
Inconsistent MIC values between replicates	Inaccurate pipetting, especially during serial dilutions.	Calibrate pipettes regularly. Use fresh tips for each dilution. Consider using multichannel pipettes for consistency.
Variability in inoculum density.	Standardize inoculum preparation using McFarland standards. Ensure the bacterial culture is in the logarithmic growth phase.
Non-homogenous bacterial suspension (clumping).	Vortex the bacterial suspension thoroughly before use.
Edge effects in the microtiter plate due to evaporation.	Fill the outer wells with sterile broth or water and do not use them for experimental data.
"Skipped wells" (no growth at a lower concentration, but growth at a higher concentration)	Bacterial clumping leading to uneven inoculation.	Ensure a homogenous bacterial suspension.
Contamination.	Use aseptic techniques throughout the procedure.
Fractional Inhibitory Concentration Index (FICI) does not indicate synergy	The partner antibiotic is not suitable for potentiation by SPR741.	Select antibiotics known to be excluded by the Gram-negative outer membrane.
Incorrect calculation of FICI.	Double-check the formula: FICI = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone).
The range of concentrations tested is not optimal.	Widen the concentration ranges for both SPR741 and the partner antibiotic.

Time-Kill Assay

Observed Problem	Potential Causes	Recommended Solutions
No significant reduction in bacterial count with the combination	The combination may be bacteriostatic, not bactericidal.	Consider extending the assay duration or using higher concentrations.
Degradation of SPR741 or the partner antibiotic over the assay period.	Test the stability of the compounds in the assay medium at 37°C.
The initial inoculum is too high.	Start with a standardized inoculum of approximately 5 x 10^5 CFU/mL.
High variability between time points or replicates	Inaccurate sampling or plating.	Ensure proper mixing before taking each sample. Use calibrated equipment for serial dilutions and plating.
Bacterial clumping.	Vortex the culture tubes before each sampling.
Regrowth of bacteria at later time points	Selection for a resistant subpopulation.	Plate samples on antibiotic-containing agar (B569324) to check for resistance development.
Degradation of the antimicrobial agents.	Consider re-dosing the compounds during a longer assay.

Experimental Protocols

Checkerboard Synergy Assay Protocol

• Prepare Stock Solutions: Prepare concentrated stock solutions of SPR741 and the partner antibiotic in an appropriate solvent.

• Prepare Microtiter Plate: Add a suitable volume of sterile cation-adjusted Mueller-Hinton Broth (CAMHB) to all wells of a 96-well plate.

• Serial Dilutions:

  • In the first column, add the partner antibiotic to the top well and perform a 2-fold serial dilution down the column.

  • In the first row, add SPR741 to the first well and perform a 2-fold serial dilution across the row.

  • This creates a matrix of decreasing concentrations of both agents.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Add the prepared bacterial inoculum to all wells.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading Results: Determine the Minimum Inhibitory Concentration (MIC) of each drug alone and in combination by visual inspection for turbidity or by measuring the optical density.

• Calculate FICI: Calculate the Fractional Inhibitory Concentration Index (FICI) to determine the nature of the interaction (synergy, additivity, or antagonism).

Outer Membrane Permeabilization Assay (NPN Uptake)

• Bacterial Culture: Grow the Gram-negative bacterial strain of interest to the mid-logarithmic phase.

• Cell Preparation: Harvest the cells by centrifugation, wash them with a suitable buffer (e.g., 5 mM HEPES), and resuspend them to a specific optical density (e.g., OD600 of 0.5).

• NPN Solution: Prepare a stock solution of N-phenyl-1-naphthylamine (NPN) in a solvent like acetone.

• Assay Setup: In a 96-well plate, add the bacterial suspension to each well.

• Baseline Fluorescence: Add NPN to the wells to a final concentration of 10 µM and measure the baseline fluorescence (Excitation: 350 nm, Emission: 420 nm).

• Addition of SPR741: Add varying concentrations of SPR741 to the wells.

• Fluorescence Measurement: Immediately measure the fluorescence intensity over time. An increase in fluorescence indicates the uptake of NPN into the disrupted outer membrane.

Visualizations

Caption: Mechanism of action of SPR741 in potentiating antibiotics.

Caption: A logical workflow for troubleshooting unexpected results in SPR741 assays.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Assessment of the In Vivo Activity of SPR741 in Combination with Azithromycin against Multidrug-Resistant Enterobacteriaceae Isolates in the Neutropenic Murine Thigh Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Potentiation of Antibiotics against Gram-Negative Bacteria by Polymyxin B Analogue SPR741 from Unique Perturbation of the Outer Membrane — Brown Lab [brownlab.ca]

Technical Support Center: Improving the Stability of SPR741 in Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on handling and improving the stability of SPR741 in solution. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental workflows.

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter with SPR741 solution stability.

Problem	Potential Cause	Recommended Solution
Precipitation observed after reconstituting lyophilized SPR741.	Improper reconstitution technique: Vigorous shaking can cause aggregation and precipitation. The chosen solvent may not be optimal, or the concentration may be too high.	1. Gentle Reconstitution: Briefly centrifuge the vial to pellet the lyophilized powder. Add the recommended solvent (e.g., sterile water or an appropriate buffer) and gently swirl or agitate to dissolve the peptide. Avoid vigorous vortexing or shaking.[1][2] 2. Solvent Selection: For initial stock solutions, consider using DMSO for high concentrations, followed by dilution in aqueous buffers.[3] 3. Concentration Check: Ensure you are not exceeding the solubility limit of SPR741 in the chosen solvent.
Loss of SPR741 activity in solution over a short period.	pH-induced degradation: Peptides, including polymyxin (B74138) B derivatives, can be susceptible to degradation at neutral to alkaline pH.[4] Temperature-related degradation: Elevated temperatures can accelerate the degradation of peptides.[4][5] Repeated freeze-thaw cycles: These can lead to peptide degradation and loss of activity.[3]	1. pH Optimization: Maintain the pH of the solution in the acidic range (e.g., pH 4-6) to improve stability. Use a suitable buffer system to maintain the desired pH. 2. Temperature Control: Store stock solutions at -20°C or -80°C. For working solutions, prepare them fresh and keep them on ice during experiments. 3. Aliquotting: Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.[3]
Inconsistent results in bioassays.	Adsorption to surfaces: Peptides can adsorb to plasticware, leading to a decrease in the effective concentration. Microbial contamination: Contamination can lead to degradation of the peptide.	1. Use of appropriate labware: Utilize low-protein-binding microcentrifuge tubes and pipette tips. 2. Sterile Technique: Reconstitute and handle SPR741 solutions under sterile conditions to prevent microbial contamination. Filtration of the reconstituted solution through a 0.22 µm filter can also be considered.
Formation of visible particles in the solution during storage.	Aggregation: Peptides can self-associate and form aggregates over time, especially at higher concentrations and temperatures.	1. Addition of Excipients: Consider the use of stabilizing excipients such as sugars (e.g., sucrose, trehalose) or surfactants (e.g., polysorbates) in your formulation to reduce aggregation.[6][7][8][9] 2. Storage Conditions: Store at recommended low temperatures and appropriate pH.

Frequently Asked Questions (FAQs)

1. What is the recommended solvent for reconstituting lyophilized SPR741?

For creating a high-concentration stock solution, Dimethyl Sulfoxide (DMSO) is a suitable solvent.[3] For direct use in most biological assays, sterile, deionized water or a buffer with a slightly acidic pH (e.g., pH 4-6) is recommended.

2. What are the optimal storage conditions for SPR741 solutions?

Lyophilized SPR741 powder should be stored at -20°C for up to one year or -80°C for up to two years.[3] Once reconstituted, stock solutions are stable for up to one month at -20°C or up to six months at -80°C.[3] It is highly recommended to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.[3]

3. How do pH and temperature affect the stability of SPR741 in solution?

SPR741, being a derivative of polymyxin B, is expected to be more stable in acidic conditions. Studies on polymyxin B have shown that degradation is more rapid at neutral to alkaline pH (e.g., pH 7.4).[4][5] Higher temperatures also accelerate the degradation process.[4][5] Therefore, maintaining a slightly acidic pH and low temperature is crucial for the stability of SPR741 solutions.

4. Can I use common buffers like PBS for my experiments with SPR741?

While PBS (phosphate-buffered saline) is a common biological buffer, its pH is typically around 7.4. At this pH, polymyxin B has shown increased degradation.[4][5] If possible, using a buffer with a lower pH (e.g., acetate (B1210297) or citrate (B86180) buffer in the pH 4-6 range) may improve the stability of your SPR741 working solution. However, the compatibility of the buffer with your specific assay should also be considered.

5. What are the potential degradation pathways for SPR741?

As a peptide, SPR741 is susceptible to common peptide degradation pathways, including:

• Hydrolysis: Cleavage of peptide bonds, often catalyzed by acidic or basic conditions.

• Oxidation: Certain amino acid residues can be sensitive to oxidation.

• Deamidation: The removal of an amide group from asparagine or glutamine residues.

• Racemization: Conversion of an L-amino acid to a D-amino acid, which can affect biological activity.[4]

Quantitative Data

The following table summarizes the stability of Polymyxin B, a closely related compound to SPR741, under different conditions. This data is provided as an illustrative example. It is highly recommended to perform specific stability studies for SPR741 in your experimental setup.

Condition	Polymyxin B1 Degradation (%)	Time	Reference
pH 1.4, 60°C	~50%	6 days
pH 7.4, 60°C	>50%	6 hours	[5]
0.9% Saline, 25°C	Stable	24 hours
0.9% Saline, 25°C	Significant Degradation	48 hours
5% Glucose, 25°C	Stable	24 hours
5% Glucose, 25°C	Significant Degradation	48 hours

Experimental Protocols

Protocol for Reconstitution of Lyophilized SPR741

This protocol provides a general procedure for the reconstitution of lyophilized SPR741 powder.

Materials:

• Vial of lyophilized SPR741

• Sterile, low-protein-binding microcentrifuge tubes

• Sterile, filtered pipette tips

• Recommended solvent (e.g., sterile deionized water, DMSO, or a suitable buffer)

• Microcentrifuge

Procedure:

• Equilibrate: Allow the vial of lyophilized SPR741 and the reconstitution solvent to come to room temperature.

• Centrifuge: Briefly centrifuge the vial at a low speed to ensure all the powder is at the bottom.[1][2]

• Add Solvent: Carefully open the vial and add the calculated volume of the desired solvent to achieve the target concentration.

• Dissolve: Gently swirl the vial or pipette the solution up and down slowly to dissolve the powder completely. Avoid vigorous shaking or vortexing to prevent aggregation. If solubility is an issue, gentle warming (up to 40°C) or sonication can be attempted, but with caution.

• Aliquot: Once fully dissolved, aliquot the solution into single-use, low-protein-binding tubes.

• Store: Store the aliquots at -20°C or -80°C as recommended.[3]

Protocol for Assessing the Stability of SPR741 in Solution

This protocol outlines a method to evaluate the stability of SPR741 in a specific buffer at a given temperature over time using High-Performance Liquid Chromatography (HPLC).

Materials:

• SPR741 stock solution

• Incubation buffer (e.g., phosphate (B84403) buffer at pH 7.4, acetate buffer at pH 5.0)

• HPLC system with a C18 column

• Mobile phase A (e.g., 0.1% Trifluoroacetic acid (TFA) in water)

• Mobile phase B (e.g., 0.1% TFA in acetonitrile)

• Temperature-controlled incubator or water bath

• Autosampler vials

Procedure:

• Sample Preparation: Prepare a solution of SPR741 in the desired incubation buffer at a known concentration.

• Time Zero (T=0) Sample: Immediately after preparation, take an aliquot of the solution, and if necessary, quench any potential degradation by adding an equal volume of a strong acid or organic solvent (this will depend on the analytical method). Analyze this sample by HPLC to determine the initial peak area of intact SPR741.

• Incubation: Place the remaining solution in a temperature-controlled environment (e.g., 4°C, 25°C, or 37°C).

• Time-Point Sampling: At predetermined time intervals (e.g., 1, 4, 8, 24, 48 hours), withdraw aliquots of the incubated solution. Treat these samples in the same manner as the T=0 sample.

• HPLC Analysis: Analyze all samples by reverse-phase HPLC. A gradient elution from mobile phase A to mobile phase B is typically used to separate the intact SPR741 from its degradation products. Monitor the elution profile at a suitable wavelength (e.g., 214 nm).

• Data Analysis:

  • Identify and integrate the peak corresponding to the intact SPR741 in each chromatogram.

  • Calculate the percentage of SPR741 remaining at each time point relative to the T=0 sample.

  • Plot the percentage of remaining SPR741 against time to determine the degradation kinetics.

Visualizations

References

• 1. How to Reconstitute Lyophilized Proteins | R&D Systems [rndsystems.com]
• 2. youtube.com [youtube.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Study of the stability of polymyxins B(1), E(1) and E(2) in aqueous solution using liquid chromatography and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Stable Excipients Screening of Protein & Peptide Formulation - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 7. neurelis.com [neurelis.com]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. researchgate.net [researchgate.net]

How to mitigate potential off-target effects of SPR741

Welcome to the technical support center for SPR741. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of SPR741 and to help mitigate potential off-target effects during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is SPR741 and what is its primary mechanism of action?

A1: SPR741 is a novel, investigational cationic peptide derived from polymyxin (B74138) B.[1][2] Its primary mechanism of action is to disrupt the outer membrane of Gram-negative bacteria.[2][3] This disruption increases the permeability of the outer membrane, which in turn allows other co-administered antibiotics to more effectively penetrate the bacterial cell and reach their targets.[2][3] SPR741 itself has minimal intrinsic antibacterial activity.[4]

Q2: What are the known off-target effects of the polymyxin class of antibiotics, and how does SPR741 mitigate these?

A2: The most significant off-target effect of the polymyxin class, including polymyxin B, is nephrotoxicity (kidney damage).[4][5] SPR741 was specifically designed to minimize this toxicity.[5] This was achieved by modifying the chemical structure of polymyxin B to reduce its positive charge and remove the lipophilic fatty acid side chain, two features strongly associated with nephrotoxicity.[5] Preclinical studies have demonstrated that SPR741 has a significantly better safety profile regarding nephrotoxicity compared to polymyxin B.[2][5]

Q3: Was SPR741 well-tolerated in clinical trials?

A3: Yes, in a Phase 1 clinical trial (NCT03022175), SPR741 was generally well-tolerated in healthy volunteers at doses up to 1,800 mg/day when administered intravenously.[4][6]

Q4: Can SPR741 be used as a standalone antibiotic?

A4: No, SPR741 is not intended for use as a standalone antibiotic. It has minimal intrinsic antibacterial activity.[4] Its intended use is as a potentiator, to be co-administered with other antibiotics to enhance their efficacy against Gram-negative bacteria.[2][3]

Q5: Are there any known formulation or stability issues I should be aware of when preparing SPR741 for my experiments?

A5: For laboratory use, SPR741 is typically supplied as a powder. It can be dissolved in DMSO to prepare stock solutions. For long-term storage, it is recommended to store the powder at -80°C for up to two years or at -20°C for up to one year. Once dissolved in a solvent, the stock solution can be stored at -80°C for up to six months or at -20°C for one month. It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles. Always refer to the supplier's specific instructions for the lot you are using.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected cytotoxicity in mammalian cell lines	High concentrations of SPR741 may still exhibit some level of cytotoxicity, although significantly less than polymyxin B. The co-administered antibiotic may also be contributing to cytotoxicity.	Perform a dose-response curve for SPR741 alone on your specific cell line to determine the cytotoxic threshold. Also, run a control with the co-administered antibiotic alone. Consider using a lower concentration of SPR741 in your potentiation assays.
Variability in antibiotic potentiation results	The potentiation effect of SPR741 can be dependent on the specific bacterial strain and the co-administered antibiotic. The concentration of SPR741 may not be optimal.	Ensure the bacterial strain you are using is susceptible to the potentiation effect of SPR741. Perform a checkerboard assay to determine the optimal concentration of SPR741 for your specific antibiotic and bacterial strain combination.
Precipitation of SPR741 in solution	SPR741 may have limited solubility in certain aqueous buffers.	Ensure that the final concentration of SPR741 in your assay medium does not exceed its solubility limit. When diluting from a DMSO stock, ensure adequate mixing to prevent precipitation.
Inconsistent results between experiments	Repeated freeze-thaw cycles of SPR741 stock solutions can lead to degradation of the peptide.	Aliquot your SPR741 stock solutions into single-use volumes to avoid repeated freeze-thaw cycles. Store aliquots at the recommended temperature.

Data on Reduced Off-Target Effects

The primary mitigation of off-target effects for SPR741 is its significantly reduced nephrotoxicity compared to its parent compound, polymyxin B.

Table 1: Comparative Preclinical Nephrotoxicity Data

Compound	Animal Model	No-Observed-Adverse-Effect-Level (NOAEL)	Dose at which Nephrotoxicity was Observed	Reference
SPR741	Cynomolgus Monkey	>60 mg/kg/day	Not specified	[5]
Polymyxin B	Cynomolgus Monkey	Not specified	12 mg/kg/day	[5]
SPR741	Rat	Not specified	Low degree at 30 mg/kg/day	[3]

Experimental Protocols

Protocol 1: In Vitro Assessment of Nephrotoxicity using a Renal Proximal Tubule Epithelial Cell Line

This protocol provides a general framework for assessing the in vitro cytotoxicity of SPR741 in a human kidney cell line, which can serve as a surrogate for assessing nephrotoxicity.

1. Cell Culture:

• Culture a human renal proximal tubule epithelial cell line (e.g., HK-2) in appropriate media and conditions as recommended by the supplier.
• Seed the cells in a 96-well plate at a density that will result in a confluent monolayer after 24 hours of incubation.

2. Compound Preparation:

• Prepare a stock solution of SPR741 in DMSO.
• Prepare serial dilutions of SPR741 in cell culture media to achieve the desired final concentrations. Also prepare a vehicle control (media with the same concentration of DMSO as the highest SPR741 concentration).

3. Cell Treatment:

• After 24 hours of incubation, remove the old media from the 96-well plate and replace it with the media containing the different concentrations of SPR741 or the vehicle control.
• Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

4. Cytotoxicity Assay:

• Assess cell viability using a standard method such as the MTT or MTS assay.
• Measure the absorbance at the appropriate wavelength using a plate reader.

5. Data Analysis:

• Calculate the percentage of cell viability for each concentration of SPR741 relative to the vehicle control.
• Plot the percentage of cell viability against the log of the SPR741 concentration to generate a dose-response curve and determine the IC50 (the concentration at which 50% of cell viability is inhibited).

Protocol 2: Checkerboard Assay to Determine Synergy

This protocol is used to assess the synergistic effect of SPR741 in combination with another antibiotic against a specific bacterial strain.

1. Bacterial Culture Preparation:

• Grow the bacterial strain of interest in appropriate broth media to the mid-logarithmic phase.
• Dilute the bacterial culture to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

2. Compound Preparation:

• In a 96-well plate, prepare serial dilutions of the antibiotic of interest along the x-axis.
• Prepare serial dilutions of SPR741 along the y-axis. This will create a matrix of wells with varying concentrations of both compounds.

3. Inoculation:

• Inoculate each well of the 96-well plate with the standardized bacterial suspension.
• Include controls for each compound alone and a growth control (no compounds).

4. Incubation:

• Incubate the plate at the optimal growth temperature for the bacterial strain for 18-24 hours.

5. Data Analysis:

• Visually inspect the plate for turbidity to determine the minimum inhibitory concentration (MIC) of the antibiotic alone, SPR741 alone, and the MIC of the antibiotic in the presence of each concentration of SPR741.
• Calculate the Fractional Inhibitory Concentration (FIC) index to quantify the synergy. An FIC index of ≤ 0.5 is generally considered synergistic.

Visualizations

Caption: Mechanism of action of SPR741 in potentiating antibiotics.

Caption: Mitigation of nephrotoxicity in SPR741 compared to Polymyxin B.

Caption: Experimental workflow for evaluating SPR741 combinations.

References

• 1. Safety, Tolerability, Pharmacokinetics, and Drug Interaction Potential of SPR741, an Intravenous Potentiator, after Single and Multiple Ascending Doses and When Combined with β-Lactam Antibiotics in Healthy Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. firstwordpharma.com [firstwordpharma.com]
• 4. journals.asm.org [journals.asm.org]
• 5. SPR741, an Antibiotic Adjuvant, Potentiates the In Vitro and In Vivo Activity of Rifampin against Clinically Relevant Extensively Drug-Resistant Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ClinicalTrials.gov [clinicaltrials.gov]

Technical Support Center: SPR741 Dosing Regimens in Murine Models

This technical support center provides guidance for researchers, scientists, and drug development professionals on refining dosing regimens of SPR741 in murine models. It includes frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of SPR741?

A1: SPR741 is a novel cationic peptide that acts as an antibiotic potentiator.[1][2] It has structural similarities to polymyxin (B74138) B and works by binding to the outer membrane of Gram-negative bacteria, causing disruption of the membrane's integrity.[1][3] This disruption increases the permeability of the outer membrane, allowing other antibiotics, which might otherwise be excluded, to enter the bacterial cell and reach their intracellular targets.[3] SPR741 itself does not have significant direct antibacterial activity at clinically relevant concentrations.

Q2: What are the most common murine infection models used for SPR741 efficacy studies?

A2: The most frequently cited murine infection models for evaluating the efficacy of SPR741 in combination with other antibiotics are the neutropenic thigh infection model and the pulmonary infection model. The neutropenic thigh model is used to assess in vivo activity against localized bacterial infections, often with multidrug-resistant Enterobacteriaceae. The pulmonary infection model is utilized to evaluate efficacy against respiratory pathogens, such as Acinetobacter baumannii.

Q3: What is a typical starting dose for SPR741 in mice?

A3: Based on published studies, a common and effective dose for SPR741 in murine models is in the range of 30 to 60 mg/kg, often administered twice daily (BID). For instance, a dose of 60 mg/kg BID in combination with rifampin has shown significant survival benefits in a murine pulmonary infection model with A. baumannii. In a neutropenic thigh infection model, 30 mg/kg of SPR741 was used in a triple combination therapy. It is important to note that the optimal dose will depend on the specific infection model, the bacterial strain, and the combination antibiotic being used.

Q4: How is SPR741 typically administered in mice?

A4: In the majority of published murine studies, SPR741 is administered via subcutaneous (s.c.) injection. Intravenous (i.v.) administration has also been mentioned, particularly in the context of human-simulated regimens.

Q5: What is the safety profile of SPR741 in animal models?

A5: SPR741 has been specifically designed to have an improved safety profile compared to polymyxins like polymyxin B, which are known for their dose-limiting nephrotoxicity. Structural modifications in SPR741, such as a reduced positive charge and the absence of a lipophilic fatty acid side chain, contribute to its reduced kidney toxicity. Studies in rats and non-human primates have shown a low degree of kidney toxicity even at high doses. For example, the no-observed-adverse-effect-level (NOAEL) in cynomolgus monkeys was determined to be greater than 60 mg/kg/day.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Lack of potentiation of the partner antibiotic	Suboptimal dosing of SPR741 or the partner antibiotic. The bacterial strain may not be susceptible to the potentiating effect of SPR741. Issues with drug formulation or administration.	Perform dose-ranging studies for both SPR741 and the partner antibiotic to determine the optimal combination doses. Verify the in vitro synergy of the combination against the specific bacterial strain using methods like checkerboard assays. Ensure proper preparation and administration of the drug solutions. Confirm the stability of the compounds in the chosen vehicle.
High variability in experimental outcomes	Inconsistent bacterial inoculum size. Variation in the timing of infection and treatment initiation. Differences in animal health status or handling.	Standardize the bacterial inoculum preparation and administration to ensure a consistent starting bacterial load. Strictly adhere to the established timeline for infection and the initiation of therapy. Ensure all animals are healthy and of a similar age and weight. Minimize stress during handling and dosing.
Unexpected animal mortality or adverse effects	Potential toxicity of the drug combination at the tested doses. The infection model may be too aggressive for the chosen treatment regimen. Off-target effects of SPR741 or the partner antibiotic.	Conduct a pilot toxicity study with the drug combination in a small group of uninfected animals to assess tolerability. Consider reducing the initial bacterial inoculum to a level that allows for a therapeutic window to be observed. Review the literature for any known off-target effects of the compounds being used. Consider monitoring relevant biomarkers if toxicity is suspected.
Difficulty in achieving human-simulated exposures in mice	Differences in pharmacokinetic properties between mice and humans. Inappropriate dosing regimen to mimic the human plasma concentration-time profile.	Utilize pharmacokinetic modeling to design a murine dosing regimen that mimics the human area under the curve (AUC) for SPR741. This may involve a multi-dose regimen administered over a specific time course. A human-simulated regimen for SPR741 equivalent to a 400 mg dose infused over 1 hour every 8 hours in humans was achieved in mice with a 5-dose regimen (36 mg/kg at 0 h, 33 mg/kg at 1.5 h, 23 mg/kg at 3.25 h, 16 mg/kg at 5 h, and 12 mg/kg at 6.5 h) repeated every 8 hours.

Quantitative Data Summary

Table 1: Summary of SPR741 Dosing Regimens and Efficacy in Murine Infection Models

Infection Model	Bacterial Strain	SPR741 Dose (mg/kg)	Combination Antibiotic(s) & Dose (mg/kg)	Dosing Frequency & Route	Key Efficacy Outcome	Reference
Neutropenic Thigh	Multidrug-Resistant Enterobacteriaceae	Human-Simulated Regimen*	Azithromycin (Human-Simulated Regimen)	q8h (SPR741), q24h (AZM), s.c.	Average reduction in bacterial burden of -0.53 ± 0.82 log10 CFU/thigh for isolates with AZM MICs ≤16 mg/liter.
Pulmonary	Extensively Drug-Resistant Acinetobacter baumannii	40 or 60	Rifampin (5)	BID, s.c.	90% survival with 60 mg/kg SPR741 + Rifampin, compared to 50% with Rifampin alone.
Pulmonary	Extensively Drug-Resistant Acinetobacter baumannii	60	Minocycline (1.0)	BID, s.c.	Significantly improved survival and decreased bacterial load in the wound bed.
Neutropenic Thigh	Klebsiella pneumoniae	30	Erythromycin (30) + Clarithromycin (40)	Single dose, s.c.	4.52 Log10 CFU/thigh reduction in bacterial load compared to the vehicle group.

*Human-simulated regimen for SPR741 consisted of a 5-dose regimen (36, 33, 23, 16, and 12 mg/kg) administered every 8 hours.

Experimental Protocols

1. Neutropenic Thigh Infection Model

• Animal Model: Female ICR mice (or other appropriate strain).

• Immunosuppression: Mice are rendered neutropenic by intraperitoneal injections of cyclophosphamide. A common regimen is 150 mg/kg administered 4 days prior to infection and 100 mg/kg administered 1 day before infection.

• Inoculum Preparation: Prepare a bacterial suspension of the desired strain (e.g., E. coli, K. pneumoniae) to a concentration of approximately 1 x 10^6 CFU/mL.

• Infection: Inject 50 µL of the bacterial suspension intramuscularly into the right thigh of each mouse.

• Treatment: Initiate treatment at a specified time post-infection (e.g., 1-2 hours). Administer SPR741 and the partner antibiotic(s) via the desired route (e.g., subcutaneous injection).

• Endpoint: At 24 hours post-treatment initiation, euthanize the mice. Aseptically remove the thigh muscle, homogenize it in sterile saline, and perform serial dilutions for bacterial enumeration (CFU counting) on appropriate agar (B569324) plates.

2. Pulmonary Infection Model

• Animal Model: Appropriate mouse strain for the pathogen (e.g., BALB/c for A. baumannii).

• Inoculum Preparation: Prepare a bacterial suspension of the desired strain (e.g., A. baumannii AB5075) to the target concentration (e.g., 5.0 x 10^6 CFU).

• Infection: Anesthetize the mice and intranasally inoculate them with the bacterial suspension.

• Treatment: Begin treatment at a specified time post-inoculation (e.g., 4 hours). Administer SPR741 and the partner antibiotic(s) as per the study design (e.g., twice daily for 3 days).

• Endpoints:

  • Survival: Monitor the mice daily for morbidity and mortality over a defined period (e.g., 7 days).

  • Bacterial Burden: At a specified time point, euthanize a subset of mice, aseptically harvest the lungs, homogenize the tissue, and perform quantitative bacteriology.

Visualizations

Caption: Workflow for the Neutropenic Murine Thigh Infection Model.

Caption: Mechanism of Action of SPR741 as an Antibiotic Potentiator.

References

• 1. Assessment of the In Vivo Activity of SPR741 in Combination with Azithromycin against Multidrug-Resistant Enterobacteriaceae Isolates in the Neutropenic Murine Thigh Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Frontiers | SPR741, Double- or Triple-Combined With Erythromycin and Clarithromycin, Combats Drug-Resistant Klebsiella pneumoniae, Its Biofilms, and Persister Cells [frontiersin.org]

Technical Support Center: Addressing Resistance Development to SPR741 Combinations

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address potential challenges encountered during in vitro and in vivo experiments involving SPR741 combination therapies.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of SPR741?

A1: SPR741 is a cationic peptide derived from polymyxin (B74138) B that acts as an antibiotic potentiator.[1] It disrupts the outer membrane of Gram-negative bacteria, increasing its permeability to other antibiotics that would otherwise be unable to reach their intracellular targets.[1][2] SPR741 has minimal direct antibacterial activity on its own and exhibits reduced nephrotoxicity compared to polymyxin B.[3][4]

Q2: Which classes of antibiotics have shown synergy with SPR741?

A2: SPR741 has demonstrated synergistic activity with a broad range of antibiotics, including macrolides (azithromycin, clarithromycin), rifamycins (B7979662) (rifampin), lincosamides, ketolides, fusidic acid, and mupirocin (B1676865) against various Gram-negative pathogens like Acinetobacter baumannii, Klebsiella pneumoniae, and Escherichia coli.

Q3: We are observing inconsistent results in our checkerboard assays for synergy. What could be the cause?

A3: Inconsistent results in checkerboard assays can arise from several factors:

• Inoculum Preparation: Ensure a standardized inoculum density (typically 0.5 McFarland standard) is used for each experiment.

• Compound Stability: Prepare fresh stock solutions of SPR741 and the partner antibiotic for each experiment, as degradation can occur in aqueous solutions.

• Plate Reading: Subjective visual interpretation of growth can lead to variability. Consider using a microplate reader for a more quantitative optical density (OD) measurement.

• Edge Effects: Evaporation from the outer wells of the microtiter plate can alter antibiotic concentrations. It is recommended to fill the peripheral wells with sterile broth and not use them for experimental data.

Q4: We are not observing the expected potentiation of our antibiotic of interest with SPR741 against our clinical isolate. What could be the reason?

A4: Several factors could contribute to a lack of potentiation:

• Intrinsic Resistance of the Isolate: The clinical isolate may possess intrinsic resistance mechanisms that are not overcome by the increased permeability induced by SPR741. Different bacterial strains can have varying cell wall compositions and genetic backgrounds affecting susceptibility.

• Pre-existing Resistance to the Partner Antibiotic: If the isolate has high-level resistance to the partner antibiotic (e.g., through enzymatic inactivation or target modification), the increased intracellular concentration may still be insufficient to inhibit growth.

• Efflux Pumps: While SPR741 can circumvent the AcrAB-TolC efflux pump in E. coli, other efflux systems may still be active and contribute to resistance.

Q5: How can we investigate the potential for resistance development to an SPR741 combination in our laboratory?

A5: Adaptive Laboratory Evolution (ALE) is a powerful method to study the development of antibiotic resistance in vitro. This involves serially passaging bacteria in the presence of sub-inhibitory or gradually increasing concentrations of the SPR741 combination. This allows for the selection and characterization of resistant mutants over time.

Troubleshooting Guides

Issue 1: Emergence of resistant colonies in time-kill assays.

• Question: During a 24-hour time-kill assay with an SPR741-antibiotic combination, we observe initial killing followed by regrowth of the bacterial population. What does this indicate and how can we investigate it?

• Answer: This phenomenon, known as the emergence of persister cells or resistant subpopulations, is a critical aspect of resistance development.

  • Potential Cause: The bacterial population may contain a small fraction of persister cells that are tolerant to the antibiotic combination, or spontaneous resistant mutants may arise during the experiment.

  • Troubleshooting Steps:

    • Isolate and Characterize Regrown Colonies: Plate the regrown population from the time-kill assay onto antibiotic-free agar (B569324). Isolate single colonies and determine their Minimum Inhibitory Concentration (MIC) to the antibiotic combination compared to the parental strain. An increased MIC would confirm the selection of a resistant mutant.

    • Frequency of Resistance Calculation: To quantify the emergence of resistance, perform a single-step resistance study. Plate a high-density bacterial inoculum (e.g., 10⁸-10¹⁰ CFU) onto agar plates containing the SPR741-antibiotic combination at concentrations above the MIC. The frequency of resistant mutants can be calculated by dividing the number of colonies that grow by the initial inoculum size.

    • Whole-Genome Sequencing: Sequence the genomes of confirmed resistant mutants and compare them to the parental strain to identify mutations that may confer resistance. Look for mutations in genes related to the outer membrane, such as those involved in lipopolysaccharide (LPS) biosynthesis or porin function.

Issue 2: High variability in in vivo efficacy in a neutropenic mouse thigh infection model.

• Question: We are observing significant variability in bacterial burden reduction in our mouse thigh infection model when treating with an SPR741 combination. What are the potential sources of this variability?

• Answer: In vivo models can have inherent variability. Here are some factors to consider:

  • Potential Cause: Inconsistent inoculum preparation, improper drug administration, or variations in the immune status of the animals can all contribute to variability.

  • Troubleshooting Steps:

    • Standardize Inoculum: Ensure the bacterial inoculum is prepared consistently and injected accurately to the target site.

    • Verify Drug Pharmacokinetics: Confirm the dosing regimen achieves the desired drug exposure in the animals. Plasma samples can be collected at various time points to determine the pharmacokinetic profile of both SPR741 and the partner antibiotic.

    • Ensure Neutropenia: Confirm that the cyclophosphamide (B585) treatment has effectively induced neutropenia in the mice before infection.

    • Increase Sample Size: A larger number of animals per group can help to reduce the impact of individual animal variations on the overall results.

Data Presentation

Table 1: In Vitro Potentiation of Various Antibiotics by SPR741 against Gram-Negative Pathogens

Pathogen	Antibiotic	MIC alone (µg/mL)	MIC in combination with SPR741 (µg/mL)	Fold Reduction in MIC	Reference
A. baumannii (AB5075)	Rifampin	4.0	0.5 (with 2.0 µg/mL SPR741)	8
E. coli (ATCC 25922)	Azithromycin	>128	2.0 (with 8 µg/mL SPR741)	>64
K. pneumoniae (ATCC 43816)	Clarithromycin	>128	1.0 (with 8 µg/mL SPR741)	>128
MBL-producing E. coli	Mecillinam	128/>256	1/4 (with 8 mg/L SPR741)	32-64
E. coli subsets	Minocycline	Varied	0.5-2 (with SPR741)	4-32

Note: The potentiation effect can be strain and antibiotic-dependent. Researchers should determine the optimal SPR741 concentration for their specific experimental conditions.

Experimental Protocols

Checkerboard Synergy Assay

This method is used to determine the synergistic, additive, indifferent, or antagonistic effect of an antibiotic combination.

Methodology:

• Prepare Antibiotic Solutions: Prepare stock solutions of SPR741 and the partner antibiotic. From these, create a series of 2-fold serial dilutions in a 96-well microtiter plate. One antibiotic is diluted along the x-axis, and the other along the y-axis.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the prepared bacterial inoculum to each well of the microtiter plate containing the antibiotic dilutions.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Data Analysis: Determine the MIC of each drug alone and in combination. The Fractional Inhibitory Concentration Index (FICI) is calculated as follows: FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

  • Synergy: FICI ≤ 0.5

  • Indifference/Additive: 0.5 < FICI ≤ 4

  • Antagonism: FICI > 4

Time-Kill Kinetic Assay

This assay assesses the rate of bacterial killing by an antimicrobial agent over time.

Methodology:

• Prepare Inoculum: Grow bacteria to the early logarithmic phase and dilute to a starting concentration of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL in a suitable broth medium.

• Assay Setup: Prepare flasks containing the broth medium with the SPR741 combination at various concentrations (e.g., 1x, 2x, 4x MIC), a growth control (no antibiotic), and controls for each drug alone.

• Incubation and Sampling: Incubate the flasks at 37°C with shaking. At specified time points (e.g., 0, 2, 4, 6, 8, 24 hours), withdraw an aliquot from each flask.

• Viable Cell Count: Perform serial dilutions of the collected samples and plate them on agar to determine the number of viable bacteria (CFU/mL).

• Data Analysis: Plot the log₁₀ CFU/mL versus time for each concentration. A bactericidal effect is typically defined as a ≥3-log₁₀ (99.9%) reduction in the initial bacterial count.

Neutropenic Mouse Thigh Infection Model

This in vivo model is used to evaluate the efficacy of antimicrobial agents.

Methodology:

• Induce Neutropenia: Render mice neutropenic by intraperitoneal injection of cyclophosphamide.

• Infection: Once neutropenia is established, infect the mice intramuscularly in the thigh with a standardized bacterial inoculum.

• Treatment: At a specified time post-infection (e.g., 2 hours), begin treatment with the SPR741 combination, vehicle control, and individual drug controls via the desired route of administration (e.g., subcutaneous, intravenous).

• Determine Bacterial Burden: At the end of the treatment period (e.g., 24 hours), euthanize the mice, aseptically remove the thighs, homogenize the tissue, and perform quantitative culture to determine the bacterial load (CFU/thigh).

• Data Analysis: Compare the bacterial burden in the treated groups to the control group to determine the efficacy of the treatment.

Visualizations

Signaling Pathways and Experimental Workflows

dot digraph "SPR741_Mechanism_of_Action" { graph [fontname="Arial", fontsize=12, rankdir="LR", size="7.5,5!", ratio="fill"]; node [shape="box", style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

SPR741 [label="SPR741", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Outer_Membrane [label="Gram-Negative\nOuter Membrane", shape="octagon", fillcolor="#FBBC05", fontcolor="#202124"]; LPS [label="Lipopolysaccharide (LPS)", shape="ellipse", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Antibiotic [label="Partner\nAntibiotic", fillcolor="#34A853", fontcolor="#FFFFFF"]; Periplasm [label="Periplasm", fillcolor="#F1F3F4", fontcolor="#202124"]; Cell_Interior [label="Cell Interior", fillcolor="#F1F3F4", fontcolor="#202124"]; Target [label="Antibiotic Target\n(e.g., Ribosome, DNA)", shape="ellipse", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Bacterial_Death [label="Bacterial Cell\nDeath/Inhibition", shape="doubleoctagon", fillcolor="#EA4335", fontcolor="#FFFFFF"];

SPR741 -> Outer_Membrane [label=" Binds to LPS"]; Outer_Membrane -> Periplasm [label=" Increases Permeability", style="dashed"]; Antibiotic -> Periplasm [label=" Enters Periplasm"]; Periplasm -> Cell_Interior [label=" Crosses Inner Membrane"]; Cell_Interior -> Target; Target -> Bacterial_Death; } caption="Figure 1: Mechanism of action of SPR741 in combination with a partner antibiotic."

dot digraph "Resistance_Development_Workflow" { graph [fontname="Arial", fontsize=12, rankdir="TB", size="7.5,5!", ratio="fill"]; node [shape="box", style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Start [label="Start: Wild-type\nBacterial Strain", shape="ellipse", fillcolor="#34A853", fontcolor="#FFFFFF"]; ALE [label="Adaptive Laboratory Evolution (ALE):\nSerial passage with sub-MIC\nSPR741 combination", fillcolor="#FBBC05", fontcolor="#202124"]; Isolate [label="Isolate Resistant\nMutants", fillcolor="#4285F4", fontcolor="#FFFFFF"]; MIC_Test [label="Confirm Resistance:\nMIC Determination", fillcolor="#4285F4", fontcolor="#FFFFFF"]; WGS [label="Identify Mutations:\nWhole-Genome Sequencing", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Analysis [label="Analyze Mutations:\n- LPS biosynthesis genes\n- Porin genes\n- Efflux pump regulators", shape="note", fillcolor="#F1F3F4", fontcolor="#202124"]; End [label="End: Characterized\nResistant Mutant", shape="ellipse", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Start -> ALE; ALE -> Isolate; Isolate -> MIC_Test; MIC_Test -> WGS; WGS -> Analysis; WGS -> End; } caption="Figure 2: Experimental workflow for investigating resistance development."

dot digraph "Outer_Membrane_Stress_Response" { graph [fontname="Arial", fontsize=12, rankdir="TB", size="7.5,5!", ratio="fill"]; node [shape="box", style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

SPR741 [label="SPR741", fillcolor="#4285F4", fontcolor="#FFFFFF"]; OM_Stress [label="Outer Membrane Stress\n(LPS disruption, unfolded OMPs)", shape="ellipse", fillcolor="#FBBC05", fontcolor="#202124"]; SigmaE [label="σE Pathway", fillcolor="#34A853", fontcolor="#FFFFFF"]; Cpx [label="Cpx Pathway", fillcolor="#34A853", fontcolor="#FFFFFF"]; Repair [label="Upregulation of:\n- Chaperones\n- Proteases\n- LPS biosynthesis enzymes\n- Porin expression modulation", shape="note", fillcolor="#F1F3F4", fontcolor="#202124"]; Resistance [label="Potential for\nResistance Development", shape="doubleoctagon", fillcolor="#EA4335", fontcolor="#FFFFFF"];

SPR741 -> OM_Stress; OM_Stress -> SigmaE; OM_Stress -> Cpx; SigmaE -> Repair; Cpx -> Repair; Repair -> Resistance; } caption="Figure 3: Bacterial outer membrane stress response to SPR741."

References

• 1. Dual Molecular Signals Mediate the Bacterial Response to Outer-Membrane Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Adaptive laboratory evolution of antimicrobial resistance in bacteria for genetic and phenotypic analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dual Molecular Signals Mediate the Bacterial Response to Outer-Membrane Stress [dspace.mit.edu]

Best practices for storing and handling SPR741

This technical support center provides researchers, scientists, and drug development professionals with best practices for storing and handling SPR741, along with troubleshooting guidance for common experimental questions.

Frequently Asked Questions (FAQs)

Q1: What is SPR741 and what is its primary mechanism of action?

A1: SPR741 is a cationic peptide derived from polymyxin (B74138) B that functions as an antibiotic potentiator.[1][2][3] It has minimal antibacterial activity on its own.[4][5] Its primary mechanism of action is to disrupt the outer membrane of Gram-negative bacteria, increasing its permeability. This allows other antibiotics, which might otherwise be ineffective against Gram-negative bacteria, to penetrate the cell and reach their intended targets.

Q2: What are the recommended storage conditions for SPR741 powder?

A2: SPR741 powder should be stored in a sealed container, away from moisture. For long-term storage, it is recommended to store it at -80°C for up to 2 years or at -20°C for up to 1 year.

Q3: How should I prepare and store SPR741 stock solutions?

A3: It is recommended to reconstitute SPR741 in a sterile 0.9% normal saline solution. For stock solutions, it is best practice to aliquot the reconstituted product to avoid repeated freeze-thaw cycles. These aliquots should be stored in sealed containers, protected from moisture. Stock solutions are stable for up to 6 months at -80°C or for up to 1 month at -20°C.

Q4: Is SPR741 light sensitive?

A4: While there is no specific information available on the light sensitivity of SPR741, it is a general best practice for peptide solutions to be protected from light, especially during long-term storage.

Experimental Protocols & Data Presentation

General Protocol for In Vitro Potentiation Assay (Checkerboard Method)

This protocol outlines a general method to determine the potentiation effect of SPR741 in combination with a partner antibiotic against a Gram-negative bacterial strain.

• Prepare Materials:

  • SPR741 stock solution (e.g., 1 mg/mL in sterile saline).

  • Partner antibiotic stock solution (concentration will depend on the antibiotic).

  • Mid-logarithmic phase culture of the target Gram-negative bacteria.

  • Cation-adjusted Mueller-Hinton broth (CAMHB).

  • 96-well microtiter plates.

• Procedure:

  • In a 96-well plate, prepare a two-dimensional serial dilution of both SPR741 and the partner antibiotic in CAMHB.

  • Inoculate each well with the bacterial suspension to a final concentration of approximately 5 x 10^5 CFU/mL.

  • Incubate the plate at 37°C for 18-24 hours.

  • Determine the Minimum Inhibitory Concentration (MIC) for the partner antibiotic alone and in the presence of various concentrations of SPR741.

Quantitative Data Summary

Parameter	Recommended Conditions
SPR741 Powder Storage	-80°C (up to 2 years) or -20°C (up to 1 year)
SPR741 Solution Storage	-80°C (up to 6 months) or -20°C (up to 1 month)
Reconstitution Solvent	Sterile 0.9% Normal Saline
Typical In Vitro Concentration	8 µg/mL for potentiation assays
Typical In Vivo Dosage (mice)	30-60 mg/kg, twice daily (BID)

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No potentiation effect observed	1. Degraded SPR741 solution.2. Incorrect concentration of SPR741.3. Partner antibiotic is not effective against the target.	1. Prepare fresh SPR741 solution from powder. Ensure proper storage of stock solutions.2. Verify the concentration of your SPR741 stock solution. A typical starting concentration for in vitro potentiation is 8 µg/mL.3. Confirm the susceptibility of your bacterial strain to the partner antibiotic in the absence of SPR741.
High variability in results	1. Inconsistent pipetting.2. Bacterial inoculum not standardized.3. Repeated freeze-thaw cycles of SPR741 stock.	1. Use calibrated pipettes and ensure proper mixing.2. Prepare a fresh bacterial culture and standardize the inoculum for each experiment.3. Aliquot SPR741 stock solutions after the first use to avoid degradation from multiple freeze-thaw cycles.
Precipitation observed in stock solution	1. Improper solvent used for reconstitution.2. Solution has been stored for too long or at the wrong temperature.	1. Reconstitute SPR741 in sterile 0.9% normal saline.2. Prepare a fresh stock solution and adhere to the recommended storage conditions.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. Assessment of the In Vivo Activity of SPR741 in Combination with Azithromycin against Multidrug-Resistant Enterobacteriaceae Isolates in the Neutropenic Murine Thigh Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Potentiation of Antibiotic Activity by a Novel Cationic Peptide, SPR741 - Evotec [evotec.com]
• 4. journals.asm.org [journals.asm.org]
• 5. Safety, Tolerability, Pharmacokinetics, and Drug Interaction Potential of SPR741, an Intravenous Potentiator, after Single and Multiple Ascending Doses and When Combined with β-Lactam Antibiotics in Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Ambiguous MIC Results with SPR741

Welcome to the technical support center for SPR741. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on interpreting minimum inhibitory concentration (MIC) results when using the novel potentiator, SPR741. Below, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Troubleshooting Guides

Ambiguous results in MIC assays can arise from various factors, particularly when working with a potentiating agent like SPR741 that alters the outer membrane of Gram-negative bacteria. This guide provides a structured approach to interpreting these results.

Interpreting Ambiguous MIC Patterns with SPR741

The following table summarizes common ambiguous MIC results observed when testing SPR741 in combination with a partner antibiotic and provides potential interpretations and recommended actions.

Ambiguous Result	Observation	Potential Interpretation	Recommended Action
Trailing Endpoints	Faint, hazy growth (a "tail") persists across several wells of increasing antibiotic concentration.	This may be due to the bacteriostatic nature of the partner antibiotic, allowing for residual growth. It can also be influenced by media components and pH.[1][2]	Read the MIC at the lowest concentration with a significant reduction in growth (e.g., ≥80%) compared to the positive control. Consider reading the endpoint at an earlier time point (e.g., 18-24 hours instead of 48 hours).
Skipped Wells	No growth in one or more wells, with visible growth in wells with higher antibiotic concentrations.	This can result from technical errors such as pipetting inaccuracies or bacterial clumping.[3] It may also be indicative of heteroresistance within the bacterial population or contamination.[1][3]	Repeat the assay with careful attention to pipetting technique and ensuring a homogenous inoculum. Consider plating the contents of the skipped well and the adjacent wells with growth to check for contamination or a mixed population.[3]
Paradoxical Effect (Eagle Effect)	Bacterial growth is inhibited at lower concentrations of the antibiotic combination but reappears at higher concentrations.	This phenomenon, though less common, can occur with some bactericidal agents, particularly β-lactams.[3] The exact mechanism is not always clear but may involve stress responses or altered drug-target interactions at high concentrations.	Document the paradoxical growth. The MIC should be recorded as the lowest concentration that inhibits growth. Further investigation with time-kill assays may be necessary to understand the dynamics of the bactericidal activity.
Inconsistent Replicates	Significant variation in MIC values for the same isolate across replicate plates or experiments.	This can be caused by inconsistencies in inoculum preparation, incubation conditions, or pipetting.[3] The stability of the partner antibiotic in the test medium can also be a factor.	Ensure strict adherence to standardized protocols for inoculum density (0.5 McFarland standard).[4] Verify incubator temperature and atmosphere. Use calibrated pipettes and ensure proper mixing. Prepare fresh antibiotic stock solutions for each experiment.[3]

Experimental Protocols

Broth Microdilution MIC Assay for SPR741 Combinations

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines for broth microdilution.[4]

• Preparation of Media and Reagents:

  • Use cation-adjusted Mueller-Hinton Broth (CAMHB).

  • Prepare stock solutions of SPR741 and the partner antibiotic in a suitable solvent at 100x the highest final concentration to be tested.

• Preparation of Microtiter Plates:

  • Perform serial two-fold dilutions of the partner antibiotic in CAMHB across the columns of a 96-well plate.

  • Add a fixed, sub-inhibitory concentration of SPR741 to each well containing the partner antibiotic. A common concentration for SPR741 is 8 µg/mL, as it has been shown to have low intrinsic activity at this level.[5]

  • Include control wells:

    • Growth control (no antibiotic or SPR741).

    • Sterility control (broth only).

    • Partner antibiotic only control.

    • SPR741 only control.

• Inoculum Preparation:

  • From a fresh culture (18-24 hours old), suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland standard.

  • Dilute the standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation and Incubation:

  • Add the diluted bacterial suspension to each well (except the sterility control).

  • Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading the MIC:

  • The MIC is the lowest concentration of the partner antibiotic, in the presence of SPR741, that completely inhibits visible growth.

  • For ambiguous results like trailing, the MIC can be defined as the lowest concentration that causes an ~80% reduction in growth compared to the growth control.

Checkerboard Assay for Synergy Testing

The checkerboard assay is used to determine the fractional inhibitory concentration (FIC) index and assess for synergistic, additive, indifferent, or antagonistic interactions.[6][7]

• Plate Setup:

  • In a 96-well plate, create a two-dimensional array of antibiotic concentrations.

  • Serially dilute the partner antibiotic along the x-axis (columns).

  • Serially dilute SPR741 along the y-axis (rows).

  • The final plate will contain various combinations of the two agents.

• Inoculation and Incubation:

  • Prepare the inoculum and inoculate the plate as described in the broth microdilution protocol.

• Reading and Calculation:

  • Determine the MIC of each agent alone and in combination.

  • Calculate the FIC for each agent: FIC = MIC of agent in combination / MIC of agent alone.

  • Calculate the FIC index (FICI): FICI = FIC of partner antibiotic + FIC of SPR741.

  • Interpret the FICI:

    • Synergy: FICI ≤ 0.5

    • Additive/Indifference: 0.5 < FICI ≤ 4

    • Antagonism: FICI > 4

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of SPR741?

A1: SPR741 is a cationic peptide derived from polymyxin (B74138) B.[8] It acts as a potentiator by disrupting the outer membrane of Gram-negative bacteria.[9][10] This disruption increases the permeability of the membrane, allowing other antibiotics to more effectively penetrate the cell and reach their targets.[8][10] SPR741 itself has minimal intrinsic antibacterial activity.[8]

Q2: How do I choose the appropriate concentration of SPR741 for my experiments?

A2: The concentration of SPR741 should be sub-inhibitory to the tested organism. A commonly used concentration in research is 8 µg/mL, which has been shown to effectively potentiate partner antibiotics without significant independent antibacterial effect.[5] However, it is recommended to determine the MIC of SPR741 alone for your specific strains to confirm the lack of intrinsic activity at the chosen concentration.

Q3: Why are my checkerboard assay results for SPR741 combinations not reproducible?

A3: Inconsistent results in checkerboard assays can be due to several factors, including variability in inoculum density, pipetting errors during serial dilutions, and the stability of the compounds in the test medium.[3] It is crucial to use a standardized inoculum and calibrated pipettes. For compounds with limited stability, preparing fresh solutions for each experiment is recommended.[3]

Q4: Can I use automated systems for reading MICs with SPR741?

A4: While automated systems can be used, they may not be ideal for interpreting ambiguous results like trailing endpoints. These systems often rely on turbidity measurements that may not accurately capture the significant reduction in growth that is considered the endpoint in such cases. Visual inspection is often more reliable for interpreting these nuanced results.

Q5: Are there specific CLSI guidelines for interpreting MICs with potentiators like SPR741?

A5: Currently, there are no specific CLSI guidelines dedicated solely to the interpretation of MICs for potentiator-antibiotic combinations.[11] Therefore, interpretation often relies on the established guidelines for the partner antibiotic, with careful consideration of the potential for ambiguous results as outlined in the troubleshooting guide.

Visualizations

Caption: Mechanism of action of SPR741.

Caption: Troubleshooting workflow for ambiguous MIC results.

References

• 1. Colistin and Polymyxin B Minimal Inhibitory Concentrations Determined by Etest Found Unreliable for Gram-Negative Bacilli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medium.com [medium.com]
• 3. benchchem.com [benchchem.com]
• 4. Frontiers | SPR741, Double- or Triple-Combined With Erythromycin and Clarithromycin, Combats Drug-Resistant Klebsiella pneumoniae, Its Biofilms, and Persister Cells [frontiersin.org]
• 5. Assessment of the In Vivo Activity of SPR741 in Combination with Azithromycin against Multidrug-Resistant Enterobacteriaceae Isolates in the Neutropenic Murine Thigh Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. clyte.tech [clyte.tech]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Potentiation of Antibiotics against Gram-Negative Bacteria by Polymyxin B Analogue SPR741 from Unique Perturbation of the Outer Membrane — Brown Lab [brownlab.ca]
• 10. firstwordpharma.com [firstwordpharma.com]
• 11. M100 | Performance Standards for Antimicrobial Susceptibility Testing [clsi.org]

Technical Support Center: Optimizing Antibiotic Combinations with SPR741

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing SPR741 to potentiate antibiotics against specific Gram-negative pathogens.

Frequently Asked Questions (FAQs)

1. What is SPR741 and how does it work?

SPR741 is a novel cationic peptide, an analogue of polymyxin (B74138) B, that functions as an antibiotic potentiator.[1][2] It has minimal intrinsic antibacterial activity on its own.[1] Its primary mechanism of action is to disrupt the outer membrane (OM) of Gram-negative bacteria by interacting with lipopolysaccharide (LPS).[1][3] This disruption increases the permeability of the outer membrane, allowing other co-administered antibiotics, particularly large-scaffold antibiotics that are normally excluded, to penetrate the bacterial cell and reach their intracellular targets. Unlike polymyxin B, SPR741 has been chemically optimized to reduce toxicity, such as nephrotoxicity.

2. Which pathogens are the primary targets for SPR741 combination therapy?

SPR741 has shown significant potentiation activity against a range of multidrug-resistant (MDR) Gram-negative bacteria. The most commonly studied pathogens include:

• Escherichia coli (E. coli)

• Klebsiella pneumoniae (K. pneumoniae)

• Acinetobacter baumannii (A. baumannii)

3. What classes of antibiotics are potentiated by SPR741?

SPR741 can potentiate a broad spectrum of antibiotics that are typically ineffective against Gram-negative bacteria due to the outer membrane permeability barrier. Significant potentiation has been observed with:

• Macrolides: Azithromycin, Clarithromycin, Erythromycin

• Rifamycins: Rifampin

• Other classes: Fusidic Acid, Mupirocin, Retapamulin, and Telithromycin.

4. How do I determine the optimal concentration of SPR741 to use in my experiments?

The optimal concentration of SPR741 can vary depending on the bacterial species and the partner antibiotic. A fixed concentration of SPR741 is often used in initial screening assays. Based on published in vitro studies, concentrations of 2, 4, or 8 µg/mL are commonly used for potentiation experiments. For E. coli, 8 µg/mL of SPR741 alone was sufficient to inhibit the growth of 90% of a panel of clinical isolates. It is recommended to perform a dose-response experiment to determine the optimal, non-inhibitory concentration for your specific strain.

5. How is synergy between SPR741 and a partner antibiotic quantified?

Synergy is typically quantified using the Fractional Inhibitory Concentration (FIC) index , which is determined through a checkerboard assay. The FIC index is calculated as follows:

FIC Index = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone)

• Synergy: FIC index ≤ 0.5

• Additive: 0.5 < FIC index ≤ 4.0

• Antagonism: FIC index > 4.0

Troubleshooting Guide

Issue 1: I am not observing any potentiation of my partner antibiotic with SPR741.

• Possible Cause 1: Intrinsic Resistance of the Pathogen. The bacterial strain may possess intrinsic resistance mechanisms other than the outer membrane barrier that render the partner antibiotic ineffective. For example, some strains of A. baumannii are highly resistant to rifampin, and even with SPR741, the MIC may not be sufficiently reduced.

• Troubleshooting Step 1: Verify the susceptibility of your strain to the partner antibiotic in the absence of SPR741. If the intrinsic MIC is extremely high, potentiation may be limited.

• Possible Cause 2: Efflux Pumps. The partner antibiotic may be a substrate for bacterial efflux pumps, which actively remove the antibiotic from the cell, counteracting the increased influx facilitated by SPR741. While SPR741 can help circumvent the AcrAB-TolC efflux pump in E. coli, high levels of efflux pump expression might still limit efficacy.

• Troubleshooting Step 2: Check the literature for known interactions between your partner antibiotic and efflux pumps in your target pathogen. Consider using an efflux pump inhibitor as a control experiment to test this hypothesis.

• Possible Cause 3: Incorrect SPR741 Concentration. The concentration of SPR741 may be too low to effectively permeabilize the outer membrane.

• Troubleshooting Step 3: Perform a dose-response experiment with varying concentrations of SPR741 (e.g., 2, 4, 8, 16 µg/mL) to identify the optimal concentration for your specific bacterial strain.

Issue 2: My results from checkerboard or time-kill assays are not reproducible.

• Possible Cause 1: Inoculum Preparation. Inconsistent starting inoculum density can lead to significant variability in MIC and kill-kinetic results.

• Troubleshooting Step 1: Strictly adhere to standardized protocols for inoculum preparation, such as the direct colony suspension method to a 0.5 McFarland standard, to ensure a consistent starting bacterial concentration (typically ~5 x 10^5 CFU/mL for MIC testing).

• Possible Cause 2: Reagent Preparation. Errors in serial dilutions of SPR741 or the partner antibiotic can lead to inaccurate concentration gradients.

• Troubleshooting Step 2: Prepare fresh stock solutions for each experiment. Be meticulous with pipetting and mixing during serial dilutions. Use calibrated pipettes.

• Possible Cause 3: Incubation Conditions. Variations in incubation time, temperature, or aeration (for broth cultures) can affect bacterial growth rates and antibiotic activity.

• Troubleshooting Step 3: Ensure consistent incubation conditions for all experiments. For time-kill assays, a shaking incubator is recommended for proper aeration.

Data on SPR741 Potentiation

The following tables summarize the reduction in Minimum Inhibitory Concentration (MIC) for various antibiotics when combined with SPR741 against different Gram-negative pathogens.

Table 1: Potentiation of Antibiotics against E. coli ATCC 25922 with SPR741

Antibiotic	MIC Alone (µg/mL)	MIC with 8 µg/mL SPR741 (µg/mL)	Fold Reduction in MIC
Rifampin	>128	0.002	>8,000
Clarithromycin	64	0.016	4,096
Erythromycin	32	0.03	1,024
Fusidic Acid	>128	0.5	>512

Table 2: Potentiation of Antibiotics against K. pneumoniae ATCC 43816 with SPR741

Antibiotic	MIC Alone (µg/mL)	MIC with 16 µg/mL SPR741 (µg/mL)	Fold Reduction in MIC
Clarithromycin	64	0.06	1,024
Rifampin	16	0.016	1,000
Erythromycin	64	2	32
Telithromycin	64	2	32

Table 3: Potentiation of Rifampin against Extensively Drug-Resistant (XDR) A. baumannii AB5075

Compound(s)	Concentration (µg/mL)	Outcome
SPR741 alone	128	MIC
Rifampin alone	4.0	MIC
SPR741 + Rifampin	2.0 + 0.5	MIC in Combination (FIC Index: 0.14 - Synergy)

Key Experimental Protocols

Checkerboard Synergy Assay

This assay is used to determine the synergistic, additive, or antagonistic effect of combining SPR741 with a partner antibiotic.

Materials:

• 96-well microtiter plates

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• SPR741 and partner antibiotic stock solutions

• Bacterial culture in mid-log phase, adjusted to 0.5 McFarland standard and then diluted to ~1 x 10^6 CFU/mL.

Methodology:

• Plate Preparation: Dispense 50 µL of CAMHB into each well of a 96-well plate.

• Antibiotic Dilution (Y-axis): Create a serial dilution of the partner antibiotic along the rows. Add 100 µL of the highest concentration to the first row, then perform a 2-fold serial dilution down the columns.

• SPR741 Dilution (X-axis): Create a serial dilution of SPR741 along the columns. Add 100 µL of the highest concentration to the first column, then perform a 2-fold serial dilution across the rows.

• Inoculation: Add 100 µL of the prepared bacterial inoculum to each well to achieve a final concentration of ~5 x 10^5 CFU/mL.

• Controls: Include wells with bacteria only (growth control), media only (sterility control), and each drug alone.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading Results: Determine the MIC for each drug alone and for each combination by identifying the lowest concentration that inhibits visible bacterial growth.

• Calculation: Calculate the FIC index for each synergistic combination.

Time-Kill Assay

This assay assesses the rate of bacterial killing over time when exposed to SPR741, a partner antibiotic, and their combination.

Materials:

• Culture tubes or flasks

• CAMHB

• SPR741 and partner antibiotic stock solutions

• Bacterial culture in mid-log phase (~1 x 10^6 CFU/mL)

• Agar (B569324) plates for colony counting

• Sterile saline for dilutions

Methodology:

• Preparation: Prepare tubes with CAMHB containing:

  • No drug (growth control)

  • SPR741 at a fixed concentration (e.g., 8 µg/mL)

  • Partner antibiotic at a specific concentration (e.g., 1x or 2x MIC)

  • The combination of SPR741 and the partner antibiotic at the same concentrations.

• Inoculation: Inoculate each tube with the bacterial culture to a final density of ~5 x 10^5 CFU/mL.

• Incubation: Incubate all tubes at 37°C, preferably in a shaking incubator.

• Sampling: At predetermined time points (e.g., 0, 2, 4, 6, 24 hours), withdraw an aliquot from each tube.

• Plating: Perform serial dilutions of each aliquot in sterile saline and plate onto agar plates.

• Colony Counting: After incubation (18-24 hours at 37°C), count the colonies on the plates to determine the number of viable bacteria (CFU/mL) at each time point.

• Analysis: Plot log10 CFU/mL versus time for each condition. Bactericidal activity is typically defined as a ≥3-log10 (99.9%) reduction in CFU/mL from the initial inoculum.

Visualized Workflows and Mechanisms

Caption: Mechanism of SPR741-mediated antibiotic potentiation.

Caption: Experimental workflow for the checkerboard synergy assay.

Caption: Experimental workflow for the time-kill assay.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Potentiation of Antibiotics against Gram-Negative Bacteria by Polymyxin B Analogue SPR741 from Unique Perturbation of the Outer Membrane - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Nephrotoxicity Profiles of SPR741 and Polymyxin B

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the nephrotoxic potential of the novel antibiotic potentiator, SPR741, and the last-resort antibiotic, polymyxin (B74138) B. The information presented herein is supported by experimental data from preclinical studies, offering insights into their respective safety profiles at the cellular and molecular level.

Executive Summary

Polymyxin B, a potent antibiotic against multidrug-resistant Gram-negative bacteria, is often limited in its clinical use due to a high incidence of nephrotoxicity.[1][2][3] SPR741, a novel polymyxin B derivative, has been specifically engineered to mitigate this dose-limiting toxicity.[4][5] Preclinical evidence strongly suggests that SPR741 exhibits a significantly improved renal safety profile compared to polymyxin B. This is attributed to key structural modifications that reduce its interaction with renal proximal tubule cells, the primary site of polymyxin-induced kidney injury.[4][6]

Data Presentation: Quantitative Comparison

The following tables summarize key quantitative data from in vitro and in vivo studies, highlighting the differences in nephrotoxicity between SPR741 and polymyxin B.

Table 1: In Vitro Cytotoxicity in Human Kidney Proximal Tubule (HK-2) Cells

Compound	Metric	Value	Reference
Polymyxin B	TC50 (Toxic Concentration 50%)	20 µM
Polymyxin B Nonapeptide (PMBN) *	TC50 (Toxic Concentration 50%)	>1000 µM

*PMBN is a structural analog of SPR741, lacking the fatty acyl tail, and serves as a relevant comparator.

Table 2: In Vivo Kidney Injury Biomarkers in Rats

Compound	Biomarker	Fold Change vs. Control	Reference
Colistin (Polymyxin E)	Kidney Injury Molecule-1 (Kim-1)	Significant Increase
Colistin (Polymyxin E)	α-Glutathione S-transferase (α-GST)	Significant Increase
Polymyxin B Nonapeptide (PMBN)	Kidney Injury Molecule-1 (Kim-1)	Minimal Change
Polymyxin B Nonapeptide (PMBN)	α-Glutathione S-transferase (α-GST)	Minimal Change

*Colistin is another polymyxin antibiotic with a similar nephrotoxicity profile to polymyxin B.

Table 3: Gene Expression and Biomarker Changes in a Human Kidney-on-a-Chip Model

Compound	Metric	Observation	Reference
Polymyxin B	Gene Expression Changes	>800 genes altered	[7]
SPR741 (NAB741)	Gene Expression Changes	1 gene altered	[7]
Polymyxin B	Kidney Injury Molecule-1 (KIM-1)	Significant Increase	[8][9][10]
SPR741 (NAB741)	Kidney Injury Molecule-1 (KIM-1)	Minimal Change	[9][10]
Polymyxin B	Injury-Associated microRNAs	Significant Increase	[9][10]
SPR741 (NAB741)	Injury-Associated microRNAs	Minimal Change	[9][10]

Mechanisms of Nephrotoxicity

Polymyxin B: The nephrotoxicity of polymyxin B is primarily initiated by its accumulation in the proximal tubule cells of the kidneys.[3][11] This accumulation is facilitated by megalin, a multi-ligand endocytic receptor.[3] Once inside the cells, polymyxin B triggers a cascade of detrimental events, including mitochondrial dysfunction, the generation of reactive oxygen species (ROS), and the induction of apoptosis (programmed cell death).[1][2][12] This cellular damage manifests as acute kidney injury. A novel finding suggests that polymyxin B may also induce the cholesterol biosynthesis pathway, contributing to its toxic effects.[9][10]

SPR741: SPR741 was designed to circumvent the nephrotoxic mechanisms of polymyxin B.[4][5] Key structural modifications, including the removal of the fatty acyl tail and a reduction in the molecule's net positive charge, are believed to be responsible for its improved safety profile.[4][6] These changes likely reduce its binding affinity for the membranes of renal proximal tubule cells and subsequent cellular uptake, thereby preventing the initiation of the downstream toxic pathways observed with polymyxin B.[6]

Signaling Pathways and Experimental Workflows

To visualize the complex processes involved in polymyxin B-induced nephrotoxicity and the experimental approach for its assessment, the following diagrams are provided.

Caption: Polymyxin B Nephrotoxicity Signaling Pathway.

Caption: Experimental Workflow for Nephrotoxicity Assessment.

Experimental Protocols

1. In Vitro Cytotoxicity Assay (HK-2 Cell Line)

• Cell Culture: Human kidney proximal tubule epithelial cells (HK-2) are cultured in a suitable medium (e.g., DMEM/F12) supplemented with fetal bovine serum and antibiotics.

• Treatment: Cells are seeded in multi-well plates and, upon reaching confluence, are exposed to varying concentrations of polymyxin B or SPR741 for a defined period (e.g., 24-72 hours).

• Cell Viability Assessment: Cell viability is determined using a metabolic assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The absorbance is measured, and the percentage of viable cells is calculated relative to untreated control cells. The TC50 value, the concentration at which 50% of cells are non-viable, is then determined.

2. In Vivo Assessment of Kidney Injury Biomarkers in a Rat Model

• Animal Model: Male rats (e.g., Sprague-Dawley or Wistar) are used.

• Dosing: Animals are administered polymyxin B or SPR741 (or a relevant analog like PMBN) via a clinically relevant route (e.g., subcutaneous or intravenous injection) for a specified duration.

• Sample Collection: Urine and blood samples are collected at baseline and at various time points during and after the treatment period.

• Biomarker Analysis: Urine and serum/plasma samples are analyzed for kidney injury biomarkers such as Kidney Injury Molecule-1 (Kim-1), α-Glutathione S-transferase (α-GST), creatinine, and blood urea (B33335) nitrogen (BUN) using commercially available ELISA kits or other validated methods.

• Histopathology: At the end of the study, kidneys are harvested, fixed, and processed for histopathological examination to assess for tubular damage, necrosis, and other signs of injury.

3. Human Kidney-on-a-Chip Nephrotoxicity Model

• Device and Cell Seeding: A microfluidic device containing a porous membrane is used. Human primary renal proximal tubule epithelial cells are seeded onto the membrane, creating a barrier that separates a "luminal" (apical) and a "vascular" (basolateral) channel.

• Perfusion and Treatment: The cells are cultured under continuous flow to mimic the physiological shear stress of the kidney tubules. Polymyxin B or SPR741 is then introduced into the luminal or basolateral channel at clinically relevant concentrations.

• Effluent Analysis: The fluid (effluent) exiting the channels is collected at different time points and analyzed for secreted biomarkers of kidney injury (e.g., KIM-1, injury-associated microRNAs) and metabolites (e.g., cholesterol).

• Transcriptomic Analysis: At the end of the experiment, the cells are lysed, and RNA is extracted for transcriptomic analysis (e.g., RNA sequencing) to identify changes in gene expression in response to drug exposure.

Conclusion

The available preclinical data consistently demonstrate that SPR741 has a significantly lower nephrotoxic potential compared to polymyxin B. The rational design of SPR741, which minimizes its interaction with renal proximal tubule cells, appears to be effective in preventing the cascade of cellular events that lead to polymyxin-induced kidney injury. These findings support the continued development of SPR741 as a safer therapeutic option for combating multidrug-resistant Gram-negative infections. Further clinical studies are warranted to confirm these promising preclinical safety findings in humans.

References

• 1. researchgate.net [researchgate.net]
• 2. Polymyxin B Nephrotoxicity: From Organ to Cell Damage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Design of Next Generation Polymyxins with Lower Toxicity: The Discovery of SPR206 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. Human kidney on a chip assessment of polymyxin antibiotic nephrotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Human kidney on a chip assessment of polymyxin antibiotic nephrotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Validating the Synergistic Power of SPR741 with Minocycline Against Multidrug-Resistant Bacteria

A Comparative Guide for Researchers and Drug Development Professionals

The rise of multidrug-resistant (MDR) Gram-negative bacteria, particularly pathogens like Acinetobacter baumannii, presents a critical challenge in modern healthcare, necessitating innovative therapeutic strategies. One promising approach is the use of antibiotic adjuvants, or "potentiators," which can restore or enhance the activity of existing antibiotics. This guide provides an objective comparison of the synergistic activity of SPR741, a novel potentiator, with the tetracycline (B611298) antibiotic minocycline (B592863). We will delve into the experimental data supporting this combination, compare it with alternative therapies, and provide detailed experimental protocols for validation.

Mechanism of Synergistic Action: A Two-Pronged Attack

The efficacy of the SPR741 and minocycline combination stems from their distinct but complementary mechanisms of action.

• SPR741: The Breaching Agent SPR741 is a cationic peptide derived from polymyxin (B74138) B, engineered to minimize the nephrotoxicity associated with its parent compound. It functions by interacting with and disrupting the lipopolysaccharide (LPS) layer of the Gram-negative outer membrane. This disruption increases the permeability of the membrane, effectively creating entry points for other co-administered antibiotics that would otherwise be blocked or expelled. SPR741 itself has minimal direct antibacterial activity.

• Minocycline: The Protein Synthesis Inhibitor Minocycline is a broad-spectrum tetracycline antibiotic. Its mechanism involves entering the bacterial cell and binding to the 30S ribosomal subunit. This binding action prevents the attachment of aminoacyl-tRNA to the ribosome, thereby halting protein synthesis and inhibiting bacterial growth.

The synergy occurs when SPR741 compromises the outer membrane, allowing for a higher intracellular concentration of minocycline. This increased access enables minocycline to more effectively reach its ribosomal target and exert its bacteriostatic or bactericidal effects.

Caption: Synergistic mechanism of SPR741 and minocycline.

Experimental Validation: In Vitro and In Vivo Evidence

Recent studies have validated the synergistic activity of SPR741 and minocycline against clinically relevant pathogens, most notably extensively drug-resistant (XDR) Acinetobacter baumannii.

In Vitro Analysis

The synergy has been quantified using standard microbiological methods, including checkerboard assays to determine the Minimal Inhibitory Concentration (MIC) and time-kill assays to assess bactericidal activity.

Table 1: In Vitro MIC of SPR741 and Minocycline against A. baumannii AB5075

Compound	MIC (µg/mL)
SPR741 Alone	>64
Minocycline Alone	0.5
SPR741 + Minocycline Combination	0.125

Data sourced from a study on A. baumannii AB5075.

The combination of SPR741 and minocycline resulted in a significant, 4-fold reduction in the MIC of minocycline, demonstrating potent synergy.

Time-kill assays further confirmed this synergy. While minocycline alone at its MIC (0.5 µg/mL) showed a bacteriostatic effect with bacterial regrowth observed after 24 hours, the addition of SPR741 (at 8.0 µg/mL) led to an additive effect and prevented this rebound.

In Vivo Efficacy

The promising in vitro results have been translated into in vivo models of infection, demonstrating the clinical potential of this combination.

Table 2: In Vivo Efficacy in Murine Models of A. baumannii Infection

Treatment Group (Dose)	Model Type	Outcome
Saline Control	Pulmonary Infection	0% Survival
Minocycline Alone (1.0 mg/kg BID)	Pulmonary Infection	Significantly lower survival vs. combination
SPR741 Alone (60 mg/kg BID)	Pulmonary Infection	Significantly lower survival vs. combination
Minocycline + SPR741 Combination	Pulmonary Infection	Significantly improved survival
Saline Control	Wound Infection	~1.0 × 10¹³ CFU/g in tissue
Minocycline Alone (1.0 mg/kg BID)	Wound Infection	2-3 log₁₀ less bacteria than control
SPR741 Alone (60 mg/kg BID)	Wound Infection	2-3 log₁₀ less bacteria than control
Minocycline + SPR741 Combination	Wound Infection	~5.0 × 10⁸ CFU/g; significant reduction vs. all groups

Data from murine models demonstrating that the combination therapy significantly improves survival in lethal lung infections and reduces bacterial burden in wound infections compared to monotherapy.

Comparative Analysis with Alternative Treatments

While SPR741 with minocycline shows significant promise, it is crucial to compare its performance with existing and alternative combination therapies used for MDR A. baumannii. Key alternatives include polymyxin B (often in combination with minocycline or a carbapenem) and sulbactam-containing regimens.

Table 3: Comparative Efficacy of Combination Therapies against MDR A. baumannii

Combination Therapy	Key In Vitro / In Vivo Findings	Primary Reference(s)
SPR741 + Minocycline	In Vitro: 4-fold reduction in minocycline MIC. In Vivo: Significantly improved survival and reduced bacterial burden in murine models compared to monotherapy.
Polymyxin B + Minocycline	In Vitro: Polymyxin B enhances the intracellular concentration and bactericidal effect of minocycline. In Vivo: Combination reduced bacterial lung burden and prolonged survival in a murine pneumonia model compared to monotherapy.
Polymyxin B + Meropenem	In Vitro: Demonstrated greater bacterial killing than polymyxin B + minocycline in a hollow fibre infection model against certain strains.
High-Dose Minocycline + Meropenem + Sulbactam	In Vitro: Against non-CRAB isolates, this triple therapy resulted in persistently bactericidal activity.

| High-Dose Minocycline + Polymyxin B + Sulbactam | In Vitro: Against CRAB isolates, this triple therapy showed the most significant and consistent reduction in bacterial counts with no regrowth. | |

It is important to note that these results are from different studies and not from direct head-to-head comparisons in the same experimental setup. However, the data suggests that SPR741, a molecule designed for an improved safety profile over polymyxins, can effectively potentiate minocycline, achieving outcomes comparable to those seen with polymyxin B combinations.

Experimental Protocols

To facilitate further research and validation, detailed methodologies for key synergy experiments are provided below.

Checkerboard Synergy Assay Protocol

This method is used to determine the MIC of two antimicrobial agents both alone and in all possible combinations.

• Preparation of Reagents:

  • Prepare stock solutions of SPR741 and minocycline in an appropriate solvent.

  • Prepare cation-adjusted Mueller-Hinton Broth (CAMHB).

  • Culture the bacterial strain (e.g., A. baumannii AB5075) overnight and then subculture to achieve log-phase growth. Adjust the inoculum to a 0.5 McFarland standard.

• Plate Setup:

  • Use a 96-well microtiter plate. Along the x-axis, perform serial two-fold dilutions of minocycline in CAMHB.

  • Along the y-axis, perform serial two-fold dilutions of SPR741 in CAMHB.

  • The result is a checkerboard matrix where each well contains a unique combination of drug concentrations. Include wells with each drug alone (growth controls) and wells with no drugs (positive control).

• Inoculation and Incubation:

  • Inoculate each well with the prepared bacterial suspension.

  • Incubate the plate at 37°C for 18-24 hours.

• Data Analysis:

  • Determine the MIC for each drug alone and for each combination by identifying the lowest concentration that inhibits visible bacterial growth.

  • Calculate the Fractional Inhibitory Concentration Index (FICI) for each well using the formula: FICI = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone)

  • Interpretation:

    • Synergy: FICI ≤ 0.5

    • Additive/Indifference: 0.5 < FICI ≤ 4

    • Antagonism: FICI > 4

Head-to-Head Comparative Analysis of SPR741 in Combination with Various Antibiotic Classes

A comprehensive guide for researchers and drug development professionals on the synergistic effects of the novel potentiator SPR741 with different antibiotic classes against Gram-negative bacteria.

This guide provides a detailed comparison of the efficacy of SPR741, a novel polymyxin (B74138) B derivative, when used in combination with a range of antibiotic classes. SPR741 functions as a potentiator by disrupting the outer membrane of Gram-negative bacteria, thereby increasing its permeability to other antibiotics that would otherwise be ineffective.[1][2][3][4] This document summarizes key quantitative data from various in vitro and in vivo studies, outlines the experimental methodologies employed, and visualizes the underlying mechanisms and workflows.

Data Presentation: In Vitro and In Vivo Efficacy

The following tables summarize the synergistic activity of SPR741 with various antibiotics against key Gram-negative pathogens. The data is primarily presented as Minimum Inhibitory Concentration (MIC) values, Fractional Inhibitory Concentration (FIC) indices, and in vivo bacterial burden reduction.

Table 1: In Vitro Potentiation of Various Antibiotics by SPR741 against Escherichia coli

Antibiotic Class	Antibiotic	Test Strain	MIC Alone (μg/mL)	MIC with SPR741 (μg/mL)	Fold Reduction in MIC	Reference
Macrolide	Azithromycin	ATCC 25922	>64	2	≥32	[5]
Macrolide	Clarithromycin	ATCC 25922	>64	0.015	≥4000
Macrolide	Erythromycin	ATCC 25922	>64	0.06	≥1024
Lincosamide	Fusidic Acid	ATCC 25922	>128	4	≥32
Mupirocin	Mupirocin	ATCC 25922	>128	4	≥32
Pleuromutilin	Retapamulin	ATCC 25922	32	0.03	1024
Rifamycin	Rifampin	ATCC 25922	16	0.002	8000
Tetracycline	Minocycline	E. coli subsets	-	0.5-2 (MIC90)	-
Tetracycline	Doxycycline	E. coli subsets	-	0.12-4 (MIC50/90)	-
Glycopeptide	Vancomycin	E. coli subsets	>16 (MIC50)	8-16 (MIC50)	-

Table 2: In Vitro Potentiation of Various Antibiotics by SPR741 against Klebsiella pneumoniae

Antibiotic Class	Antibiotic	Test Strain	MIC Alone (μg/mL)	MIC with SPR741 (μg/mL)	Fold Reduction in MIC	Reference
Macrolide	Azithromycin	ATCC 43816	>64	8	≥8
Macrolide	Clarithromycin	ATCC 43816	>64	0.5	≥128
Macrolide	Erythromycin	ATCC 43816	>64	4	≥16
Lincosamide	Fusidic Acid	ATCC 43816	>128	8	≥16
Pleuromutilin	Retapamulin	ATCC 43816	32	0.25	128
Rifamycin	Rifampin	ATCC 43816	32	0.25	128

Table 3: In Vitro and In Vivo Potentiation of Rifampin by SPR741 against Acinetobacter baumannii

Assay Type	Test Strain	Metric	Rifampin Alone	SPR741 Alone	Rifampin + SPR741	Reference
In Vitro (MIC)	AB5075 (XDR)	MIC (μg/mL)	4	128	0.5 (with 2.0 μg/mL SPR741)
In Vitro (FIC)	AB5075 (XDR)	FIC Index	-	-	0.14
In Vivo (Survival)	Murine Pulmonary Model	% Survival (Day 3)	50%	0%	90%
In Vivo (Bacterial Load)	Murine Pulmonary Model	Log10 CFU/g lung	-	-	~2.5 (vs ~8.5 in control)

Table 4: In Vivo Efficacy of SPR741 in Combination with Azithromycin against Multidrug-Resistant Enterobacteriaceae

Organism	Infection Model	Metric	Azithromycin Alone	SPR741 Alone	Azithromycin + SPR741	Reference
E. coli & K. pneumoniae	Neutropenic Murine Thigh	Change in bacterial burden (log10 CFU/thigh)	2.60 ± 0.83	2.02 ± 1.17	-0.53 ± 0.82 (for isolates with AZM MIC ≤16 µg/mL)

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Checkerboard Assay

The checkerboard assay is a common in vitro method used to assess the synergistic, additive, indifferent, or antagonistic effects of antimicrobial combinations.

• Preparation of Reagents: Stock solutions of SPR741 and the partner antibiotic are prepared and serially diluted in cation-adjusted Mueller-Hinton broth (CAMHB).

• Microplate Setup: A 96-well microplate is prepared with increasing concentrations of SPR741 along the x-axis and increasing concentrations of the partner antibiotic along the y-axis. This creates a matrix of different concentration combinations.

• Inoculation: Each well is inoculated with a standardized bacterial suspension (e.g., 5 x 10^5 CFU/mL).

• Incubation: The microplate is incubated at 37°C for 18-24 hours.

• Data Analysis: The lowest concentration of the drug combination that inhibits visible bacterial growth is determined as the MIC of the combination. The Fractional Inhibitory Concentration (FIC) index is calculated using the formula: FIC = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone). Synergy is typically defined as an FIC index of ≤ 0.5.

Time-Kill Assay

Time-kill assays provide information on the bactericidal or bacteriostatic activity of an antimicrobial agent over time.

• Bacterial Culture Preparation: A bacterial culture is grown to the logarithmic phase and then diluted to a standardized starting inoculum (e.g., 5 x 10^5 CFU/mL) in fresh broth.

• Drug Exposure: The bacterial suspension is exposed to the antimicrobial agents at specific concentrations (e.g., at or near the MIC), both individually and in combination. A growth control without any antibiotic is also included.

• Sampling: Aliquots are removed from each culture at various time points (e.g., 0, 2, 4, 6, and 24 hours).

• Quantification: The samples are serially diluted and plated on agar (B569324) plates to determine the number of viable bacteria (CFU/mL).

• Data Analysis: The change in log10 CFU/mL over time is plotted for each condition. Synergy is often defined as a ≥ 2-log10 decrease in CFU/mL by the combination compared with the most active single agent.

Neutropenic Murine Thigh Infection Model

This in vivo model is used to evaluate the efficacy of antimicrobial agents in an immunocompromised host.

• Induction of Neutropenia: Mice are rendered neutropenic by intraperitoneal injections of cyclophosphamide.

• Infection: Mice are inoculated in the thigh muscle with a standardized bacterial suspension.

• Treatment: At a specified time post-infection (e.g., 2 hours), treatment with the antimicrobial agents (alone and in combination) is initiated via a clinically relevant route (e.g., subcutaneous or intravenous).

• Endpoint Measurement: After a defined treatment period (e.g., 24 hours), mice are euthanized, and the thigh muscles are homogenized. The bacterial burden is quantified by plating serial dilutions of the homogenate to determine the CFU per gram of tissue.

• Data Analysis: The change in bacterial load (log10 CFU/thigh) is compared between the different treatment groups and the untreated control group.

Visualizations: Mechanisms and Workflows

The following diagrams, created using the DOT language, illustrate the mechanism of action of SPR741 and the workflows of the key experimental protocols.

Caption: Mechanism of SPR741-mediated antibiotic potentiation.

Caption: Workflow of a checkerboard assay for synergy testing.

Caption: Workflow of a time-kill assay.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Safety, Tolerability, Pharmacokinetics, and Drug Interaction Potential of SPR741, an Intravenous Potentiator, after Single and Multiple Ascending Doses and When Combined with β-Lactam Antibiotics in Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. firstwordpharma.com [firstwordpharma.com]
• 5. journals.asm.org [journals.asm.org]

Unveiling the Potentiating Power of SPR741: A Comparative Guide to its Mechanism of Action

For researchers, scientists, and drug development professionals, this guide provides an in-depth, data-driven comparison of SPR741's mechanism of action against other antimicrobial strategies. SPR741, a novel polymyxin (B74138) B analog, acts as a potentiator, disrupting the outer membrane of Gram-negative bacteria to enhance the efficacy of a broad range of antibiotics. This guide synthesizes key experimental data, outlines detailed protocols, and visualizes complex biological processes to offer a clear understanding of SPR741's unique properties.

Mechanism of Action: A Targeted Disruption

SPR741 is engineered to selectively interact with the lipopolysaccharide (LPS) of the Gram-negative outer membrane.[1][2] Unlike its parent compound, polymyxin B, SPR741 has been chemically modified to reduce its positive charge and lacks the lipophilic fatty acid tail, significantly mitigating the nephrotoxicity associated with polymyxins.[2][3] While polymyxin B and colistin (B93849) exert their effects on both the outer and cytoplasmic membranes, SPR741's action is predominantly focused on the outer membrane.[4] This targeted disruption creates undulations and crevices on the bacterial surface, increasing its permeability and allowing co-administered antibiotics to bypass this formidable barrier and reach their intracellular targets. This potentiation mechanism revitalizes the activity of many existing antibiotics against multidrug-resistant (MDR) Gram-negative pathogens.

References

• 1. Potentiation of Antibiotic Activity by a Novel Cationic Peptide: Potency and Spectrum of Activity of SPR741 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | SPR741, Double- or Triple-Combined With Erythromycin and Clarithromycin, Combats Drug-Resistant Klebsiella pneumoniae, Its Biofilms, and Persister Cells [frontiersin.org]
• 3. Increasing the permeability of Escherichia coli using MAC13243 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Potentiation of Antibiotics against Gram-Negative Bacteria by Polymyxin B Analogue SPR741 from Unique Perturbation of the Outer Membrane - PubMed [pubmed.ncbi.nlm.nih.gov]

SPR741: A Potentiation Powerhouse Against Gram-Negative Bacteria

For Immediate Release

[City, State] – In the ongoing battle against antimicrobial resistance, the novel polymyxin (B74138) B derivative, SPR741, is demonstrating significant promise as a potent potentiator of a wide range of antibiotics against challenging Gram-negative pathogens. This comparison guide provides an in-depth analysis of SPR741's efficacy, offering researchers, scientists, and drug development professionals a comprehensive overview of its performance, supported by experimental data.

SPR741, a cationic peptide, distinguishes itself by its unique mechanism of action. While exhibiting minimal intrinsic antibacterial activity, it effectively permeabilizes the outer membrane of Gram-negative bacteria.[1][2] This disruption of the primary defense barrier allows co-administered antibiotics, which may otherwise be ineffective, to penetrate the bacterial cell and reach their intended targets, ultimately leading to enhanced bacterial killing. This guide will delve into the quantitative data supporting this potentiation effect across various bacterial strains and antibiotic classes, detail the experimental methodologies used to generate this data, and visualize the underlying mechanism and workflows.

Potentiation Effect Across Key Gram-Negative Pathogens

SPR741 has shown remarkable synergistic activity when combined with a multitude of antibiotic classes against clinically relevant Gram-negative bacteria, including Escherichia coli, Klebsiella pneumoniae, and Acinetobacter baumannii. The following tables summarize the significant reduction in the Minimum Inhibitory Concentration (MIC) of various antibiotics when used in conjunction with SPR741.

Table 1: Potentiation of Various Antibiotics by SPR741 against E. coli ATCC 25922

Antibiotic	Antibiotic Class	MIC Alone (µg/mL)	MIC with SPR741 (8 µg/mL) (µg/mL)	MIC Fold Reduction
Rifampin	Rifamycin	32	0.004	>8000
Clarithromycin	Macrolide	64	0.016	4096
Erythromycin	Macrolide	32	0.03	1024
Azithromycin	Macrolide	>128	4	>32
Mupirocin	Pseudomonic Acid	>128	0.5	>256
Fusidic Acid	Furanosteroid	>128	0.5	>256
Retapamulin	Pleuromutilin	>128	0.25	>512

Data sourced from Corbett et al., 2017.

Table 2: Potentiation of Various Antibiotics by SPR741 against K. pneumoniae ATCC 43816

Antibiotic	Antibiotic Class	MIC Alone (µg/mL)	MIC with SPR741 (16 µg/mL) (µg/mL)	MIC Fold Reduction
Rifampin	Rifamycin	32	0.016	2048
Clarithromycin	Macrolide	>128	0.25	>512
Erythromycin	Macrolide	>128	1	>128
Azithromycin	Macrolide	>128	8	>16
Mupirocin	Pseudomonic Acid	>128	1	>128
Fusidic Acid	Furanosteroid	>128	1	>128
Retapamulin	Pleuromutilin	>128	0.5	>256

Data sourced from Corbett et al., 2017.

Table 3: Potentiation of Various Antibiotics by SPR741 against A. baumannii NCTC 12156

Antibiotic	Antibiotic Class	MIC Alone (µg/mL)	MIC with SPR741 (16 µg/mL) (µg/mL)	MIC Fold Reduction
Rifampin	Rifamycin	8	0.03	256
Clarithromycin	Macrolide	>128	1	>128
Erythromycin	Macrolide	>128	2	>64
Fusidic Acid	Furanosteroid	>128	0.25	>512
Retapamulin	Pleuromutilin	>128	1	>128

Data sourced from Corbett et al., 2017.

Table 4: Activity of β-Lactams in Combination with SPR741 against Carbapenemase-Producing Enterobacteriaceae

Organism (No. of Isolates)	Antibiotic	MIC50 (µg/mL) Alone	MIC50 (µg/mL) with SPR741 (8 mg/L)	MIC90 (µg/mL) Alone	MIC90 (µg/mL) with SPR741 (8 mg/L)
E. coli KPC-producing (46)	Temocillin	8	0.5	16	2
E. coli MBL-producing (32)	Mecillinam	128	1	>256	4
K. pneumoniae KPC-producing (101)	Meropenem	16	16	64	64
K. pneumoniae MBL-producing (26)	Meropenem	64	64	128	128
K. pneumoniae OXA-48-like-producing (48)	Meropenem	8	8	32	32

Data indicates that while SPR741 potentiates some β-lactams against certain resistant strains, the effect is not uniform across all carbapenemase-producing K. pneumoniae. Data sourced from Mendes et al., 2020.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Checkerboard Synergy Assay

This assay is utilized to determine the synergistic, additive, indifferent, or antagonistic effect of two antimicrobial agents when used in combination.

• Preparation of Reagents:

  • Prepare stock solutions of SPR741 and the partner antibiotic in an appropriate solvent.

  • Prepare a standardized inoculum of the test bacterium (e.g., E. coli, K. pneumoniae, A. baumannii) adjusted to a 0.5 McFarland standard, which is then further diluted to yield a final concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

  • Use cation-adjusted Mueller-Hinton broth (CAMHB) as the testing medium.

• Assay Setup:

  • In a 96-well microtiter plate, create a two-dimensional gradient of concentrations for the two agents.

  • Serially dilute SPR741 along the x-axis (columns) and the partner antibiotic along the y-axis (rows).

  • Each well will contain a unique combination of concentrations of the two drugs.

  • Include control wells with each drug alone, as well as a growth control (no drug) and a sterility control (no bacteria).

• Inoculation and Incubation:

  • Inoculate each well with the prepared bacterial suspension.

  • Incubate the plates at 35-37°C for 16-20 hours.

• Data Analysis:

  • Following incubation, determine the MIC of each drug alone and in combination by visual inspection for turbidity.

  • Calculate the Fractional Inhibitory Concentration Index (FICI) for each combination using the following formula: FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

  • Interpret the results as follows:

    • Synergy: FICI ≤ 0.5

    • Additive/Indifference: 0.5 < FICI ≤ 4

    • Antagonism: FICI > 4

Time-Kill Kinetics Assay

This assay assesses the bactericidal or bacteriostatic activity of an antimicrobial agent or combination over time.

• Preparation of Cultures and Reagents:

  • Grow the test organism in CAMHB to the logarithmic phase of growth.

  • Dilute the culture to a starting inoculum of approximately 5 x 10^5 to 5 x 10^6 CFU/mL in fresh, pre-warmed CAMHB.

  • Prepare solutions of SPR741 and the partner antibiotic at desired concentrations (typically based on their MIC values).

• Assay Procedure:

  • Set up test flasks or tubes containing:

    • Growth control (bacteria only)

    • SPR741 alone

    • Partner antibiotic alone

    • SPR741 in combination with the partner antibiotic

  • Incubate all tubes at 37°C with shaking.

• Sampling and Viable Cell Counting:

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each test tube.

  • Perform serial dilutions of the samples in sterile saline or phosphate-buffered saline (PBS).

  • Plate the dilutions onto appropriate agar (B569324) plates (e.g., Tryptic Soy Agar).

  • Incubate the plates at 37°C for 18-24 hours.

• Data Analysis:

  • Count the number of colonies on the plates to determine the CFU/mL at each time point.

  • Plot the log10 CFU/mL versus time for each condition.

  • Synergy is typically defined as a ≥2-log10 decrease in CFU/mL at 24 hours by the combination compared with the most active single agent.

  • Bactericidal activity is defined as a ≥3-log10 (99.9%) reduction in CFU/mL from the initial inoculum.

Visualizing the Mechanism and Workflow

To better understand the processes involved, the following diagrams illustrate the mechanism of action of SPR741 and the experimental workflows.

Caption: Mechanism of SPR741-mediated antibiotic potentiation.

Caption: Workflow for assessing SPR741's potentiation effect.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Potentiation of Antibiotics against Gram-Negative Bacteria by Polymyxin B Analogue SPR741 from Unique Perturbation of the Outer Membrane - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Vivo Efficacy of SPR741 Combination Therapies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

SPR741, a novel polymyxin (B74138) B derivative, is engineered to act as an antibiotic adjuvant, enhancing the efficacy of co-administered antibiotics against multidrug-resistant (MDR) Gram-negative bacteria.[1][2] By disrupting the bacterial outer membrane, SPR741 facilitates the entry of other antibiotics that would otherwise be ineffective.[3][4] This guide provides an objective comparison of in-vivo studies on various SPR741 combination therapies, presenting key experimental data and methodologies to inform further research and development.

Mechanism of Action: Outer Membrane Disruption

SPR741 functions by interacting with the lipopolysaccharide (LPS) of the Gram-negative outer membrane, leading to its permeabilization.[5] This action allows antibiotics that are typically excluded by the outer membrane to penetrate the bacterial cell and reach their targets. Unlike its parent compound, polymyxin B, SPR741 has been chemically modified to reduce its intrinsic antibacterial activity and nephrotoxicity, positioning it as a safer potentiator molecule in combination therapies.

Mechanism of SPR741-mediated antibiotic potentiation.

Comparative Efficacy of SPR741 Combination Therapies

SPR741 with Minocycline (B592863) against Acinetobacter baumannii

In a murine pulmonary infection model using a virulent XDR strain of A. baumannii (AB5075), the combination of SPR741 and minocycline demonstrated significantly improved survival rates compared to monotherapy. Similarly, in a wound infection model, the combination therapy resulted in a greater reduction in bacterial burden.

Animal Model	Treatment Group	Dosing Regimen	Survival Rate	Bacterial Load Reduction (log10 CFU/g)	Reference
Murine Pulmonary Infection	Untreated Control	Saline	0%	-
Minocycline alone	1.0 mg/kg BID	0%	-
SPR741 alone	60 mg/kg BID	35%	-
SPR741 + Minocycline	60 mg/kg + 1.0 mg/kg BID	85%	-
Murine Wound Infection	Untreated Control	-	-	~1.0 x 10^13 CFU/g
SPR741 alone	60 mg/kg BID	-	2-3 log10 less than control
Minocycline alone	1.0 mg/kg BID	-	2-3 log10 less than control
SPR741 + Minocycline	60 mg/kg + 1.0 mg/kg BID	-	~5.0 x 10^8 CFU/g

SPR741 with Macrolides against Klebsiella pneumoniae

A neutropenic murine thigh infection model was utilized to evaluate the efficacy of SPR741 in combination with macrolide antibiotics (erythromycin and clarithromycin) against pandrug-resistant K. pneumoniae. The triple combination of SPR741, erythromycin, and clarithromycin (B1669154) showed the most significant reduction in bacterial load.

Animal Model	Treatment Group	Dosing Regimen	Bacterial Load Reduction (log10 CFU/thigh)	Reference
Neutropenic Murine Thigh	Vehicle Control	Saline with 1% DMSO	-
SPR741 + Clarithromycin	30 mg/kg + 40 mg/kg	1.58
SPR741 + Erythromycin + Clarithromycin	30 mg/kg + 20 mg/kg + 30 mg/kg	1.83
SPR741 + Erythromycin + Clarithromycin	30 mg/kg + 30 mg/kg + 40 mg/kg	4.52

SPR741 with Rifampin against Acinetobacter baumannii

In a murine pulmonary infection model with an XDR strain of A. baumannii, the combination of SPR741 and rifampin resulted in a 90% survival rate, a significant improvement over either agent alone. This combination also led to a substantial decrease in bacterial burden in the lungs.

Animal Model	Treatment Group	Dosing Regimen	Survival Rate	Bacterial Load Reduction (log10 CFU/g of lung tissue)	Reference
Murine Pulmonary Infection	Untreated Control	Saline	0%	-
SPR741 alone	60 mg/kg BID	0%	-
Rifampin alone	5 mg/kg BID	50%	-
SPR741 + Rifampin	60 mg/kg + 5 mg/kg BID	90%	6-log10 reduction vs. control

SPR741 with Azithromycin (B1666446) against Multidrug-Resistant Enterobacteriaceae

The efficacy of SPR741 combined with azithromycin was assessed in a neutropenic murine thigh infection model against 30 MDR Enterobacteriaceae isolates. The combination therapy demonstrated promising in-vivo activity, causing a reduction in bacterial burden for a majority of the isolates tested.

Animal Model	Treatment Group	Dosing Regimen	Average Change in Bacterial Burden (log10 CFU/thigh)	Reference
Neutropenic Murine Thigh	Azithromycin alone	Human-simulated 500 mg IV q24h	+2.60 ± 0.83
SPR741 + Azithromycin	Human-simulated 400 mg IV q8h + 500 mg IV q24h	-0.53 ± 0.82 (for isolates with AZM MICs of ≤16 mg/liter)

Experimental Protocols

Neutropenic Murine Thigh Infection Model

This model is frequently used to assess the in-vivo efficacy of antimicrobial agents.

• Induction of Neutropenia: Mice are rendered neutropenic by intraperitoneal injections of cyclophosphamide.

• Infection: A bacterial suspension is injected into the thigh muscle of the mice.

• Treatment: Antimicrobial therapy is initiated at a specified time point post-infection, with drugs administered via routes such as subcutaneous injection.

• Assessment: After a defined period (e.g., 24 hours), mice are euthanized, and the thigh muscles are excised, homogenized, and plated to determine the number of viable bacterial cells (CFU).

Workflow for the neutropenic murine thigh infection model.

Murine Pulmonary Infection Model

This model is employed to simulate respiratory tract infections.

• Infection: Mice are anesthetized, and a bacterial suspension is delivered intranasally.

• Treatment: Therapy commences at a set time post-infection, with drugs administered for a specified duration (e.g., twice daily for three days).

• Monitoring: Mice are monitored daily for signs of morbidity and mortality.

• Assessment: For bacterial burden analysis, a subset of animals is euthanized, and their lungs are harvested, homogenized, and plated for CFU counting.

Conclusion

The in-vivo data consistently demonstrate that SPR741, when used in combination with various classes of antibiotics, significantly enhances their efficacy against multidrug-resistant Gram-negative pathogens. The potentiation effect is observed across different animal models of infection and against a range of clinically relevant bacteria, including A. baumannii, K. pneumoniae, and Enterobacteriaceae. These findings support the continued development of SPR741 as a valuable component of combination therapies to address the urgent threat of antimicrobial resistance.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SPR741 - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. firstwordpharma.com [firstwordpharma.com]
• 5. Frontiers | SPR741, Double- or Triple-Combined With Erythromycin and Clarithromycin, Combats Drug-Resistant Klebsiella pneumoniae, Its Biofilms, and Persister Cells [frontiersin.org]

SPR741 Preclinical Data: A Comparative Guide for Researchers

An objective analysis of SPR741's performance against alternative therapies, supported by experimental data, to assess its clinical relevance in combating multidrug-resistant Gram-negative infections.

SPR741 is a novel, investigational cationic peptide derived from polymyxin (B74138) B, designed to potentiate the activity of co-administered antibiotics against multidrug-resistant (MDR) Gram-negative bacteria.[1][2] Unlike its parent compound, SPR741 has minimal intrinsic antibacterial activity but functions by disrupting the outer membrane of Gram-negative bacteria, thereby increasing its permeability to other antibiotics.[1][3][4] This guide provides a comprehensive overview of the preclinical data for SPR741, comparing its efficacy and safety with that of other treatment modalities and offering detailed experimental protocols for key studies.

Mechanism of Action

SPR741's primary mechanism of action involves interaction with the lipopolysaccharide (LPS) of the bacterial outer membrane. This interaction disrupts the membrane's integrity, creating entry points for other antibiotics that would otherwise be unable to penetrate the formidable outer layer of Gram-negative pathogens. This potentiation allows for the use of antibiotics that are typically ineffective against these organisms, potentially revitalizing existing antibiotic arsenals.

Mechanism of SPR741 potentiation.

In Vitro Efficacy

Preclinical in vitro studies have demonstrated SPR741's ability to significantly enhance the activity of a broad range of antibiotics against various MDR Gram-negative pathogens.

Potentiation of Antibiotic Activity

Checkerboard assays have been instrumental in quantifying the synergistic effect of SPR741. The Fractional Inhibitory Concentration (FIC) index is a key metric, with a value of ≤0.5 indicating synergy.

Pathogen	Antibiotic	Fold Reduction in MIC with SPR741	FIC Index	Reference
E. coli ATCC 25922	Azithromycin	32	≤0.5
E. coli ATCC 25922	Clarithromycin	1,024	≤0.5
E. coli ATCC 25922	Erythromycin	4,960	≤0.5
A. baumannii AB5075	Rifampin	8	0.14
MDR Enterobacteriaceae	Azithromycin	Multi-fold	Not specified

Experimental Protocol: Checkerboard Assay

• Preparation: A two-dimensional array of antibiotic concentrations is prepared in a microtiter plate. One antibiotic is serially diluted along the x-axis, and the second agent (SPR741) is serially diluted along the y-axis.

• Inoculation: Each well is inoculated with a standardized bacterial suspension (e.g., 5 x 10^5 CFU/mL).

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Analysis: The minimum inhibitory concentration (MIC) of each drug alone and in combination is determined by visual inspection of turbidity. The FIC index is calculated as follows: FIC = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone).

In Vivo Efficacy

Murine infection models have been crucial in evaluating the in vivo potential of SPR741 in combination with various antibiotics.

Murine Thigh Infection Model

This model assesses the ability of an antimicrobial agent to reduce the bacterial burden in the thigh muscles of neutropenic mice.

Pathogen	Combination Therapy	Log10 CFU/thigh Reduction vs. Control	Stasis/Bactericidal Activity	Reference
E. coli ATCC 25922	SPR741 + Rifampicin	>2.2 below stasis	Bactericidal
K. pneumoniae IR60 (NDM-1)	SPR741 + Rifampicin	>3.7 below stasis	Bactericidal
E. cloacae Kp114 (KPC)	SPR741 + Rifampicin	>4.7 below stasis	Bactericidal
A. baumannii ATCC BAA 747	SPR741 + Rifampicin	>2.9 below stasis	Bactericidal
MDR Enterobacteriaceae (AZM MIC ≤16 mg/L)	SPR741 + Azithromycin	Average -0.53 ± 0.82	Stasis to 1-log kill in 81.8% of isolates

Experimental Protocol: Neutropenic Murine Thigh Infection Model

• Immunosuppression: Mice are rendered neutropenic by intraperitoneal injections of cyclophosphamide.

• Infection: A defined inoculum of the test organism is injected into the thigh muscle.

• Treatment: Treatment with SPR741 and the partner antibiotic is initiated at a specified time post-infection. Dosing regimens are designed to simulate human exposures.

• Assessment: At the end of the study period, thigh muscles are harvested, homogenized, and quantitatively cultured to determine the bacterial burden (CFU/thigh).

Murine Pulmonary Infection Model

This model is used to evaluate the efficacy of antimicrobials against respiratory pathogens.

Pathogen	Combination Therapy	Survival Rate	Log10 CFU/g Reduction vs. Control	Reference
A. baumannii AB5075	SPR741 (60 mg/kg) + Rifampin (5.0 mg/kg)	90%	~6.0

Experimental Protocol: Murine Pulmonary Infection Model

• Infection: Mice are inoculated intranasally with a lethal dose of the pathogen.

• Treatment: Therapy with SPR741 and the partner antibiotic is initiated at a set time post-infection and administered for a defined period.

• Endpoints: The primary endpoints are animal survival and the bacterial load in the lungs at the end of the treatment period.

Generalized in vivo experimental workflow.

Safety and Tolerability

A significant advantage of SPR741 over its parent compound, polymyxin B, is its improved safety profile, particularly with respect to nephrotoxicity.

Species	Dosing	Observation	Reference
Rat	30 mg/kg/day	Low degree of kidney toxicity at the highest dose
Cynomolgus Monkey	Up to highest dose tested (7 days, 3x daily)	No kidney toxicity observed
Healthy Human Volunteers	Single doses up to 800 mg; multiple doses up to 600 mg q8h for 14 days	Generally well tolerated

Comparison with Polymyxin B

Compound	Nephrotoxicity	Mechanism
SPR741	Significantly reduced	Modified structure with reduced positive charge and lack of the lipophilic fatty acid side chain
Polymyxin B	Dose-limiting	Interaction with renal epithelial cells

Clinical Relevance and Future Directions

The preclinical data for SPR741 are promising, suggesting its potential to address the critical unmet need for new treatments for MDR Gram-negative infections. By potentiating existing antibiotics, SPR741 could offer a novel therapeutic strategy. The improved safety profile compared to polymyxins is a significant advantage.

Further clinical development is warranted to establish the efficacy and safety of SPR741 in human subjects. Phase 1 clinical trials have demonstrated that SPR741 is generally well-tolerated in healthy volunteers. Ongoing and future studies will be crucial in determining the clinical utility of SPR741-based combination therapies for patients with serious Gram-negative infections.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Potentiation of Antibiotic Activity by a Novel Cationic Peptide, SPR741 - Evotec [evotec.com]
• 3. firstwordpharma.com [firstwordpharma.com]
• 4. pubs.acs.org [pubs.acs.org]

Reproducibility of SPR741 Experimental Results: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the experimental performance of SPR741, a novel antibiotic potentiator, with relevant alternatives. The information is compiled from published, peer-reviewed studies to ensure accuracy and reproducibility. Detailed experimental methodologies and quantitative data are presented to support your research and development endeavors.

Executive Summary

SPR741 is a polymyxin (B74138) B derivative designed to have minimal intrinsic antibacterial activity but potent capabilities in permeabilizing the outer membrane of Gram-negative bacteria. This action allows co-administered antibiotics to more effectively reach their targets within the bacteria, thereby overcoming resistance mechanisms. Experimental data consistently demonstrates that SPR741, in combination with various antibiotics, shows significant efficacy against multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of clinically important pathogens such as Acinetobacter baumannii, Klebsiella pneumoniae, and Enterobacteriaceae. A key advantage of SPR741 over its parent compound, polymyxin B, is its significantly reduced nephrotoxicity, a dose-limiting side effect of polymyxins.

Mechanism of Action

SPR741 acts as an antibiotic adjuvant by disrupting the lipopolysaccharide (LPS) of the Gram-negative outer membrane. This perturbation increases the permeability of the membrane, facilitating the entry of other antibiotics that would otherwise be excluded.

Caption: Mechanism of Action of SPR741 as an Antibiotic Potentiator.

Comparative Efficacy Data

The following tables summarize the quantitative data from key in vitro and in vivo studies, demonstrating the potentiation effect of SPR741.

In Vitro Susceptibility Testing

Table 1: Potentiation of Rifampin against Acinetobacter baumannii

Strain	Rifampin MIC (µg/mL)	SPR741 MIC (µg/mL)	Rifampin MIC with SPR741 (2.0 µg/mL) (µg/mL)	Fold Reduction in Rifampin MIC
AB5075 (XDR)	4.0	128	0.5	8-fold[1][2]

Table 2: Potentiation of Various Antibiotics against Enterobacteriaceae

Antibiotic	Organism	Baseline MIC90 (µg/mL)	MIC90 with SPR741 (µg/mL)
Azithromycin	E. coli	>16	2-32
Fusidic Acid	E. coli	>64	4-8
Minocycline	K. pneumoniae	>8	2-8

Note: MIC90 is the minimum inhibitory concentration required to inhibit the growth of 90% of isolates.

In Vivo Efficacy Studies

Table 3: SPR741 with Rifampin in a Murine Pulmonary Infection Model with A. baumannii

Treatment Group	Dosage	Survival Rate (%)	Bacterial Burden Reduction (log10 CFU/g) vs. Control
Vehicle Control	-	0	-
Rifampin	5 mg/kg BID	50	Not reported directly, but less than combination
SPR741	60 mg/kg BID	0	Not reported directly, but less than combination
SPR741 + Rifampin	60 mg/kg + 5 mg/kg BID	90[1][2]	6.0[1]

Table 4: SPR741 with Azithromycin in a Neutropenic Murine Thigh Infection Model with MDR Enterobacteriaceae

Treatment Group	Bacterial Burden Change (log10 CFU/thigh) at 24h
Azithromycin alone	+2.60 ± 0.83
SPR741 + Azithromycin (for isolates with AZM MIC ≤16 µg/L)	-0.53 ± 0.82

Table 5: SPR741 with Macrolides in a Neutropenic Murine Thigh Infection Model with PDR K. pneumoniae

Treatment Group	Dosage	Bacterial Load Reduction (log10 CFU/thigh) vs. Vehicle
SPR741 + Erythromycin + Clarithromycin	30mg/kg + 30mg/kg + 40mg/kg	4.52

Comparison with Alternatives: Safety Profile

A primary alternative to SPR741 is its parent compound, polymyxin B. While polymyxin B has potent antibacterial activity on its own, its clinical use is limited by nephrotoxicity. SPR741 was specifically designed to mitigate this toxicity.

Table 6: Comparative Nephrotoxicity

Compound	Key Structural Differences from Polymyxin B	Non-Clinical Nephrotoxicity
SPR741	Reduced positive charge, lacks the lipophilic fatty acid side chain.	Significantly reduced compared to polymyxin B.
Polymyxin B	Higher positive charge, contains a lipophilic fatty acid side chain.	Dose-limiting nephrotoxicity is a major clinical concern.

Experimental Protocols

In Vitro Susceptibility Testing: Checkerboard Assay

The checkerboard method is used to assess the synergistic activity of two antimicrobial agents.

Caption: Workflow for determining synergy using the checkerboard assay.

Detailed Methodology:

• Preparation of Antibiotic Solutions: Stock solutions of SPR741 and the partner antibiotic are prepared and serially diluted in cation-adjusted Mueller-Hinton broth (CAMHB).

• Plate Setup: A 96-well microtiter plate is prepared with increasing concentrations of SPR741 along the x-axis and increasing concentrations of the partner antibiotic along the y-axis.

• Inoculum Preparation: A bacterial suspension is prepared from an overnight culture and diluted to a final concentration of approximately 5 x 105 CFU/mL.

• Inoculation: Each well of the microtiter plate is inoculated with the bacterial suspension.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Reading Results: The minimum inhibitory concentration (MIC) is determined as the lowest concentration of the antibiotic combination that completely inhibits visible growth.

• FIC Calculation: The Fractional Inhibitory Concentration (FIC) index is calculated as follows: FIC = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone). An FIC index of ≤ 0.5 is indicative of synergy.

In Vivo Efficacy: Murine Infection Models

Murine infection models, such as the thigh infection model and the pulmonary infection model, are standard preclinical assays to evaluate the in vivo efficacy of antimicrobial agents.

Caption: General workflow for in vivo efficacy testing in a murine infection model.

Detailed Methodology:

• Animal Model: Specific pathogen-free mice (e.g., BALB/c or ICR) are used.

• Induction of Neutropenia: To mimic an immunocompromised state, mice are often rendered neutropenic by intraperitoneal injections of cyclophosphamide.

• Infection: Mice are inoculated with a specific CFU count of the bacterial pathogen. The route of infection depends on the model (e.g., intramuscular injection for the thigh model, intranasal for the pulmonary model).

• Treatment: At a specified time post-infection (e.g., 1-2 hours), treatment is initiated. Dosing regimens are designed to simulate human pharmacokinetics where possible. Treatment groups typically include a vehicle control, SPR741 alone, the partner antibiotic alone, and the combination of SPR741 and the partner antibiotic.

• Endpoints: The primary endpoints are typically survival over a set period (e.g., 7 days) and the change in bacterial burden in the target tissue (e.g., thigh or lungs) at a specific time point (e.g., 24 hours).

• Bacterial Burden Quantification: Tissues are aseptically harvested, homogenized, serially diluted, and plated on appropriate agar (B569324) plates to determine the number of colony-forming units (CFU) per gram of tissue.

Conclusion

The available experimental data strongly support the role of SPR741 as a potent antibiotic adjuvant. Its ability to potentiate the activity of various classes of antibiotics against highly resistant Gram-negative bacteria, coupled with a favorable safety profile compared to older polymyxins, makes it a promising candidate for further clinical development. The methodologies outlined in this guide provide a basis for the reproducible evaluation of SPR741 and other potential antibiotic potentiators.

References

• 1. SPR741, an Antibiotic Adjuvant, Potentiates the In Vitro and In Vivo Activity of Rifampin against Clinically Relevant Extensively Drug-Resistant Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]

Safety & Regulatory Compliance

Navigating the Disposal of SPR741: A Guide for Laboratory Professionals

For researchers and scientists engaged in the development of novel antibiotic therapies, the proper handling and disposal of investigational compounds like SPR741 are paramount to ensuring laboratory safety and environmental protection. While a specific Safety Data Sheet (SDS) for SPR741 is not publicly available, its classification as a derivative of Polymyxin B provides a strong basis for establishing safe disposal procedures. This guide offers essential logistical information and step-by-step procedural guidance for the proper disposal of SPR741, aligning with general principles of hazardous waste management.

Core Principles of SPR741 Disposal

Given that SPR741 is a cationic peptide antibiotic candidate, it should be treated as a chemical and potentially hazardous waste. The primary principle is to avoid environmental release. Therefore, drain disposal is strictly prohibited. All waste containing SPR741, including pure compound, solutions, and contaminated materials, must be collected and disposed of through a licensed hazardous waste disposal service.

Quantitative Data for Disposal Considerations

As no specific quantitative data for SPR741 disposal is available, the following table is based on the Safety Data Sheet for Polymyxin B sulphate, a closely related compound. These values should be considered as a conservative guide.

Parameter	Guideline	Source/Rationale
Waste Classification	Hazardous Waste	Based on its nature as a potent biological agent and its derivation from Polymyxin B.
pH of Solutions for Disposal	Neutral (if applicable)	General good laboratory practice for chemical waste to prevent reactions.
Container Type	Labeled, sealed, and chemically compatible containers	Standard procedure for hazardous chemical waste to prevent leaks and exposure.

Step-by-Step Disposal Protocol

The following protocol outlines the recommended steps for the safe disposal of SPR741 waste.

• Segregation of Waste:

  • Establish a dedicated and clearly labeled waste container for all SPR741-contaminated materials. This includes:

    • Unused or expired SPR741 powder.

    • Aqueous solutions containing SPR741.

    • Contaminated personal protective equipment (PPE) such as gloves and lab coats.

    • Contaminated labware (e.g., pipette tips, vials, and flasks).

• Container Management:

  • Use only approved hazardous waste containers that are in good condition and compatible with the chemical nature of the waste.

  • Ensure containers are kept securely closed except when adding waste.

  • Properly label the waste container with "Hazardous Waste" and a detailed description of the contents, including "SPR741 waste."

• Collection and Storage:

  • Store the sealed hazardous waste container in a designated, secure area away from incompatible materials.

  • Follow institutional guidelines for the temporary storage of hazardous waste, which typically includes secondary containment to prevent spills.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

  • Provide the waste manifest with an accurate description of the waste stream.

• Documentation:

  • Maintain a log of all SPR741 waste generated and disposed of, in accordance with institutional and regulatory requirements.

Experimental Workflow for Disposal

Caption: Logical workflow for the proper disposal of SPR741 waste.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of SPR741, thereby protecting personnel and the environment. It is imperative to consult your institution's specific waste management policies and EHS guidelines to ensure full compliance with local, state, and federal regulations.

Navigating the Safe Handling of SPR741: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals engaged in studies involving SPR741, a comprehensive understanding of its handling, safety protocols, and disposal is paramount. As an investigational antibiotic adjuvant, specific safety data for SPR741 is not extensively available in the public domain. However, by adhering to best practices for handling potent pharmaceutical compounds and drawing parallels from similar substances like its parent compound, polymyxin (B74138) B, a robust safety framework can be established.

This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to directly address procedural questions for the laboratory use of SPR741.

Personal Protective Equipment (PPE)

Given the absence of a specific Safety Data Sheet (SDS), a cautious approach to Personal Protective Equipment (PPE) is warranted. The following table summarizes recommended PPE for handling SPR741 powder and solutions.

Operation	Recommended PPE	Rationale
Handling solid SPR741 (weighing, aliquoting)	- Full-face respirator with P100 (or equivalent) filter- Chemical-resistant gloves (Nitrile, double-gloved)- Disposable lab coat- Safety glasses or goggles	Prevents inhalation of fine particles and minimizes skin and eye contact.
Preparing and handling SPR741 solutions	- Chemical-resistant gloves (Nitrile)- Lab coat- Safety glasses or goggles	Protects against splashes and direct contact with the solution.
Administering SPR741 in in vitro or in vivo models	- Chemical-resistant gloves (Nitrile)- Lab coat- Safety glasses or goggles	Standard laboratory practice to prevent exposure during experimental procedures.

Operational Plan: From Receipt to Disposal

A structured workflow is critical to ensure safety and maintain the integrity of the compound.

Receiving and Storage

Upon receipt, inspect the container for any damage or leaks. SPR741 should be stored in a cool, dry, and well-ventilated area, away from incompatible materials. For long-term storage, consult the manufacturer's recommendations, which typically advise storing at -20°C or -80°C.

Preparation of Solutions

All manipulations involving SPR741 powder should be conducted in a certified chemical fume hood or a biological safety cabinet to minimize inhalation risk. When preparing solutions, add the solvent to the pre-weighed SPR741 powder slowly to avoid aerosolization.

Spill Management

In the event of a spill, immediate action is necessary to contain and decontaminate the area.

Spill Type	Containment and Cleanup Procedure
Solid SPR741	1. Evacuate and restrict access to the affected area.2. Don appropriate PPE , including a respirator.3. Gently cover the spill with absorbent paper towels to avoid raising dust.4. Dampen the absorbent material with a suitable solvent (e.g., water or ethanol) to create a slurry.5. Carefully scoop the slurry into a labeled, sealed waste container.6. Decontaminate the area with a suitable cleaning agent.
SPR741 Solution	1. Alert others and restrict access to the spill area.2. Wear appropriate PPE .3. Contain the spill with absorbent pads or granules.4. Absorb the spilled liquid and place the used materials into a labeled, sealed waste container.5. Clean the spill area with a deactivating solution or appropriate detergent.

Disposal Plan

All waste contaminated with SPR741, including empty containers, used PPE, and spill cleanup materials, must be treated as hazardous chemical waste.

Waste Stream	Disposal Procedure
Solid SPR741	Collect in a clearly labeled, sealed container for hazardous chemical waste.
SPR741 Solutions	Collect in a labeled, sealed, and leak-proof container for hazardous chemical waste. Do not pour down the drain.
Contaminated Labware and PPE	Place in a designated hazardous waste bag or container for incineration or other approved disposal methods.

Consult your institution's Environmental Health and Safety (EHS) department for specific guidelines on hazardous waste disposal.

Visualizing the Workflow

To further clarify the handling process, the following diagrams illustrate the key decision points and procedural flows.

Caption: A workflow diagram illustrating the key stages of handling SPR741, from receipt to disposal.

Caption: A decision-making diagram for responding to an SPR741 spill.

Disclaimer: The information provided in this guide is based on general laboratory safety principles for handling investigational pharmaceutical compounds. In the absence of a specific Safety Data Sheet (SDS) for SPR741, it is crucial to consult with the compound manufacturer and your institution's Environmental Health and Safety (EHS) department to establish comprehensive and specific safety protocols. This guide should be used as a supplement to, not a replacement for, official safety documentation and professional safety advice.